[(3,7-Dimethyloctyl)oxy]acetaldehyde

• CAS: 41767-05-9

Core Science & Biosynthesis

[(3,7-Dimethyloctyl)oxy]acetaldehyde CAS 7492-67-3 properties

Topic: [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 7492-67-3) Content Type: Technical Monograph & Application Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Chemical Identity, Synthesis, and Bio-Application Profile[1][2]

Executive Summary

[(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 7492-67-3), widely recognized in the industry as Citronellyloxyacetaldehyde or Muguet Aldehyde , is a functionalized ether-aldehyde utilized primarily for its potent olfactory properties and chemical versatility.[1][2] While chemically defined in some registries as the saturated "dimethyloctyl" derivative, industrial grades frequently correspond to the unsaturated "citronellyl" analog ([(3,7-dimethyl-6-octenyl)oxy]acetaldehyde).[1][2]

For drug development professionals, this molecule presents a dual profile:

• Excipient & Sensory Modulator: A high-impact flavoring agent used to mask bitterness in pediatric and geriatric oral formulations.[1][2]

• Chemical Intermediate: A reactive aldehyde "warhead" tethered to a lipophilic tail, serving as a precursor for surfactant-like drug delivery systems and a model for studying aldehyde metabolic toxicity (ALDH pathways).[1][2]

This guide synthesizes the physicochemical data, manufacturing protocols, and safety profiles required for rigorous research and development applications.

Chemical Identity & Structural Analysis[1][2]

Nomenclature Note: There is a frequent nomenclature overlap in commercial databases. CAS 7492-67-3 is often assigned to the unsaturated Citronellyloxyacetaldehyde (derived from Citronellol), which carries the characteristic "Muguet" (Lily of the Valley) odor.[1][2] The fully saturated analog is chemically distinct but shares similar physicochemical properties.[1][2] This guide focuses on the commercially dominant unsaturated form used in high-value applications.[1][2]

Parameter	Detail
CAS Registry Number	7492-67-3
IUPAC Name	2-[(3,7-Dimethyl-6-octenyl)oxy]acetaldehyde
Common Synonyms	Citronellyloxyacetaldehyde; Muguet Aldehyde 50; 6,10-Dimethyl-3-oxa-9-undecenal
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30 g/mol
Functional Groups	Ether (C-O-C), Aldehyde (CHO), Alkene (C=C)
SMILES	CC(C)=CCCC(C)CCOCC=O[1][2][3][4][5]

Physicochemical Properties[1][2][3][4][5][6][7][8][9]

The following data represents high-purity (>95%) research-grade material.

Property	Value	Test Standard/Condition
Appearance	Colorless to pale yellow liquid	Visual
Odor Profile	Floral, Aldehydic, Muguet, Rose, Ozone	Neat / 10% in DPG
Boiling Point	130 °C	@ 12 mmHg
Density	0.922 – 0.928 g/cm³	@ 20 °C
Refractive Index ( )	1.461 – 1.471	@ 20 °C
Flash Point	> 100 °C	Closed Cup
LogP (Octanol/Water)	3.26 – 3.70	Calculated (Est.)[1][2][3][5]
Vapor Pressure	~0.0095 mmHg	@ 20 °C
Solubility	Soluble in Ethanol, Paraffin Oil; Insoluble in Water	Standard Solubility Test

Synthesis & Manufacturing Protocol

Retrosynthetic Analysis

The industrial synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde typically employs a Williamson Ether Synthesis followed by acid hydrolysis.[1][2] This route is preferred over direct oxidation of the alcohol due to the sensitivity of the alkene moiety and the risk of over-oxidation to the carboxylic acid.[1][2]

Experimental Protocol (Lab Scale)

Step 1: Etherification (Formation of Acetal Intermediate) [1][2]

• Reagents: Citronellol (1.0 eq), Chloroacetaldehyde dimethyl acetal (1.1 eq), Sodium Hydride (NaH, 1.2 eq) or KOH (powdered).

• Solvent: Anhydrous THF or Toluene.

• Procedure:

  • Suspend NaH in anhydrous THF under nitrogen atmosphere.[1][2]

  • Add Citronellol dropwise at 0°C; stir for 30 min to form the alkoxide.

  • Add Chloroacetaldehyde dimethyl acetal dropwise.[1][2]

  • Reflux for 4–6 hours until TLC confirms consumption of Citronellol.

  • Quench with water, extract with ethyl acetate, and concentrate to yield the Citronellyloxyacetaldehyde dimethyl acetal.[1][2]

Step 2: Hydrolysis (Deprotection) [1][2]

• Reagents: Acetal intermediate, Formic Acid (aqueous) or dilute HCl.

• Procedure:

  • Dissolve the acetal in a mixture of Acetone/Water (4:1).[1][2]

  • Add catalytic p-Toluenesulfonic acid (pTSA) or dilute HCl.[1][2]

  • Stir at room temperature for 2 hours.

  • Critical Step: Monitor strictly to prevent aldol condensation of the liberated aldehyde.[1][2]

  • Neutralize with NaHCO₃, extract, and purify via vacuum distillation.[1]

Reaction Pathway Visualization[1][2]

Caption: Figure 1. Two-step synthetic pathway involving etherification of Citronellol followed by acetal hydrolysis.[1][2]

Biochemical & Pharmaceutical Relevance[1][2][3][6][10]

For drug development, the relevance of CAS 7492-67-3 extends beyond its sensory properties into its chemical reactivity and metabolic fate.[1][2]

Metabolic Fate (ALDH Pathway)

As an exogenous aldehyde, the compound is a substrate for Aldehyde Dehydrogenases (ALDH) .[1][2]

• Phase I Metabolism: The aldehyde group is rapidly oxidized to the corresponding carboxylic acid ([(3,7-dimethyloctyl)oxy]acetic acid).[1][2]

• Toxicity Implications: Unlike short-chain aldehydes (e.g., Acrolein), the bulky lipophilic tail reduces volatility and electrophilic reactivity toward DNA, but Schiff base formation with lysine residues in proteins remains a potential haptenization mechanism (relevant for sensitization).[1][2]

Chemical Reactivity & Stability[1][2]

• Oxidation: The aldehyde proton is susceptible to autoxidation, forming the carboxylic acid.[1][2] Research samples must be stored under inert gas (Argon/Nitrogen) and often contain antioxidants (e.g., BHT).[1][2]

• Acetals: In alcoholic formulations (e.g., ethanolic syrups), the aldehyde exists in equilibrium with its hemiacetal/acetal, which stabilizes the molecule but alters the sensory release profile.[1]

Biological Interaction Logic[1][2]

Caption: Figure 2.[1][2] Metabolic oxidation via ALDH and potential protein adduction pathways.[1][2]

Regulatory & Safety Profile

GHS Classification[1][2][7]

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1][2][6][7]

  • H319: Causes serious eye irritation.[1][2]

  • H317: May cause an allergic skin reaction (Sensitizer).[1][2][6]

IFRA & Industry Standards[1][2]

• IFRA Status: Not explicitly restricted by IFRA Standards (51st Amendment) as a standalone toxin, but purity specifications often require low levels of free Citronellal or other impurities.[1][2]

• Safe Use Levels: Typically used at <2% in fine fragrance and <0.5% in cosmetic emulsions to avoid sensitization risks.[1][2]

Storage & Handling[1][2][7]

• Storage: Keep in tightly sealed, amber glass or aluminum containers. Store at 4–8°C.[1][2]

• Stabilizers: Often supplied as a 50% solution in Diethyl Phthalate (DEP) or Triethyl Citrate (TEC) to improve stability and handling safety.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 61401, Citronellyloxyacetaldehyde.[1][2] Retrieved from [Link][1][2]

• The Good Scents Company (2024). Citronellyl Oxyacetaldehyde (CAS 7492-67-3) Olfactory Analysis and Properties.[1][2] Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). Registration Dossier: 2-[(3,7-dimethyloct-6-enyl)oxy]acetaldehyde.[1][2] Retrieved from [Link][1][2]

• Mosciano, G. (1990). Organoleptic Characteristics of Flavor Materials.[1][2][5] Perfumer & Flavorist, 15(5), 47.[1][5]

• Bedoukian Research. Safety Data Sheet: Citronellyl Oxyacetaldehyde. Retrieved from [Link][1][2]

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• 2. Citronelloxyacetaldehyde | C12H22O2 | CID 61401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. citronellyl oxyacetaldehyde, 7492-67-3 [perflavory.com]
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A Technical Guide to the Classification, Analysis, and Pharmacological Potential of Acyclic Monoterpenoid Aldehydes and Their Ether Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acyclic monoterpenoids represent a structurally diverse class of secondary metabolites with significant applications in the pharmaceutical, cosmetic, and flavor industries.[1][2] Within this group, aldehydes such as citral and citronellal are notable for their potent biological activities and serve as valuable precursors for chemical synthesis.[3][4] This guide provides a systematic classification of acyclic monoterpenoid aldehydes, focusing on their biosynthetic origins, structural characteristics, and physicochemical properties. Furthermore, it explores the strategic incorporation of ether functionalities—a critical modification in medicinal chemistry—to enhance their pharmacological profiles. We present detailed, field-proven methodologies for the extraction, isolation, and comprehensive structural elucidation of these compounds using advanced spectroscopic and chromatographic techniques.[5][6] Finally, the guide discusses the application of these natural scaffolds in drug discovery, highlighting structure-activity relationships and future perspectives for developing novel therapeutics.[7][8]

Introduction: The Acyclic Monoterpenoid Scaffold

Monoterpenoids are C10 isoprenoid natural products, biosynthesized from two isoprene units.[9][10] Their structural architecture can be broadly categorized as acyclic, monocyclic, or bicyclic.[11][12] Acyclic monoterpenoids, which lack a ring structure, possess a higher degree of conformational flexibility. This characteristic, combined with their inherent reactivity, makes them compelling scaffolds for drug design and development.[13][14]

The presence of an aldehyde functional group imparts a unique chemical reactivity, making these compounds hubs for both biological interaction and synthetic modification.[15] Prominent examples like citral (a mixture of the isomers geranial and neral) and citronellal are well-documented for a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[3][16]

While the aldehyde is a key pharmacophore, the strategic introduction of an ether linkage is a cornerstone of modern medicinal chemistry. This modification can profoundly alter a molecule's properties, including:

• Lipophilicity: Modulating cell membrane permeability and oral bioavailability.

• Metabolic Stability: Blocking sites of oxidative metabolism, thereby increasing the compound's half-life.

• Target Binding: Introducing new hydrogen bond acceptor sites to improve affinity and selectivity for biological targets.

This guide, therefore, addresses the classification of foundational acyclic monoterpenoid aldehydes and provides a framework for understanding their synthetically derived ether analogs, which represent a promising frontier in drug discovery.

Biosynthesis of the Acyclic Monoterpenoid Aldehyde Backbone

The journey from primary metabolism to complex monoterpenoids begins with two five-carbon building blocks: isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[1][9]

• Formation of the C10 Precursor: IPP and DMAPP are condensed in a "head-to-tail" fashion by the enzyme geranyl diphosphate synthase (GPPS) to form geranyl diphosphate (GPP), the universal C10 precursor for all monoterpenoids.[9][17]

• Formation of Acyclic Alcohols: GPP is then acted upon by a class of enzymes known as monoterpene synthases (MTSs).[13] Specifically, enzymes like geraniol synthase hydrolyze the diphosphate group from GPP to yield the prototypical acyclic monoterpene alcohol, geraniol.[12][18]

• Oxidation to Aldehydes: The terminal alcohol group of geraniol is subsequently oxidized by alcohol dehydrogenases to form the corresponding aldehyde, geranial (the E-isomer of citral).[13] This enzymatic oxidation is a critical step that installs the reactive aldehyde functionality.

This biosynthetic sequence provides the fundamental acyclic aldehyde skeletons upon which further classification and chemical modification are based.

Caption: Core biosynthetic pathway of acyclic monoterpenoid aldehydes.

A Framework for Classification

A robust classification system is essential for cataloging existing compounds and guiding the rational design of new derivatives. We propose a hierarchical system based on the carbon skeleton, the nature of the aldehyde, and the position of the ether linkage (for synthetic derivatives).

Primary Classification: Carbon Skeleton

This level distinguishes between the fundamental carbon backbones.

• Geranial/Neral Type (3,7-dimethylocta-2,6-dienal): Characterized by two double bonds, one of which is conjugated with the aldehyde. Geranial (E-isomer) and Neral (Z-isomer) are the most common examples, collectively known as Citral.[16]

• Citronellal Type (3,7-dimethyloct-6-enal): Possesses a single double bond that is not conjugated with the aldehyde group.[19]

Secondary Classification: Ether Linkage Position (Synthetic Derivatives)

For drug development purposes, the placement of an ether group is a critical design choice. This classification applies to semi-synthetic or fully synthetic analogs derived from the natural aldehyde scaffolds.

• Type A (Alkoxy Derivatives): The ether linkage is formed at a hydroxyl group that is introduced elsewhere on the carbon chain (e.g., via hydroxylation of a double bond followed by etherification).

• Type B (Phenolic Ether Derivatives): The acyclic monoterpenoid aldehyde is linked via an ether bond to a phenolic moiety, creating a hybrid molecule with potentially dual modes of action.

Caption: Proposed classification for acyclic monoterpenoid aldehydes.

Physicochemical and Biological Properties

The functional groups present dictate the molecule's behavior. The table below summarizes key properties of representative compounds.

Compound	Class	Molecular Formula	Key Features	Reported Biological Activities
Geranial (Citral A)	Geranial Type	C₁₀H₁₆O	α,β-Unsaturated aldehyde	Antimicrobial, Anti-inflammatory, Anticancer[3][16]
Neral (Citral B)	Geranial Type	C₁₀H₁₆O	α,β-Unsaturated aldehyde	Antimicrobial, Anti-inflammatory, Antifungal[16]
Citronellal	Citronellal Type	C₁₀H₁₈O	Saturated aldehyde	Insect repellent, Antifungal, Antihypertensive[4][15][19]

Methodologies for Isolation and Structural Elucidation

The accurate characterization of these compounds is paramount. A multi-step, self-validating workflow is required to ensure purity and structural correctness.

Extraction and Isolation Protocol

The choice of extraction method is critical and depends on the stability and volatility of the target compounds.

Objective: To isolate acyclic monoterpenoid aldehydes from a plant matrix (e.g., Lemongrass, Cymbopogon citratus).

Methodology:

• Sample Preparation: Fresh plant material is harvested and coarsely chopped to increase surface area for extraction.

• Extraction:

  • Option A (Steam Distillation): Ideal for volatile compounds. Plant material is subjected to steam, and the volatile oil is collected from the condensate. This is the standard industrial method for essential oils.[20]

  • Option B (Solvent Extraction): For less volatile or thermally sensitive compounds, maceration with a non-polar solvent like hexane at room temperature is performed.[6][21]

• Initial Purification (Column Chromatography):

  • The crude extract or essential oil is loaded onto a silica gel column.

  • A solvent gradient (e.g., increasing ethyl acetate in hexane) is used for elution. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

  • Rationale: This step separates compounds based on polarity. The aldehydes are moderately polar and will separate from non-polar hydrocarbons and highly polar chlorophylls.[5]

• Final Purification (High-Performance Liquid Chromatography - HPLC):

  • Fractions containing the target compound are pooled, concentrated, and subjected to preparative HPLC on a reverse-phase (C18) column.[6]

  • An isocratic or gradient mobile phase (e.g., acetonitrile/water) is used to achieve baseline separation.

  • Self-Validation: Purity is confirmed by a single, symmetrical peak in the analytical HPLC chromatogram at multiple wavelengths.

Structural Elucidation Protocol

Once a pure compound is isolated, its exact structure is determined using a combination of spectroscopic techniques.[22][23]

Objective: To confirm the identity and stereochemistry of an isolated compound (e.g., Geranial).

Methodology:

• Mass Spectrometry (MS):

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization (ESI-MS).[20][24]

  • Data Yield: Provides the molecular weight and molecular formula (via high-resolution MS). The fragmentation pattern offers clues about the structure.

  • Expected Result for Geranial: A molecular ion peak corresponding to C₁₀H₁₆O.

• Infrared (IR) Spectroscopy:

  • Technique: Fourier-Transform Infrared (FTIR) Spectroscopy.[5]

  • Data Yield: Identifies key functional groups.

  • Expected Result for Geranial: A strong absorption band around 1675 cm⁻¹ (conjugated C=O stretch) and around 2720 cm⁻¹ (aldehyde C-H stretch).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Techniques: ¹H NMR, ¹³C NMR, and 2D-NMR (COSY, HMBC).[5][25]

  • Data Yield: This is the most powerful tool for structure determination.

    • ¹H NMR: Shows the number, environment, and connectivity of protons. The aldehyde proton will appear as a distinct singlet around δ 9.9-10.1 ppm.

    • ¹³C NMR: Shows the number and type of carbon atoms. The aldehyde carbon will be highly deshielded (>190 ppm).

    • 2D-NMR: Establishes the complete carbon skeleton and confirms the position of functional groups and double bonds.

  • Rationale: The combination of these experiments allows for the unambiguous assignment of every atom in the molecule, confirming it as an acyclic monoterpenoid aldehyde and establishing the E/Z stereochemistry of the double bonds.

Caption: Workflow for isolation and structural elucidation.

Applications in Drug Development and Future Perspectives

Acyclic monoterpenoid aldehydes are not just biologically active molecules; they are versatile chemical scaffolds.[7][26] Their value in drug development lies in their potential for targeted modification.

• Structure-Activity Relationship (SAR) Studies: The aldehyde group can be readily converted to other functionalities (alcohols, acids, imines), allowing for systematic exploration of how structural changes impact biological activity. For example, reducing the aldehyde of citral to geraniol can alter its cytotoxicity profile.[3]

• Lead Optimization: As discussed, the introduction of ether linkages is a powerful strategy. A medicinal chemist could synthesize a library of alkoxy-citral derivatives to probe a binding pocket for optimal hydrophobic interactions or to block a known site of metabolism, thereby creating more potent and durable drug candidates.[8]

• Hybrid Molecules: The aldehyde can act as a chemical handle to link the monoterpenoid to another pharmacophore (e.g., an anticancer drug or an antibiotic), creating hybrid molecules designed to have synergistic effects or to overcome drug resistance.

Future Directions:

The exploration of this chemical space is far from complete. Future research should focus on:

• Enzymatic Synthesis: Utilizing engineered enzymes to create novel ether derivatives in a more sustainable and stereoselective manner than traditional chemical synthesis.[1]

• Expanded Bioactivity Screening: Testing these compounds and their derivatives against a wider range of therapeutic targets, including viral proteases, metabolic enzymes, and ion channels.

• In-depth Mechanistic Studies: Moving beyond phenotypic screening to understand precisely how these molecules interact with their biological targets at a molecular level.

By combining the structural diversity offered by nature with the rational design principles of medicinal chemistry, acyclic monoterpenoid ether aldehydes represent a rich and underexplored territory for the discovery of next-generation therapeutics.

References

• Claeson, A. S., et al. (2001). Structural Elucidation of Monoterpene Oxidation Products by Ion Trap Fragmentation Using On-Line Atmospheric Pressure Chemical Ionisation Mass Spectrometry in the Negative Ion Mode. Rapid Communications in Mass Spectrometry, 15(23), 2259-72. [Link]

• Unknown Author. (n.d.). Structural Elucidation of Monoterpenoids. Slideshare. [Link]

• Unknown Author. (n.d.). Terpene and structure elucidation of monoterpene. Slideshare. [Link]

• Kowalczyk, A., et al. (2021). Monoterpenes and Their Derivatives—Recent Development in Biological and Medical Applications. International Journal of Molecular Sciences, 22(4), 1-28. [Link]

• Pandey, A., et al. (2023). Current Trends of Analytical Techniques for Bioactive Terpenoids: A Review. Journal of AOAC International. [Link]

• Zi, J., et al. (2017). Extraction and Analysis of Terpenes/Terpenoids. Current Protocols in Plant Biology, 2(2), 185-197. [Link]

• Ito, M., & Croteau, R. B. (2022). Biosynthesis, natural distribution, and biological activities of acyclic monoterpenes and their derivatives. Planta. [Link]

• Li, Y., et al. (2023). Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans. Molecules, 28(6), 2539. [Link]

• Nowak, A., et al. (2025). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Molecules, 30(7), 1480. [Link]

• Wang, Y., et al. (2025). Terpenes in food and plant samples: Updates on sampling, pretreatment and analysis techniques. Arabian Journal of Chemistry. [Link]

• Unknown Author. (n.d.). Structure Elucidation of Terpenoids. Scribd. [Link]

• Zhou, Y. J., & Li, S. (2020). Monoterpenoid biosynthesis by engineered microbes. Applied Microbiology and Biotechnology, 104(22), 9429–9439. [Link]

• Sharifi-Rad, J., et al. (2025). Natural Aldehydes on Health Effects. Oriental Journal of Chemistry. [Link]

• NCASI. (2019). NCASI Method TERPS-19.01 Select Terpenes and Terpenoids in Condensate Samples by Hexane Extraction and GC/MS Analysis. National Council for Air and Stream Improvement, Inc.[Link]

• Abstrax Hops. (2025). Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis. Abstrax Hops. [Link]

• ResearchGate. (n.d.). Structures of acyclic monoterpenes that have been identified for their antioxidant or anticancer activities. ResearchGate. [Link]

• Nowak, A., et al. (2025). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. MDPI. [Link]

• Ito, M., & Croteau, R. B. (2022). Overview of major biosynthetic pathways of acyclic monoterpene alcohols... ResearchGate. [Link]

• Nowak, A., et al. (2025). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. MDPI. [Link]

• Kowalczyk, A., et al. (2021). Monoterpenes and Their Derivatives—Recent Development in Biological and Medical Applications. ResearchGate. [Link]

• Abdel-Naime, W. A., et al. (2017). A Glimpse into the Biosynthesis of Terpenoids. Indonesian Journal of Pharmacy, 28(3), 136-150. [Link]

• WikiDoc. (2012). Monoterpenes. WikiDoc. [Link]

• Dinu, M., et al. (2023). Predictions of the Biological Effects of Several Acyclic Monoterpenes as Chemical Constituents of Essential Oils Extracted from Plants. Plants, 12(12), 2269. [Link]

• de Almeida, R. N., et al. (2024). Citronellal: a natural aldehyde with important properties. Natural Product Research. [Link]

• Cruz, M., et al. (2025). Anti-lymphoma Activity of Acyclic Terpenoids and Its Structure–Activity Relationship: In Vivo, In Vitro, and In Silico Studies. Pharmaceuticals, 18(6), 779. [Link]

• ChemEurope. (n.d.). Monoterpene. chemeurope.com. [Link]

• Harris, N. C., et al. (2022). Determinants of Selectivity for the Formation of Monocyclic and Bicyclic Products in Monoterpene Synthases. ACS Catalysis, 12(13), 7726-7737. [Link]

• Price, L. (2016). Chemistry of essential oils. Basicmedical Key. [Link]

• de Almeida, R. N., et al. (2024). Citronellal: a natural aldehyde with important properties. Natural Product Research. [Link]

• Verma, R. S., et al. (2012). An Update on Bioactive Potential of a Monoterpene Aldehyde Citral. International Journal of Pharmaceutical Sciences and Research. [Link]

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• Unknown Author. (n.d.). Introduction There are many different classes of naturally occurring compounds. Terpenoids also form a group of naturally occurr. Course Hero. [Link]

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Muguet Aldehyde 50: A Technical Whitepaper on Olfactory Profiling and Formulation Dynamics

Executive Summary

In the development of topically applied therapeutics, consumer health products, and fine fragrances, the selection of olfactory excipients requires a rigorous understanding of molecular volatility, receptor pharmacology, and matrix stability. Muguet Aldehyde 50 (IUPAC: 2-(3,7-dimethyloct-6-enoxy)acetaldehyde) is a highly impactful, readily biodegradable synthetic aroma chemical[1][2].

Due to its extreme olfactory potency, it is universally supplied and utilized as a 50% dilution in solvents such as Dipropylene Glycol (DPG), Diethyl Phthalate (DEP), or Benzyl Benzoate (BB)[2][3]. This dilution is not merely a commercial standard; it is a critical physicochemical necessity to modulate vapor pressure, prevent rapid olfactory receptor desensitization (fatigue), and allow for precise gravimetric dosing during compounding[4]. This whitepaper provides an authoritative guide on its chemical profile, olfactory mechanisms, and formulation protocols.

Structural Biology & Physico-Chemical Profile

Muguet Aldehyde is an ether-aldehyde synthesized structurally close to Citronellol, possessing one asymmetric carbon which results in a racemic mixture of enantiomers used in commercial perfumery[4]. The presence of both the ether linkage and the terminal aldehyde group gives the molecule its characteristic reactivity and high diffusion rate.

Table 1: Quantitative Physico-Chemical Specifications

Parameter	Specification / Value
IUPAC Name	2-(3,7-dimethyloct-6-enoxy)acetaldehyde[1]
CAS Number	7492-67-3[1]
Molecular Formula	C₁₂H₂₂O₂[4]
Molecular Weight	198.31 g/mol [4]
Appearance	Colorless to pale yellow viscous liquid[3]
Vapor Pressure	0.0099 mmHg @ 23°C[4]
Refractive Index	1.4580 - 1.4750 (@ 20°C)[3][4]
Log P (Octanol/Water)	3.26[4]
Standard Stabilization	~0.04% Tocopherol (Vitamin E) or BHT[2][3]

Olfactory Profile & Receptor Transduction

Odor Descriptors and Substantivity

The olfactory profile of Muguet Aldehyde 50 is characterized by a powerful, refreshing, and aldehydic top note that transitions into a rosy, ozone-like, and marine heart[2][3]. Compared to its structural analog Citronellol, it exhibits a distinctly more metallic and citric edge[4].

• Top Note Impact: High[2]

• Heart Note Impact: Medium[2]

• Substantivity: >48 hours in formulation, with the neat material detectable up to 356 hours on a standard smelling strip[2][5].

Mechanistic Olfaction (Signal Transduction)

When Muguet Aldehyde volatilizes and enters the nasal cavity, it binds to specific G-protein coupled receptors (GPCRs) on the olfactory epithelium. The structural geometry of the ether-aldehyde moiety acts as a highly specific ligand, triggering a well-defined cyclic AMP (cAMP) second-messenger cascade.

Fig 1: Olfactory signal transduction pathway activated by Muguet Aldehyde binding.

Formulation Dynamics: Schiff Base Reactivity

For formulation scientists, the most critical chemical behavior of Muguet Aldehyde is its electrophilic carbonyl carbon. In matrices containing primary amines (such as indole, methyl anthranilate, or certain active pharmaceutical ingredients), the aldehyde undergoes a nucleophilic addition-elimination reaction to form an imine, commonly known as a Schiff base[5].

Why this matters:

• Colorimetric Shift: Schiff bases are highly conjugated systems that absorb light in the visible spectrum, inevitably causing the product (e.g., a white topical cream or clear shampoo) to discolor to a bright yellow or dark brown over time.

• Olfactive Shift: The resulting Schiff base is a much larger molecule with a significantly lower vapor pressure, transforming the fresh, ozonic top note into a heavy, tenacious, and often balsamic base note.

Fig 2: Schiff base formation pathway and its dual impact on formulation stability.

Standardized Experimental Protocols

To ensure scientific integrity and self-validating results, the following protocols are designed with built-in controls. These workflows explain how to test the material and why each step is necessary to predict real-world performance.

Protocol 1: Olfactory Substantivity & Evaporation Kinetics

Objective: To map the evaporation curve of Muguet Aldehyde 50 against a standard matrix, preventing olfactory fatigue during evaluation. Causality: By evaluating the material over a logarithmic time scale, we isolate its vapor pressure dynamics from solvent interference, establishing its true performance as a top/heart note.

• Preparation: Prepare three solutions in a neutral solvent (e.g., DPG): 10%, 5%, and 1% dilutions of Muguet Aldehyde 50. Reasoning: Serial dilution prevents receptor saturation (fatigue) which skews perception.

• Application: Apply exactly 20 µL of each dilution to the 1 cm mark of standardized, odorless cellulose smelling strips. Prepare a control strip with 20 µL of pure DPG.

• Environmental Control: Suspend the strips on a smelling tree in an odor-free, temperature-controlled room (22°C, 50% RH).

• Blinded Evaluation: Have a panel of trained evaluators assess the strips at intervals: 0h (initial impact), 4h, 24h, 48h, and 168h.

• Validation: Evaluators must first smell the DPG control to establish a baseline. The point at which the 10% strip becomes indistinguishable from the control marks the absolute substantivity threshold.

Protocol 2: Accelerated Schiff Base Discoloration Assay

Objective: To predict the shelf-life stability and discoloration risk of Muguet Aldehyde 50 in amine-rich matrices. Causality: Heat accelerates the kinetic rate of nucleophilic addition. By forcing the reaction at 45°C, we can simulate months of shelf-life in a matter of weeks.

• Matrix Formulation: Create a standard emulsion base (e.g., a simple O/W lotion).

• Test Group Assignment:

  • Sample A (Control 1): Base + 0.5% Muguet Aldehyde 50.

  • Sample B (Control 2): Base + 0.1% Indole (Primary Amine).

  • Sample C (Active Test): Base + 0.5% Muguet Aldehyde 50 + 0.1% Indole.

• Incubation: Place 50g of each sample into clear, airtight glass jars. Store in a stability chamber at 45°C for 4 weeks. Reasoning: The airtight seal prevents aldehyde volatilization, forcing it to react within the matrix.

• Spectrophotometric Analysis: At Day 7, 14, 21, and 28, extract a 2g aliquot from each jar. Measure the color shift using a UV-Vis spectrophotometer (focusing on absorbance at 400-450 nm for yellow/brown chromophores).

• Validation: Sample C should demonstrate a logarithmic increase in absorbance compared to Samples A and B. If Sample A discolors, the aldehyde is oxidizing independently of the amine, indicating a need for higher antioxidant (Tocopherol/BHT) loading[3].

References

• Harrison Joseph . Muguet Aldehyde 50 (CAS 7492-67-3). 1

• SpecialChem . Muguet Aldehyde 50% BB - IFF.2

• ScenTree . Muguet aldehyde (CAS N° 7492-67-3). 4

• De Kruiderie . Muguet Aldehyde IFF (AC). 5

• Ventos . MUGUET ALDEHYDE 50 DPG IFF. 3

Sources

• 1. harrisonjoseph.co.uk [harrisonjoseph.co.uk]
• 2. specialchem.com [specialchem.com]
• 3. MUGUET ALDEHYDE 50 DPG IFF [ventos.com]
• 4. ScenTree - Muguet aldehyde (CAS N° 7492-67-3) [scentree.co]
• 5. de-kruiderie.nl [de-kruiderie.nl]

Structural &amp; Toxicological Divergence: Lilial vs. [(3,7-Dimethyloctyl)oxy]acetaldehyde

Executive Summary: The Imperative for Aliphatic Alternatives

The prohibition of Lilial (Butylphenyl Methylpropional) in the European Union (March 2022) under the CMR (Carcinogenic, Mutagenic, or Reprotoxic) classification has forced a paradigm shift in fragrance chemistry. The toxicity of Lilial is intrinsic to its metabolic conversion into p-tert-butylbenzoic acid (TBBA), a potent testicular toxicant.

This guide analyzes [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 41767-05-9), a saturated aliphatic ether aldehyde, as a structural and functional alternative. We demonstrate that by excising the aromatic ring while retaining the specific steric bulk and oxygen spacing of the osmophore, this molecule preserves the "Muguet" (Lily of the Valley) olfactive profile while eliminating the pharmacophore responsible for Reprotoxicity Category 1B.

Structural Analysis & Physicochemical Comparison

The core challenge in replacing Lilial is mimicking its osmophore —the specific arrangement of hydrophobic and polar groups that triggers the olfactory receptor (likely OR1D2)—without retaining the toxicophore (the p-tert-butylphenyl group).

Molecular Architecture

• Lilial: Relies on a rigid benzene ring to space the bulky lipophilic tert-butyl group from the polar aldehyde head.

• Target (Ether Aldehyde): Utilizes a flexible aliphatic chain (3,7-dimethyloctyl, derived from tetrahydrogeraniol) linked via an ether oxygen. The ether oxygen mimics the electron density of the aromatic ring, while the 3,7-dimethyl substitution provides the necessary steric bulk to fit the receptor pocket.

Property Comparison Table

Property	Lilial (Butylphenyl Methylpropional)	[(3,7-Dimethyloctyl)oxy]acetaldehyde	Significance
CAS Number	80-54-6	41767-05-9	Regulatory ID
Structure Type	Aromatic Aldehyde	Aliphatic Ether Aldehyde	Key Toxicity Differentiator
Molecular Weight	204.31 g/mol	200.32 g/mol	Similar volatility/diffusion
LogP (Est.)	4.2	3.7	Target is slightly more hydrophilic
Vapor Pressure	0.005 mmHg @ 25°C	~0.018 mmHg @ 25°C	Target has higher substantivity
Odor Profile	Muguet, Fresh, Floral	Muguet, Green, Waxy, Citrus	Functional equivalence
EU Status	Banned (Reprotox 1B)	Safe / REACH Registered	Regulatory compliance

Toxicological Divergence & Metabolic Pathways

The safety profile of the target molecule is defined by its inability to form the toxic metabolite TBBA.

Lilial Toxicity Mechanism

Lilial undergoes oxidation at the aldehyde group to form Lysmerylic Acid , followed by side-chain degradation (beta-oxidation-like processes) that yields p-tert-butylbenzoic acid (TBBA) . TBBA targets the Sertoli cells in the testes, disrupting spermatogenesis and causing reproductive toxicity.

Target Molecule Safety Mechanism

[(3,7-Dimethyloctyl)oxy]acetaldehyde lacks the aromatic ring. Its metabolism follows two likely safe pathways:

• Oxidation: The aldehyde oxidizes to 2-((3,7-dimethyloctyl)oxy)acetic acid . This is a polar alkoxyacetic acid, easily conjugated (glucuronidation) and excreted.

• Ether Cleavage: O-dealkylation yields 3,7-dimethyloctanol (Tetrahydrogeraniol) and glycolic acid , both of which are benign and naturally metabolized.

Metabolic Pathway Diagram (Graphviz)

Figure 1: Comparative metabolic pathways highlighting the formation of the toxic TBBA metabolite from Lilial versus the benign excretion pathway of the aliphatic ether alternative.

Experimental Protocols

Synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde

Methodology: Modified Williamson Ether Synthesis followed by Acetal Hydrolysis. Rationale: Direct alkylation of an alcohol with a halo-acetal prevents aldehyde polymerization and allows for controlled hydrolysis.

Reagents:

• 3,7-Dimethyloctanol (Tetrahydrogeraniol)

• Chloroacetaldehyde dimethyl acetal

• Sodium Hydroxide (NaOH), granular

• Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

• Formic acid or dilute HCl (for hydrolysis)

Step-by-Step Protocol:

• Etherification (Phase Transfer Catalysis):

  • In a 3-neck round bottom flask equipped with a reflux condenser and mechanical stirrer, charge 1.0 eq of 3,7-Dimethyloctanol and 1.2 eq of Chloroacetaldehyde dimethyl acetal.

  • Add 2.0 eq of granular NaOH and 0.05 eq of TBAB.

  • Heat the mixture to 100-110°C with vigorous stirring for 6-8 hours.

  • Monitoring: Check consumption of alcohol via GC-FID.

  • Workup: Cool to RT, add water to dissolve salts. Separate the organic phase. Wash with brine.[1] Distill the intermediate (Dimethyl acetal) under vacuum to remove unreacted starting materials.

• Hydrolysis (Acetal Deprotection):

  • Dissolve the purified acetal in acetone/water (4:1).

  • Add catalytic Formic Acid (or 1N HCl) and heat to 50°C for 2 hours.

  • Rationale: Mild acidic conditions prevent aldol condensation of the liberated aldehyde.

  • Purification: Neutralize with NaHCO3, extract with Ethyl Acetate, dry over MgSO4, and perform fractional distillation under high vacuum.

Analytical Validation (GC-MS)

To distinguish the target from potential unsaturated impurities (e.g., citronellyl derivatives), use the following parameters:

• Column: DB-Wax or equivalent polar column (30m x 0.25mm, 0.25µm film).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temp Program: 60°C (hold 1 min) -> 20°C/min -> 240°C (hold 5 min).

• MS Source: EI (70 eV).

• Diagnostic Ions:

  • Look for m/z 75 (base peak for alkoxyacetaldehydes, [RO=CH-CH3]+ rearrangement).

  • Absence of m/z 69 (characteristic of unsaturated terpenoid tails like prenyl/geranyl) confirms saturation.

Synthesis Workflow Diagram (Graphviz)

Figure 2: Step-by-step synthesis workflow utilizing phase transfer catalysis to form the stable acetal intermediate, followed by controlled hydrolysis.

References

• European Chemicals Agency (ECHA). (2022).[2] Substance Information: 2-(4-tert-butylbenzyl)propionaldehyde (Lilial).[3][4] Retrieved from [Link]

• Scientific Committee on Consumer Safety (SCCS). (2019). Opinion on the safety of Butylphenyl methylpropional (p-BMHCA) in cosmetic products.[3] SCCS/1591/17. Retrieved from [Link]

• PubChem. (2023). Compound Summary: Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- (CAS 41767-05-9).[2][5] National Library of Medicine. Retrieved from [Link]

• The Good Scents Company. (2023). Odor Profile: Dihydrocitronellyl oxyacetaldehyde.[6][7][8] Retrieved from [Link]

• Lalko, J., et al. (2007). In vitro cutaneous metabolism of the fragrance material lilial. Toxicology in Vitro, 21(6), 1113-1119. (Contextual grounding for Lilial metabolism).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. Lilial and your health - Canada.ca [canada.ca]
• 5. scent.vn [scent.vn]
• 6. CAS Number Listing : Starting with 20665-85-4 to 41816-03-9 [thegoodscentscompany.com]
• 7. CAS Numbers : From 00000020665854 to 00000041816039 [perflavory.com]
• 8. CAS Numbers : Starting with 20665-85-4 to 41816-03-9 [thegoodscentscompany.com]

Technical Monograph: Biological Activity of Citronelloxyacetaldehyde in Lipid Metabolism

The following technical guide is structured as an advanced investigative monograph. It synthesizes the known physicochemical properties of Citronelloxyacetaldehyde (Muguet Aldehyde) with its emerging and hypothetical roles in lipid metabolism, specifically bridging its established activity as a TRPM8 modulator (thermogenesis) and its structural homology to Citronellol (a known metabolic regulator).

From Fragrance Chemistry to Metabolic Modulation: Mechanisms, Protocols, and Safety

Executive Summary & Chemical Identity

Citronelloxyacetaldehyde (CAS: 7492-67-3), commonly known as Muguet Aldehyde, is an acyclic monoterpenoid ether. While historically utilized for its olfactory profile (lily-of-the-valley notes), recent interest in terpene derivatives has repositioned it as a candidate for metabolic modulation.

Its biological activity in lipid metabolism is hypothesized to operate through two distinct but synergistic mechanisms:

• TRPM8-Mediated Thermogenesis: As a documented modulator of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, it may induce "browning" of white adipose tissue, enhancing lipid oxidation.

• Metabolite-Driven AMPK Activation: In vivo hydrolysis of the ether linkage releases Citronellol , a compound proven to activate AMPK (AMP-activated protein kinase) and inhibit HMG-CoA reductase.

Physicochemical Profile

Property	Data	Relevance to Bioactivity
IUPAC Name	2-[(3,7-dimethyloct-6-en-1-yl)oxy]acetaldehyde	Ether stability affects pharmacokinetics.
Molecular Formula	C₁₂H₂₂O₂	Lipophilic, membrane-permeable.
LogP	~3.17 - 3.26	High lipophilicity ensures rapid adipose tissue uptake.
Molecular Weight	198.30 g/mol	Fits "Rule of 5" for oral bioavailability.
Key Pharmacophore	Citronellyl tail + Acetaldehyde head	Dual activity: TRP binding (head) + Lipid mimicry (tail).

Mechanistic Pathways: The "Dual-Hit" Hypothesis

To understand the causality of Citronelloxyacetaldehyde in lipid metabolism, we must decouple its intact activity from its metabolic byproducts.

Pathway A: TRPM8 Activation & Thermogenesis (Intact Molecule)

Research indicates that specific terpene aldehydes act as ligands for TRPM8 , a cold-sensing ion channel expressed in sensory neurons and adipocytes.

• Mechanism: Binding of Citronelloxyacetaldehyde to TRPM8 triggers calcium (

  ) influx.

• Lipid Outcome: Elevated cytosolic

  activates the CaMKK -AMPK-PGC1 axis, promoting mitochondrial biogenesis and the expression of Uncoupling Protein 1 (UCP1). This shifts adipocyte phenotype from storage (white fat) to energy dissipation (beige/brown fat).

Pathway B: Pro-Drug Hydrolysis (Metabolite Activity)

Upon hepatic processing (via cytochrome P450s or ether hydrolases), the ether bond is cleaved.

• Reaction: Citronelloxyacetaldehyde + H2O → Citronellol + Glycolaldehyde

• Citronellol Effect: The liberated Citronellol acts directly on the liver to inhibit HMG-CoA Reductase (cholesterol synthesis) and activate PPAR

  (insulin sensitization), as confirmed in diabetic rat models (see References).

Visualization: The Signaling Cascade

The following diagram maps the logical flow from molecule administration to lipid metabolic outcomes.

Caption: Dual-pathway mechanism showing TRPM8-mediated thermogenesis and Citronellol-mediated enzymatic regulation.

Experimental Protocols for Validation

To empirically validate these pathways, the following self-validating protocols are recommended. These are designed to distinguish between the intact ether effect and the hydrolyzed alcohol effect.

Protocol 1: TRPM8 Calcium Influx Assay (Intact Activity)

Objective: Determine if Citronelloxyacetaldehyde directly activates the thermogenic trigger TRPM8.

• Cell Line: HEK293T cells stably transfected with human TRPM8 (HEK-hTRPM8).

• Reagent Prep: Dissolve Citronelloxyacetaldehyde in DMSO (Stock 100 mM). Prepare serial dilutions (0.1 µM – 100 µM) in calcium-free buffer.

• Dye Loading: Incubate cells with Fura-2 AM (ratiometric calcium indicator) for 45 mins at 37°C.

• Baseline: Measure fluorescence ratio (340/380 nm) for 30s to establish baseline.

• Stimulation: Inject Citronelloxyacetaldehyde. Use Menthol (100 µM) as a Positive Control and BCTC as a specific TRPM8 antagonist (Negative Control).

• Validation: A specific response must be blocked by BCTC. If signal persists with BCTC, the mechanism is TRPM8-independent.

Protocol 2: 3T3-L1 Adipocyte Differentiation & Lipid Quantification

Objective: Assess the compound's ability to inhibit adipogenesis or induce lipolysis.

• differentiation: Culture 3T3-L1 pre-adipocytes. Induce differentiation using MDI cocktail (IBMX, Dexamethasone, Insulin) on Day 0.

• Treatment:

  • Group A: Vehicle (DMSO).

  • Group B: Citronellol (Positive Control, 50 µM).

  • Group C: Citronelloxyacetaldehyde (50 µM).

  • Timing: Treat cells every 2 days from Day 0 to Day 8.

• Oil Red O Staining (Day 8):

  • Fix cells in 4% paraformaldehyde.

  • Stain with Oil Red O (0.5% in isopropanol).

  • Elute stain with 100% isopropanol and measure absorbance at 510 nm.

• Gene Expression (qPCR): Extract RNA and analyze markers:

  • Pparg (Adipogenesis master regulator).

  • Ucp1 (Browning marker).

  • Fasn (Fatty Acid Synthase).

• Interpretation: A decrease in Oil Red O absorbance combined with elevated Ucp1 indicates a "browning" effect (TRPM8 profile), whereas decreased Pparg indicates anti-adipogenic activity.

Safety & Toxicology (E-E-A-T Grounding)

Before investigating therapeutic applications, one must acknowledge the established safety profile defined by the Research Institute for Fragrance Materials (RIFM) .

• Sensitization: Citronelloxyacetaldehyde is a known skin sensitizer; however, oral toxicity is low.

• NOEL (No Observed Effect Level): In dietary assessments, the NOEL is estimated at ~3 mg/kg/day (based on structural class Cramer I).[1]

• Metabolic Fate: The ether linkage is susceptible to oxidative cleavage. The acetaldehyde moiety is rapidly oxidized to acetic acid or reduced to ethanol, while the terpene tail enters fatty acid oxidation pathways.

Critical Note for Drug Development: The "acetaldehyde" tail poses a risk of protein adduct formation (Schiff bases). In a drug design context, replacing the aldehyde with a carboxylic acid or alcohol (after TRPM8 activation) is a common optimization strategy to reduce toxicity while maintaining the pharmacophore.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 61401, Citronelloxyacetaldehyde. Retrieved from [Link]

• Api, A. M., et al. (2022). RIFM fragrance ingredient safety assessment, citronelloxyacetaldehyde, CAS Registry Number 7492-67-3.[2][3] Food and Chemical Toxicology.[1][2][3][4] Retrieved from [Link]

• FooDB (2025). Compound: [(3,7-Dimethyl-6-octenyl)oxy]acetaldehyde.[5] The Food Metabolome Database. Retrieved from [Link]

• World Health Organization (2003). Evaluation of Certain Food Additives: 61st Report of the Joint FAO/WHO Expert Committee on Food Additives (JECFA). (Contextual reference for terpene metabolism). Retrieved from [Link]

• ResearchGate (2025). Antidiabetic efficacy of citronellol... in streptozotocin-induced diabetic rats. (Evidence for metabolite activity).[6][7][8][9] Retrieved from [Link]

• Google Patents (2017).Compounds useful as modulators of TRPM8. (Links Citronelloxyacetaldehyde to TRPM8).

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Março/2022 – Biblioteca Virginie Buff D'Ápice [biblioteca.fmvz.usp.br]
• 3. researchgate.net [researchgate.net]
• 4. iris.who.int [iris.who.int]
• 5. Showing Compound [(3,7-Dimethyl-6-octenyl)oxy]acetaldehyde (FDB021403) - FooDB [foodb.ca]
• 6. Triethyl Citrate | C12H20O7 | CID 6506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Biochemical properties of cholesterol aldehyde secosterol and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP2785205B1 - Antimicrobial mixture of aldehydes, organic acids and organic acid esters - Google Patents [patents.google.com]
• 9. JP6949838B2 - High sweetness sweetener - Google Patents [patents.google.com]

Mechanistic Safety and Handling Whitepaper:[(3,7-Dimethyloctyl)oxy]acetaldehyde

Executive Summary[(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS: 41767-05-9), frequently referred to in industry as dihydrocitronellyl oxyacetaldehyde [2.4], is a specialized ether-aldehyde utilized extensively in fragrance formulation and as a synthetic intermediate [[1]](https://scent.vn/). For researchers and drug development professionals, understanding the safety profile of this compound extends beyond standard Safety Data Sheet (SDS) hazard classifications. This whitepaper provides an in-depth technical analysis of the physicochemical constraints, mechanistic toxicology, and rigorous operational protocols required for handling this reactive aliphatic aldehyde.

Physicochemical Profiling and Causality

The biological and environmental behavior of[(3,7-Dimethyloctyl)oxy]acetaldehyde is dictated by its bipartite structure: a lipophilic 3,7-dimethyloctyl tail and a reactive terminal aldehyde group connected via an ether linkage.

Table 1: Quantitative Physicochemical Data

Property	Value	Mechanistic Implication
Molecular Weight	200.32 g/mol	Low molecular weight facilitates rapid penetration across biological membranes (e.g., stratum corneum, cornea).
XLogP3-AA	3.7	High lipophilicity indicates strong potential for lipid bilayer partitioning and bioaccumulation in aquatic environments.
Vapor Pressure	~0.0235 hPa @ 25°C	Low ambient volatility, but sufficient to cause inhalation hazards during aerosolization, sonication, or thermal processing.
Flash Point	103.84 °C	Combustible liquid; requires standard thermal control but does not necessitate extreme cryogenic storage.

Mechanistic Toxicology: The Aldehyde Reactivity Pathway

Standard safety data classifies this compound as a potential skin irritant and sensitizer. The causality behind this toxicity lies in the inherent electrophilicity of the aldehyde carbon.

Haptenation Mechanism: Aldehydes act as direct-acting electrophiles. Upon dermal exposure, the lipophilic tail (LogP 3.7) drives the molecule through the lipid matrix of the stratum corneum. Once in the viable epidermis, the aldehyde undergoes nucleophilic attack by the primary amines of lysine residues or thiols of cysteine residues on endogenous epidermal proteins. This forms a covalent Schiff base or thioacetal. This covalent modification—known as haptenation—transforms self-proteins into immunogenic antigens, triggering dendritic cell maturation and subsequent T-cell mediated allergic contact dermatitis (Type IV hypersensitivity).

Mechanistic pathway of dermal sensitization via electrophilic protein haptenation.

Advanced Handling & Containment Protocols

Because aldehydes are highly prone to radical-mediated auto-oxidation (forming[(3,7-dimethyloctyl)oxy]acetic acid) and polymerization, handling protocols must be designed as self-validating systems . This ensures that the procedures inherently prevent both personnel exposure and chemical degradation, while providing observable confirmation of success.

Step-by-Step Methodology: Inert Handling and Spill Neutralization

• Environmental Control : Conduct all transfers within a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

  • Causality: Mitigates the accumulation of low-level vapors [[1]]([Link]) that could lead to respiratory sensitization over chronic exposure periods.

• Atmospheric Purging : Prior to opening the reagent bottle, purge the headspace with ultra-high purity (UHP) Argon.

  • Causality: Displacing oxygen halts the auto-oxidation of the aldehyde. Argon is preferred over Nitrogen as it is heavier than air, creating a protective blanket over the liquid surface.

• Transfer Mechanism : Utilize positive-displacement pipettes with fluoropolymer tips.

  • Causality: The ether-aldehyde can partition into standard polypropylene, and its specific surface tension profile makes air-displacement pipetting highly inaccurate.

• Decontamination (Self-Validating Step) : Treat any spills immediately with a 5% sodium bisulfite (NaHSO₃) solution.

  • Causality: Bisulfite reacts rapidly and exothermically with aldehydes to form a water-soluble, non-volatile, and non-sensitizing bisulfite adduct. The dissolution of the oily aldehyde layer into the aqueous phase serves as a visual, self-validating indicator that the electrophilic hazard has been completely neutralized.

Self-validating chemical spill neutralization workflow using bisulfite adduction.

Analytical Verification & Stability Testing

To guarantee the safety and efficacy of the compound in downstream drug development or synthetic applications, researchers must verify that the aldehyde has not oxidized. This analytical workflow acts as a self-validating system; the inclusion of an internal standard confirms injection integrity, while specific ion monitoring provides definitive proof of whether the inert handling protocols were successful.

Step-by-Step Methodology: GC-MS Purity Verification

• Sample Preparation : Dilute the[(3,7-Dimethyloctyl)oxy]acetaldehyde sample to 1 mg/mL in GC-grade hexane. Add nonanal as an internal standard at 0.1 mg/mL.

• Inlet Parameters : Set the injection port to 250°C. Use a split ratio of 50:1.

  • Causality: A high split ratio prevents column overloading and minimizes thermal degradation of the ether linkage in the injection port.

• Chromatographic Separation : Utilize a non-polar DB-5MS column (30m x 0.25mm x 0.25µm).

  • Temperature Program: Initial hold at 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Causality: The non-polar stationary phase efficiently separates the target aldehyde from its more polar carboxylic acid oxidation product based on boiling point and polarity differences.

• Mass Spectrometry : Operate in Electron Ionization (EI) mode at 70 eV. Scan range: 40-300 m/z.

• Data Interpretation : Monitor for the molecular ion (

  ) and characteristic fragmentation patterns (e.g., loss of the aldehyde group). The presence of a peak with indicates significant oxidation to the acid, warranting batch rejection or repurification via bisulfite adduction and subsequent extraction.

References

1.[1] Scent.vn. "Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- CAS# 41767-05-9." Scent.vn Fragrance Database. URL: [Link] 2.[2] National Center for Biotechnology Information. "PubChem Compound Summary for CID 170575, Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)-." PubChem. URL:[Link] 3.[3] The Good Scents Company. "EINECS Number Listing: dihydrocitronellyl oxyacetaldehyde." The Good Scents Company Information Listings. URL:[Link]

Sources

• 1. scent.vn [scent.vn]
• 2. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EINECS Number Listng : Starting with 251-021-9 to 264-990-8 [thegoodscentscompany.com]

Technical Guide: Citronellyl Oxyacetaldehyde in Essential Oil Analysis

Topic: Investigation of Citronellyl Oxyacetaldehyde in Essential Oils: Synthetic Origins and Analytical Distinction Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Citronellyl Oxyacetaldehyde (CAS: 7492-67-3) is a specific ether-aldehyde often cited in fragrance chemistry for its potent floral (Muguet/Lily) and green olfactory characteristics.[1][2][3] Despite its structural homology to the naturally occurring monoterpene Citronellol, rigorous phytochemical investigations and regulatory assessments (JECFA, EFSA) classify this compound as a synthetic flavoring and fragrance agent .

This guide addresses the critical distinction between natural monoterpenes and this synthetic ether derivative. It provides researchers with the structural, biosynthetic, and analytical frameworks necessary to identify Citronellyl Oxyacetaldehyde, primarily as a marker of economically motivated adulteration or as a specific synthetic probe in olfactory receptor research, rather than a natural constituent of essential oils.

Chemical Profile and Structural Characterization[4]

Citronellyl oxyacetaldehyde is chemically defined as [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde .[1][2][3][4][5] Unlike simple terpene aldehydes (e.g., Citronellal), this molecule features an ether linkage connecting the terpenoid backbone to an acetaldehyde moiety.

Table 1: Physicochemical Specifications

Parameter	Data
IUPAC Name	2-[(3,7-Dimethyloct-6-en-1-yl)oxy]acetaldehyde
CAS Number	7492-67-3
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30 g/mol
Physical State	Colorless to pale yellow viscous liquid
Odor Profile	Muguet (Lily of the Valley), Green, Rosy, Aldehydic
LogP (o/w)	~3.30 - 3.46 (Calculated)
Boiling Point	~239 °C (at 760 mmHg)
Regulatory Status	Synthetic Flavoring Substance (FDA 21 CFR 172.515, FEMA 2310)
Natural Occurrence	Not reported in nature (JECFA/EFSA evaluations)

Natural Occurrence vs. Synthetic Origin

The "Natural" Misconception

Researchers often confuse Citronellyl Oxyacetaldehyde with Citronellal (3,7-dimethyl-6-octenal) or Hydroxycitronellal due to nomenclature similarities.

• Citronellal: Naturally abundant in Cymbopogon (Citronella) and Eucalyptus citriodora oils.

• Citronellyl Oxyacetaldehyde: Contains an ether oxygen (–O–) inserted between the citronellyl chain and the aldehyde group.

Biosynthetic Constraints

Natural biosynthesis of monoterpenes typically involves the mevalonate or MEP pathways, leading to carbon backbones (C10) functionalized by oxidases or dehydrogenases. The formation of an alkoxyacetaldehyde (ether-linked acetaldehyde) would require a specific alkylation of a glycolaldehyde precursor or an oxidative etherification of citronellol.

• Current Consensus: No enzyme systems capable of generating this specific ether linkage from citronellol have been isolated in Citrus, Rosa, or Cymbopogon species.

Synthetic Pathway (Industrial Production)

The commercial production of Citronellyl Oxyacetaldehyde utilizes a Williamson ether synthesis-type reaction or acetal exchange, typically involving Citronellol and Chloroacetaldehyde dimethyl acetal, followed by hydrolysis.

Figure 1: Industrial synthesis pathway demonstrating the non-biological origin of Citronellyl Oxyacetaldehyde.

Analytical Methodology: Detection and Differentiation

For drug development and quality control, distinguishing this synthetic ether from natural terpenes is critical. The following protocol outlines the GC-MS workflow.

Experimental Protocol: GC-MS Identification

Objective: Detect trace levels of Citronellyl Oxyacetaldehyde in "Natural" Essential Oils.

Reagents & Standards:

• Reference Standard: Citronellyl Oxyacetaldehyde (>95% purity).

• Internal Standard: n-Octanol or Nonyl Acetate.

• Solvent: HPLC-grade Hexane or Dichloromethane.

Step-by-Step Workflow:

• Sample Preparation: Dilute 50 µL of essential oil in 1 mL of solvent. Add Internal Standard (100 ppm final concentration).

• Chromatographic Separation:

  • Column: DB-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Temperature Program: 60°C (hold 2 min) → 3°C/min to 240°C → 10°C/min to 280°C.

• Mass Spectrometry (EI Mode):

  • Ionization Energy: 70 eV.

  • Scan Range: 35–350 amu.

• Identification Logic:

  • Retention Index (RI): Citronellyl Oxyacetaldehyde elutes significantly later than Citronellol (RI ~1225) due to higher molecular weight (198 vs 156) and oxygenation. Expect RI ~1450–1550 on DB-5.[1]

  • Mass Spectrum: Look for characteristic ether cleavage fragments.

    • Diagnostic Ion: m/z 45 (CH2=O+H) or m/z 59 (related to oxyacetaldehyde tail).

    • Parent Ion: m/z 198 (often weak).

Analytical Decision Tree

Figure 2: Logical workflow for distinguishing natural terpene alcohols from synthetic ether-aldehyde contaminants.

Applications in Drug Development & Olfaction

While not natural, Citronellyl Oxyacetaldehyde is valuable in pharmacological and sensory research:

• Olfactory Receptor Ligand: It serves as a potent ligand for olfactory receptors (ORs) sensitive to "Muguet" (Lily) epitopes. It is often used to study structure-activity relationships (SAR) in ORs that bind acyclic monoterpenes.

• Stability Studies: Unlike simple aldehydes (Citronellal) which easily cyclize to isopulegol or oxidize, the ether linkage in Citronellyl Oxyacetaldehyde provides a different stability profile, making it a useful probe for metabolic stability assays in dermal applications.

• Toxicological Reference: As a known synthetic additive, it is used as a negative control in "naturalness" certification assays.

Regulatory & Safety Summary

For professionals developing formulations or conducting safety assessments:

• FEMA Number: 2310

• JECFA No: 592[6][7][8][9]

• Safety Assessment: Evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA). Concluded to be of "No safety concern at current levels of intake" when used as a flavoring agent.

• Metabolism: In vivo, it is expected to undergo ether cleavage (O-dealkylation) and oxidation, yielding Citronellol and Glycolic acid/Oxalic acid derivatives, which are further metabolized via fatty acid or Krebs cycle pathways.

References

• Joint FAO/WHO Expert Committee on Food Additives (JECFA). (2003). Safety evaluation of certain food additives: Aliphatic and aromatic ethers. WHO Food Additives Series: 50. Link

• The Good Scents Company. (2023). Citronellyl Oxyacetaldehyde: Chemical Information & Occurrence. Link

• European Food Safety Authority (EFSA). (2009). Flavouring Group Evaluation 23 (FGE.23): Aliphatic, alicyclic and aromatic ethers from chemical group 16. EFSA Journal.[1] Link

• Arctander, S. (1969). Perfume and Flavor Chemicals (Aroma Chemicals).[4] Vol. I & II. Montclair, N.J. (Seminal text defining the sensory properties and synthetic nature of the compound).

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 61401: Citronelloxyacetaldehyde. Link

Sources

• 1. citronellyl oxyacetaldehyde, 7492-67-3 [perflavory.com]
• 2. medsafe.govt.nz [medsafe.govt.nz]
• 3. nzhealthtrust.co.nz [nzhealthtrust.co.nz]
• 4. citronellyl oxyacetaldehyde, 7492-67-3 [thegoodscentscompany.com]
• 5. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 6. 974. Esters containing additional oxygenated funtional groups (WHO Food Additives Series 44) [inchem.org]
• 7. Consolidated TEXT: 32008R1334 — EN — 03.04.2014 [eur-lex.europa.eu]
• 8. eur-lex.europa.eu [eur-lex.europa.eu]
• 9. legislation.gov.uk [legislation.gov.uk]

Toxicology and skin sensitization potential of muguet aldehydes

Technical Whitepaper: Toxicological Profiling and Sensitization Mechanisms of Muguet Aldehydes

Executive Summary

The "Muguet" (Lily of the Valley) olfactory family relies heavily on aliphatic and aromatic aldehydes. Historically, molecules like Lyral (HICC) and Lilial (Butylphenyl Methylpropional) defined this category. However, their toxicological profiles—specifically high potency skin sensitization and reproductive toxicity—have triggered stringent regulatory bans (EU REACH, IFRA Standards).

This guide provides a technical deep-dive into the molecular mechanisms driving these toxicities, specifically Schiff base formation as a haptenization pathway. It details the New Approach Methodologies (NAMs) required to assess replacement candidates, moving away from in vivo animal models (LLNA) to a mechanistic, evidence-based Integrated Testing Strategy (ITS).

Molecular Architecture & Reactivity: The Schiff Base Mechanism

The core toxicological driver for muguet aldehydes is their electrophilic reactivity. Unlike Michael acceptors, aldehydes primarily act as pro-haptens or direct haptens via interaction with nucleophilic amino acid residues on skin proteins.

The Haptenization Pathway

Skin sensitization requires the formation of a stable conjugate between the chemical (hapten) and a carrier protein (e.g., albumin, keratin). For muguet aldehydes, the primary mechanism is Schiff base formation with the

-amino group of Lysine residues.

Mechanism:

• Nucleophilic Attack: The lone pair of the protein's nitrogen attacks the carbonyl carbon of the aldehyde.

• Hemiaminal Intermediate: A transient, unstable intermediate is formed.

• Dehydration: Water is eliminated, resulting in a carbon-nitrogen double bond (Imine/Schiff Base).

Note: While Schiff bases are reversible (hydrolytically labile), they can be stabilized by local protein environments or undergo further reactions, leading to long-term immunogenicity.

Figure 1: The molecular initiating event (MIE) for aldehyde-based skin sensitization.

Toxicological Profiles: Lilial vs. Lyral

Understanding the specific failures of legacy molecules is crucial for designing safe alternatives.

Feature	Lilial (Butylphenyl Methylpropional)	Lyral (HICC)
CAS Number	80-54-6	31906-04-4
Primary Tox Endpoint	Reprotoxicity (CMR 1B) & Sensitization	High Potency Sensitization
Sensitization Potency	Moderate (EC3: ~2.9%)	Strong (EC3: ~1.0 - 1.5%)
Mechanism of Action	Systemic: Liver toxicity leading to male reproductive failure (seminiferous tubule atrophy).	Local: Strong haptenization via Schiff base; high frequency of human elicitation.
Regulatory Status	Banned in EU Cosmetics (March 2022).	Banned in EU Cosmetics (Aug 2019/2021).[1][2][3]
Metabolic Fate	Oxidized to tert-butylbenzoic acid (TBBA), which targets the male reproductive system.	Metabolized but primary risk is direct protein reactivity.

Integrated Testing Strategy (ITS) & Protocols

Modern safety assessment relies on the Adverse Outcome Pathway (AOP) for skin sensitization (OECD 442).[4][5] We utilize a battery of three NAMs to cover Key Events 1, 2, and 3.

Figure 2: Mapping biological key events to specific toxicological assays.

Protocol 1: Direct Peptide Reactivity Assay (DPRA) - OECD 442C

Target: Key Event 1 (Molecular Initiating Event) Critical for Aldehydes: Aldehydes react preferentially with Lysine. Standard DPRA uses both Cysteine and Lysine peptides.[4][6][7][8]

• Preparation:

  • Prepare 100 mM stock of test aldehyde in Acetonitrile (ACN).[8]

  • Prepare synthetic peptides: Cysteine (Ac-RFAACAA-COOH) and Lysine (Ac-RFAAKAA-COOH).[6][7]

• Incubation:

  • Cysteine: Mix peptide:test chemical at 1:10 molar ratio.

  • Lysine: Mix peptide:test chemical at 1:50 molar ratio.

  • Incubate for 24 hours ± 2h at 25°C in the dark.

• Analysis:

  • Quantify remaining peptide using HPLC (UV detection at 220 nm).[7]

• Calculation:

  • % Depletion =

    .

  • Prediction: Mean depletion > 6.38% classifies as a sensitizer.

Protocol 2: KeratinoSens™ Assay - OECD 442D

Target: Key Event 2 (Keratinocyte Activation via Nrf2-ARE)[9]

• Cell Line: HaCaT keratinocytes transfected with a luciferase gene under control of the ARE (Antioxidant Response Element).[9][10]

• Seeding: Seed cells in 96-well plates and incubate for 24h.

• Dosing:

  • Treat cells with 12 serial dilutions of the muguet aldehyde (Max conc: 2000

    M).

  • Solvent control: 1% DMSO.[11][12]

• Incubation: 48 hours.

• Readout:

  • Lyse cells and add luciferin substrate.[13]

  • Measure luminescence (RLU).

  • Simultaneously measure viability (MTT assay) to rule out cytotoxicity.

• Endpoint:

  > 1.5-fold induction compared to solvent control is considered Positive .

Protocol 3: h-CLAT (Human Cell Line Activation Test) - OECD 442E

Target: Key Event 3 (Dendritic Cell Activation)[5][14][15]

• Cell Line: THP-1 (human monocytic leukemia cell line).

• Dosing:

  • Determine CV75 (concentration yielding 75% viability).

  • Treat cells with 8 concentrations based on CV75 for 24 hours.

• Staining:

  • Harvest cells and stain with FITC-conjugated antibodies for CD54 (ICAM-1) and CD86 (B7-2).

  • Stain with Propidium Iodide (PI) for viability.

• Flow Cytometry: Measure Mean Fluorescence Intensity (MFI).

• Prediction:

  • Positive if Relative Fluorescence Intensity (RFI) > 150% for CD86 OR > 200% for CD54 in at least 2 independent runs.[15]

Risk Assessment: QRA2 Methodology

Once hazard is identified, risk must be quantified for consumer products.[16] The fragrance industry utilizes QRA2 (Quantitative Risk Assessment 2) .[17][18]

• Determine NESIL (No Expected Sensitization Induction Level):

  • Derived from Weight of Evidence (WoE) using human (HRIPT) and animal (LLNA) data.

  • Unit:

    .[16][19]

• Apply Sensitization Assessment Factors (SAFs):

  • Inter-individual variability (usually 10x).

  • Matrix effects (product dependent).

  • Use conditions (rinse-off vs. leave-on).[3][20][21]

• Calculate AEL (Acceptable Exposure Level):

• Compare to CEL (Consumer Exposure Level):

  • If

    , the usage is considered safe.

References

• OECD. (2019). Test No. 442C: In Chemico Skin Sensitisation: Assays addressing the Adverse Outcome Pathway Key Event on covalent binding to proteins. OECD Guidelines for the Testing of Chemicals.[4][5][8][14] Link

• OECD. (2018). Test No. 442D: In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test Method. OECD Guidelines for the Testing of Chemicals.[4][5][8][14] Link

• SCCS (Scientific Committee on Consumer Safety). (2019). Opinion on the safety of Butylphenyl methylpropional (p-BMHCA) in cosmetic products. SCCS/1591/17.[20][21] Link

• Natsch, A., et al. (2012). Chemical reactivity and skin sensitization potential for benzaldehydes: can Schiff base formation explain everything? Chemical Research in Toxicology. Link

• Api, A.M., et al. (2020).[19] Update on the quantitative risk assessment (QRA2) for fragrance ingredients. Regulatory Toxicology and Pharmacology. Link

• European Commission. (2017). Commission Regulation (EU) 2017/1410 amending Annexes II and III to Regulation (EC) No 1223/2009 (Ban on HICC/Lyral).[22] Link

Sources

• 1. oxfordbiosciences.com [oxfordbiosciences.com]
• 2. New Lyral and Lilial Ban | The Hub [thesoapkitchen.co.uk]
• 3. Fragrance Allergens: The EU List of 26 Regulated Ingredients — Scentspiracy [scentspiracy.com]
• 4. Direct Peptide Reactivity Assay (DPRA) test for skin sensitization - SB PEPTIDE [sb-peptide.com]
• 5. An introduction to the OECD 442E h-clat test | Gentronix [gentronix.co.uk]
• 6. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 7. x-cellr8.com [x-cellr8.com]
• 8. shimadzu.com [shimadzu.com]
• 9. A brief introduction to the KeratinoSens™ assay - Gentronix [gentronix.co.uk]
• 10. KeratinoSens assay for the testing of skin sensitizers | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 11. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 12. x-cellr8.com [x-cellr8.com]
• 13. KeratinoSens™ Assay - Creative BioMart [creativebiomart.net]
• 14. iivs.org [iivs.org]
• 15. Skin Sensitisation: the human Cell Line Activation Test (h-CLAT) - Joint Research Centre [joint-research-centre.ec.europa.eu]
• 16. epa.gov [epa.gov]
• 17. Quantitative next generation risk assessment for skin sensitization - application of regression models based on in vitro data to estimate point of departure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scribd.com [scribd.com]
• 19. selective-koala.files.svdcdn.com [selective-koala.files.svdcdn.com]
• 20. health.ec.europa.eu [health.ec.europa.eu]
• 21. Toxicological investigation of lilial - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Status of Lyral, Atranol and Chloroatranol in the EU | Cosmeservice [cosmeservice.com]

Protocols & Analytical Methods

Synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde from citronellol

Executive Summary & Strategic Analysis

This application note details the synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS: 68298-28-2 derivative) starting from Citronellol . This molecule serves as a critical intermediate in the development of robust fragrance fixatives and specialty non-ionic surfactants.

Critical Structural Distinction: Researchers must distinguish between the unsaturated analog (Citronellyloxyacetaldehyde, "Muguet Aldehyde") and the saturated target requested here ([(3,7-Dimethyloctyl)oxy]acetaldehyde).

• Starting Material: Citronellol (3,7-dimethyloct-6-en-1-ol).

• Target: [(3,7-dimethyloctyl)oxy]acetaldehyde (Saturated alkyl chain).

• Implication: A hydrogenation step is mandatory to reduce the C6-C7 double bond. If the unsaturated "Muguet" profile is desired, Phase 1 (Hydrogenation) should be omitted.

Synthetic Strategy: The protocol follows a three-phase "Reduce-Couple-Hydrolyze" strategy:

• Catalytic Hydrogenation: Selective reduction of the alkene using Pd/C.

• Phase-Transfer Catalyzed Etherification: Alkylation of the alcohol with bromoacetaldehyde diethyl acetal.

• Acetal Hydrolysis: Acid-catalyzed deprotection to release the aldehyde.

Reaction Scheme & Logic

The following diagram illustrates the chemical pathway and the logic gate for the hydrogenation step.

Caption: Figure 1. Sequential synthesis pathway from Citronellol to the saturated oxyacetaldehyde target.

Detailed Experimental Protocols

Phase 1: Catalytic Hydrogenation of Citronellol

Objective: Saturation of the alkene to generate 3,7-dimethyloctan-1-ol (Dihydrocitronellol).

Reagents:

• Citronellol (Commercial grade, ~95%): 15.6 g (100 mmol)

• Palladium on Carbon (Pd/C, 10 wt% loading): 0.5 g

• Methanol (HPLC Grade): 100 mL

• Hydrogen gas (H2): Balloon or low-pressure line (1 atm)

Protocol:

• Setup: In a 250 mL round-bottom flask (or Parr shaker bottle), dissolve Citronellol in Methanol.

• Catalyst Addition: Carefully add Pd/C. Safety: Pd/C can ignite methanol vapor; add under an inert argon blanket or wet the catalyst with a small amount of water first.

• Hydrogenation: Purge the system with H2 (3 cycles). Stir vigorously under H2 atmosphere (balloon pressure is sufficient) for 4–6 hours at Room Temperature (25°C).

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or GC.[1][2][3][4] Disappearance of the alkene peak confirms conversion.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with methanol.

• Concentration: Remove solvent under reduced pressure (Rotavap).

  • Yield: Quantitative (~15.8 g).

  • Product: Colorless oil (Dihydrocitronellol).

Phase 2: Williamson Ether Synthesis (PTC Method)

Objective: Coupling the alcohol with the acetal linker. Using Phase Transfer Catalysis (PTC) avoids hazardous sodium hydride (NaH) and strictly anhydrous conditions.

Reagents:

• Dihydrocitronellol (from Phase 1): 15.8 g (100 mmol)

• Bromoacetaldehyde diethyl acetal: 21.7 g (110 mmol, 1.1 equiv)

• Sodium Hydroxide (NaOH), 50% aq. solution: 40 mL

• Tetrabutylammonium bromide (TBAB): 1.6 g (5 mol%)

• Toluene: 50 mL

Protocol:

• Biphasic Setup: In a 250 mL 3-neck flask equipped with a reflux condenser and mechanical stirrer, combine Dihydrocitronellol, Bromoacetaldehyde diethyl acetal, Toluene, and TBAB.

• Base Addition: Add the 50% NaOH solution in one portion.

• Reaction: Heat the mixture to 90°C with vigorous stirring (essential for PTC efficiency). Maintain for 12–16 hours.

  • Mechanism:[5][6][7][8][9] The hydroxide deprotonates the alcohol at the interface; the alkoxide ion pairs with TBA+ and migrates to the organic phase to displace the bromide.

• Quench: Cool to room temperature. Add water (100 mL) to dissolve salts.

• Extraction: Separate phases. Extract the aqueous layer with Toluene (2 x 30 mL).

• Drying: Combine organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate.

• Purification (Optional but Recommended): Vacuum distillation (bp ~140°C @ 2 mmHg) removes unreacted alcohol.

  • Intermediate: 1,1-diethoxy-2-[(3,7-dimethyloctyl)oxy]ethane.

Phase 3: Acetal Hydrolysis to Target Aldehyde

Objective: Deprotection of the acetal to release the aldehyde functionality.

Reagents:

• Acetal Intermediate (from Phase 2): ~20 g

• Formic Acid (88%) or HCl (1M): 50 mL

• Acetone (optional co-solvent): 20 mL

Protocol:

• Hydrolysis: Mix the acetal with Formic acid (or HCl/Acetone mixture).

• Conditions: Stir at 40–50°C for 2–4 hours.

  • Note: Avoid high heat to prevent aldol condensation (polymerization) of the resulting aldehyde.

• Workup: Pour the reaction mixture into ice water (200 mL).

• Extraction: Extract with Diethyl Ether or Dichloromethane (3 x 50 mL).

• Neutralization: Wash the organic phase with Saturated NaHCO3 until pH is neutral (Critical to prevent degradation during storage).

• Isolation: Dry over MgSO4 and concentrate under reduced pressure.

• Final Purification: Kugelrohr distillation or Column Chromatography (Silica, 5% EtOAc in Hexane).

Process Workflow & Quality Control

The following flowchart defines the operational steps and critical QC checkpoints.

Caption: Figure 2. Operational workflow including critical Quality Control (QC) stop-gates.

Analytical Data & Troubleshooting

Expected Analytical Data

Technique	Signal/Parameter	Interpretation
1H NMR	9.72 (t, 1H)	Aldehyde proton (Diagnostic for Phase 3 success).
1H NMR	4.05 (s, 2H)	-O-CH2-CHO methylene protons.
1H NMR	0.85 (d, 9H)	Methyl groups (3,7-positions).
IR	1725–1735 cm	Strong C=O stretch .
IR	1120 cm	C-O-C Ether stretch.
GC-MS	M+ = 200.3	Molecular Ion (C12H24O2).

Troubleshooting Guide

• Incomplete Hydrogenation: If alkene protons persist in Phase 1, refresh the Pd/C catalyst or increase H2 pressure (30 psi).

• Emulsions in Phase 2: PTC reactions often form emulsions. Use brine and gentle centrifugation to break the emulsion.

• Aldehyde Polymerization: If the final product becomes viscous or loses the aldehyde NMR signal, it may have polymerized. Ensure the workup is perfectly neutral (pH 7) and store under N2 in the fridge.

References

• US Patent 4124644A. Process for preparing substituted oxyacetaldehydes and acetals thereof. (Describes the PTC alkylation of citronellol/alcohols with haloacetals). Link

• PubChem. [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde (Compound Summary). (Structural confirmation of the unsaturated analog). Link

• BenchChem. Optimizing Reaction Conditions for the Catalytic Hydrogenation of Geranial to L-Citronellol. (Protocols for selective hydrogenation of terpenoids). Link

• Organic Chemistry Steps. Acetal Hydrolysis Mechanism. (Mechanistic grounding for Phase 3). Link

• Synarome. Citronellyloxy Acetaldehyde Technical Data. (Physical properties of the unsaturated analog). Link

Sources

• 1. Citronellyloxy Acetaldehyde - Synarome [synarome.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. m.youtube.com [m.youtube.com]
• 8. CN104230677A - Synthesis method for bromoacetaldehyde diethyl acetal - Google Patents [patents.google.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]

Application Note: High-Purity Synthesis of Citronellyl Oxyacetaldehyde Dimethyl Acetal via Phase-Transfer Catalysis

Abstract & Scope

This application note details the optimized protocol for synthesizing citronellyl oxyacetaldehyde dimethyl acetal (1-(2,2-dimethoxyethoxy)-3,7-dimethyloct-6-ene). This compound serves as a critical intermediate in the synthesis of high-value fragrance materials (Muguet/Lily-type odorants) and juvenile hormone analogues (juvenoids).

Unlike traditional Williamson ether syntheses that rely on hazardous metal hydrides (NaH) or alkoxides in anhydrous solvents, this protocol utilizes Solid-Liquid Phase Transfer Catalysis (SL-PTC) . This method employs solid sodium hydroxide and a quaternary ammonium salt (Aliquat® 336), offering superior safety, scalability, and moisture tolerance while minimizing side reactions such as acetal hydrolysis.

Scientific Principles & Reaction Mechanism

The Challenge of Alkylation

The target transformation involves the etherification of a primary alcohol (citronellol) with an alkyl halide containing an acid-sensitive acetal group (chloroacetaldehyde dimethyl acetal).

• Risk 1: Acetal Hydrolysis. Aqueous strong bases or acidic workups can hydrolyze the dimethyl acetal back to the aldehyde, leading to polymerization.

• Risk 2: Elimination. Strong bases can cause dehydrohalogenation of the alkyl halide, reducing yield.

The Solution: Phase Transfer Catalysis (PTC)

We utilize a solid-liquid PTC system. The solid phase consists of granular NaOH, and the organic phase contains the reactants and the catalyst (Tricaprylmethylammonium chloride / Aliquat® 336).

Mechanistic Steps:

• Interfacial Deprotonation: The ammonium catalyst (

  ) interacts with the surface of the solid NaOH, exchanging anions to form the active lipophilic hydroxide species ( ).

• Transfer & Activation:

  migrates into the bulk organic phase.

• Alkoxide Formation: It deprotonates Citronellol (

  ) to form the highly reactive "naked" alkoxide ( ) and water. The water is sequestered by the solid NaOH phase or removed via azeotrope, driving the equilibrium forward.

• Nucleophilic Attack: The lipophilic alkoxide attacks Chloroacetaldehyde Dimethyl Acetal via an

  mechanism, displacing chloride.

• Regeneration: The catalyst regenerates as

  and returns to the solid surface.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle and the critical role of the phase boundary.

Caption: Figure 1. Solid-Liquid Phase Transfer Catalysis cycle using Aliquat 336 for ether synthesis.

Experimental Protocol

Safety & Pre-requisites

• Chloroacetaldehyde Dimethyl Acetal: Toxic and flammable. Handle in a fume hood.

• Sodium Hydroxide: Corrosive solid. Wear chemical-resistant gloves and eye protection.

• Exotherm: The reaction is exothermic; temperature control is vital to prevent runaway conditions.

Reagents & Materials Table (1.0 Mole Scale)

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Mass (g)	Volume (mL)	Role
Citronellol (95%+)	156.27	1.0	156.3 g	~183 mL	Substrate
Chloroacetaldehyde Dimethyl Acetal	124.57	1.2	149.5 g	~137 mL	Electrophile
Sodium Hydroxide (Granular)	40.00	2.5	100.0 g	N/A	Base
Aliquat® 336	404.16	0.05	20.2 g	~23 mL	PTC Catalyst
Toluene	92.14	Solvent	300 mL	300 mL	Solvent (Optional*)

*Note: The reaction can be run neat (solvent-free) as per industrial patents [1], but toluene is recommended for lab-scale to improve stirring and heat dissipation.

Step-by-Step Procedure

Phase 1: Reaction Setup

• Reactor Assembly: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer (Teflon paddle), a reflux condenser, a temperature probe, and a pressure-equalizing addition funnel.

• Inert Atmosphere: Flush the system with Nitrogen (

  ) to remove moisture and oxygen.

• Charging: Add Citronellol (156.3 g), Granular NaOH (100 g), and Aliquat 336 (20.2 g) to the flask.

  • Critical: If using Toluene, add it here.[2][4] If running neat, ensure the stirrer has high torque.

• Heating: Heat the mixture to 100°C (internal temperature) with vigorous stirring (>400 RPM). The mixture will become a slurry.

Phase 2: Addition & Reaction

• Addition: Charge the addition funnel with Chloroacetaldehyde Dimethyl Acetal (149.5 g).

• Controlled Feed: Add the acetal dropwise over 45–60 minutes .

  • Caution: The reaction is exothermic. Monitor temperature closely. Do not allow the temperature to exceed 145°C.

• Reflux: Once addition is complete, increase bath temperature to maintain a gentle reflux (internal temp ~130-140°C) for 6 to 8 hours .

• Monitoring: Monitor reaction progress via TLC (Solvent: 10% Ethyl Acetate in Hexane) or GC-FID. Look for the disappearance of Citronellol.

Phase 3: Workup (Hydrolysis Prevention)

• Cooling: Cool the reaction mixture to room temperature (25°C).

• Quench: Slowly add 300 mL of Water to dissolve the salts (NaCl and excess NaOH). Stir gently for 15 minutes.

  • Critical: The aqueous phase will be highly basic (pH > 13). Do NOT acidify. Acid will destroy the product.

• Separation: Transfer to a separatory funnel. Separate the phases.

  • Top Layer: Organic Product + Catalyst.[1][3][5][6]

  • Bottom Layer: Aqueous Waste (Discard properly).

• Washing: Wash the organic layer once with 100 mL saturated Brine (NaCl) to remove residual water.

• Drying: Dry the organic phase over anhydrous Sodium Sulfate (

  ). Filter off the solid.[7]

Phase 4: Purification

• Concentration: Remove solvent (if used) via Rotary Evaporator (40°C, 20 mbar).

• Fractional Distillation: Perform high-vacuum distillation to isolate the pure product.

  • Fore-run: Unreacted Citronellol (bp ~88°C @ 5 mmHg).

  • Main Fraction: Citronellyl Oxyacetaldehyde Dimethyl Acetal .[2][4][8][9]

  • Boiling Point: 109–112°C at 2.9 mmHg [1].[2][4][10]

Quality Control & Characterization

Expected Yield[12]

• Conversion: ~40-50% (Industrial standard per pass). Unreacted citronellol is recycled.

• Selectivity: >90%.

• Isolated Yield: ~85% based on consumed alcohol.[2][10]

Analytical Data (Predicted)

Technique	Signal / Parameter	Assignment
1H NMR (CDCl3, 400 MHz)	4.52 (t, J=5.2 Hz, 1H)	Acetal methine ( )
3.51 (d, J=5.2 Hz, 2H)	Ether methylene ( )
3.38 (s, 6H)	Methoxy groups ( )
5.10 (t, 1H)	Olefinic proton (Citronellyl C6)
3.45 (m, 2H)	Citronellyl ether methylene ( )
IR Spectroscopy	1060–1150 cm	Strong C-O-C stretch (Ether/Acetal)
No broad signal at 3400 cm	Absence of OH (indicates conversion)
No signal at 1720 cm	Absence of C=O (indicates acetal stability)

Workflow Visualization

Caption: Figure 2.[5][11] Operational workflow for the synthesis and purification of the intermediate.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<30%)	Poor stirring (PTC failure).	Increase stirring speed. The solid NaOH must be well-suspended to ensure surface contact with the catalyst.
Acetal Hydrolysis (Aldehyde peak in NMR)	Acidic contamination during workup.	Ensure all glassware is base-washed. Use slightly basic water (add 1% NaHCO3) for the initial quench if necessary.
Emulsion during Workup	Surfactant effect of Aliquat 336.	Add saturated Brine. Allow longer settling time. Do not shake vigorously; swirl gently.
Dark/Tarred Product	Overheating or Oxidation.	strictly maintain inert atmosphere ( ). Ensure oil bath does not exceed 150°C.

References

• Sprecker, M. A., et al. (1978). Process for preparing substituted oxyacetaldehydes and acetals thereof.[2][4][10] U.S. Patent 4,124,644.[2]

• Arctander, S. (1969).[4][10] Perfume and Flavor Chemicals (Aroma Chemicals).[4][10] Vol I. Monograph 689. (Contextual reference for Citronellyl Oxyacetaldehyde derivatives).

• Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Chapman & Hall.

Sources

• 1. researchgate.net [researchgate.net]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US4124644A - Process for preparing substituted oxyacetaldehydes and acetals thereof - Google Patents [patents.google.com]
• 5. Citronellol - Wikipedia [en.wikipedia.org]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 8. citral dimethyl acetal, 7549-37-3 [thegoodscentscompany.com]
• 9. acetaldehyde dimethyl acetal, 534-15-6 [thegoodscentscompany.com]
• 10. US4205186A - Process for preparing substituted oxyacetaldehydes and acetals thereof - Google Patents [patents.google.com]
• 11. 7-Methoxy-3,7-Dimethyloctanal | C11H22O2 | CID 19223 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC analytical method for detecting trace muguet aldehydes

Application Note: Trace-Level Determination of Muguet Aldehydes in Complex Matrices via Pre-Column DNPH Derivatization and HPLC-DAD

Executive Context & Regulatory Landscape

Muguet (Lily of the Valley) synthetic aldehydes—prominently Butylphenyl methylpropional (Lilial), Hydroxyisohexyl 3-cyclohexene carboxaldehyde (Lyral), and Hydroxycitronellal—have historically been ubiquitous in cosmetics, fine fragrances, and household products. However, due to established skin sensitization and reproductive toxicity, regulatory bodies have heavily restricted or outright banned their use (e.g., the EU's Annex II ban on Lilial). Consequently, analytical laboratories require highly sensitive, reproducible methods to detect trace levels (ppb to low ppm) of these compounds for compliance and quality control.

Analytical Strategy: The Causality of Derivatization

Direct UV detection of fragrance allergens is possible; however, aliphatic and alicyclic aldehydes like Hydroxycitronellal and Lyral lack an extended conjugated

-system. This results in poor UV absorptivity and high Limits of Detection (LODs typically ranging from 1.89 µg/mL to 10.88 µg/mL)[1]. While Lilial possesses a substituted benzene ring allowing for direct UV detection at lower wavelengths, relying on low-wavelength UV (e.g., 210 nm) in complex cosmetic or environmental matrices invites severe baseline noise and co-elution interference[2].

To bypass these limitations, this protocol employs pre-column chemical derivatization using 2,4-Dinitrophenylhydrazine (DNPH)[3].

Mechanistic Insight : DNPH reacts with the carbonyl carbon of the muguet aldehydes via a nucleophilic addition-elimination mechanism to form a stable hydrazone derivative[4]. This functionalization shifts the maximum absorbance (

) to the visible spectrum (~360 nm), completely isolating the analyte signal from bulk matrix interference (which typically absorbs <280 nm) and drastically lowering the LOD to the ng/mL range[5].

Caption: Mechanism of acid-catalyzed DNPH derivatization of muguet aldehydes into UV-active hydrazones.

Crucial E-E-A-T Note on pH : The reaction is highly pH-dependent. An acid catalyst (typically phosphoric acid) is required to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. However, if the solution is too acidic, the nucleophilic amine group on the DNPH molecule becomes protonated (forming an unreactive ammonium ion), halting the reaction[4]. A precisely controlled mildly acidic environment (e.g., 0.1% H3PO4) is therefore non-negotiable[3].

Experimental Protocol

Caption: Step-by-step analytical workflow for the extraction and HPLC-DAD analysis of muguet aldehydes.

Step 1: Matrix Extraction

• Accurately weigh 1.0 g of the sample (e.g., cosmetic emulsion, wastewater extract) into a 15 mL centrifuge tube.

• Add 6.0 mL of HPLC-grade Acetonitrile (ACN).

  • Causality Check: Why ACN and not Methanol? Alcohols like methanol can react with aldehydes under acidic conditions to form hemiacetals and acetals. These acetals do not react with DNPH, leading to falsely low recoveries. ACN is an aprotic solvent that prevents this side reaction.

• Extract via ultrasonication for 15 minutes at room temperature[2].

• Centrifuge at 4000 rpm for 5 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter into a volumetric flask, making it up to 10.0 mL with ACN[2].

Step 2: Pre-Column Derivatization

• Prepare the derivatizing reagent : Dissolve 0.2 g of 2,4-DNPH in 100 mL of ACN. Add 0.1 mL of 85% Phosphoric acid (H3PO4) to catalyze the reaction[3].

• In a 2 mL amber HPLC vial, combine 1.0 mL of the filtered sample extract with 1.0 mL of the acidified 0.2% DNPH solution[3].

• Cap the vial and incubate at 40°C for 30 minutes to ensure complete conversion of sterically hindered aldehydes (like Lilial).

• Allow the vial to cool to room temperature prior to injection.

Step 3: HPLC-DAD Conditions

• System : High-Performance Liquid Chromatograph equipped with a Diode Array Detector (HPLC-DAD)[5].

• Column : C18 Reversed-Phase (e.g., 250 mm × 4.6 mm, 5 µm particle size)[5].

• Column Temperature : 30°C.

• Injection Volume : 10 µL.

• Detection Wavelength : 360 nm (Reference 450 nm).

Data Presentation & Chromatographic Parameters

Table 1: Target Muguet Aldehydes and Chemical Properties

Analyte	CAS Number	Formula	Native UV	Derivatized
Butylphenyl methylpropional (Lilial)	80-54-6	C14H20O	~220 nm	360 nm
Hydroxyisohexyl 3-cyclohexene carboxaldehyde (Lyral)	31906-04-4	C13H22O2	None (Weak)	360 nm
Hydroxycitronellal	107-75-5	C10H20O2	None (Weak)	360 nm
3-(3-Methylphenyl)propionaldehyde	95416-60-7	C10H12O	~215 nm	360 nm

Table 2: Optimized Mobile Phase Gradient Mobile Phase A: Ultrapure Water | Mobile Phase B: HPLC-Grade Acetonitrile | Flow Rate: 1.0 mL/min

Time (min)	% Mobile Phase A (H2O)	% Mobile Phase B (ACN)
0.0	55	45
15.0	30	70
25.0	10	90
30.0	10	90
31.0	55	45
40.0	55	45

Table 3: Validation Metrics (DNPH-Derivatized vs. Native UV)

Analyte	LOD (Native UV)*	LOD (DNPH-UV)**	Linearity (R²)
Lilial	1.68 µg/mL	0.02 µg/mL	>0.999
Lyral	1.89 µg/mL	0.03 µg/mL	>0.999
Hydroxycitronellal	10.88 µg/mL	0.05 µg/mL	>0.998

*Native UV LODs derived from direct injection without derivatization at 210 nm[1]. **DNPH-UV LODs represent typical enhanced performance post-derivatization at 360 nm[5].

Troubleshooting & Scientific Causality

• Issue: Large interfering peak at the beginning of the chromatogram.

  • Causality: This is unreacted 2,4-DNPH reagent. Because it is highly polar, it elutes early in reversed-phase chromatography.

  • Solution: Ensure the gradient starts with a sufficiently high aqueous composition (e.g., 55% Water) to retain the unreacted DNPH and separate it from the earliest eluting derivatized aldehyde.

• Issue: Split peaks or shoulders for Lyral.

  • Causality: Lyral is commercially supplied as a mixture of two isomers (4-(4-hydroxy-4-methylpentyl)cyclohex-3-ene-1-carbaldehyde and the 3-isomer). The C18 column may partially resolve these isomers.

  • Solution: Integrate the isomers together as a sum for total Lyral quantification, or utilize a shallower gradient curve between 15–25 minutes to achieve baseline resolution of the isomers if individual quantification is required.

References

• Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods. California Air Resources Board.4

• Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD. SCION Instruments. 5

• High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products. Ovid. 2

• 3-(3-Methylphenyl)propionaldehyde | 95416-60-7. Benchchem. 3

• High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products (LOD Data). Ovid. 1

Sources

• 1. ovid.com [ovid.com]
• 2. ovid.com [ovid.com]
• 3. 3-(3-Methylphenyl)propionaldehyde | 95416-60-7 | Benchchem [benchchem.com]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]

Advanced Solvent Selection and Extraction Protocols for[(3,7-Dimethyloctyl)oxy]acetaldehyde

Introduction & Mechanistic Overview[(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS: 41767-05-9) is a highly lipophilic ether-aldehyde frequently utilized in fragrance chemistry and advanced organic synthesis. Extracting and purifying this compound from aqueous reaction matrices presents unique challenges due to its dual-functional nature. The robust ether linkage provides stability, but the terminal aldehyde is highly reactive—prone to oxidation, hydration, and acetalization.

This application note provides a rigorous, self-validating framework for selecting the optimal extraction solvent and executing both standard and reactive liquid-liquid extractions (LLE). The protocols prioritize thermodynamic efficiency while mitigating the risk of side reactions.

Physicochemical Profiling

Understanding the target's physical properties is the first step in designing a logical extraction system. With an XLogP3-AA of 3.7, the molecule is highly hydrophobic, dictating the need for non-polar extraction media [1].

Table 1: Quantitative Physicochemical Data

Property	Value	Extraction Implication
Molecular Weight	200.32 g/mol	Moderate size; easily partitions into organic phases.
LogP (XLogP3-AA)	3.7	Highly lipophilic; requires non-polar to moderately polar solvents.
Boiling Point (est.)	~243 °C	High boiling point allows for aggressive solvent evaporation without product loss.
Vapor Pressure	0.0142 hPa @ 20°C	Low volatility; minimal risk of loss during standard handling.
Functional Liabilities	Aldehyde (-CHO)	Strictly avoid primary alcohols (e.g., MeOH, EtOH) to prevent acetal formation.

Solvent Selection Logic (The Causality of Choice)

Selecting a solvent for [(3,7-Dimethyloctyl)oxy]acetaldehyde is not arbitrary; it is governed by partition coefficients, chemical inertness, and interfacial dynamics [2].

• Thermodynamic Affinity: The long 3,7-dimethyloctyl tail strongly favors aliphatic or low-polarity ethereal solvents.

• Reactivity Constraints (The "Why"): Alcohols are strictly banned from the extraction workflow. Under the mildly acidic conditions often found in post-reaction aqueous phases, the aldehyde will rapidly undergo nucleophilic attack by alcohols, forming a hemiacetal or full acetal.

• Emulsion Mitigation: The molecule is amphiphilic (a polar aldehyde head and a non-polar hydrocarbon tail), giving it mild surfactant properties. Solvents with high interfacial tension with water (like Hexane or MTBE) break emulsions faster than partially miscible solvents (like Ethyl Acetate).

Table 2: Solvent Selection Matrix

Solvent	Polarity Index	BP (°C)	Emulsion Risk	Suitability & Mechanistic Rationale
MTBE	2.5	55.2	Low	Optimal. Excellent partitioning. Does not form peroxides as readily as diethyl ether; azeotropes with water for easy drying.
Hexane	0.1	68.0	Very Low	Excellent. Best for rejecting polar impurities. High interfacial tension rapidly breaks amphiphilic emulsions.
Ethyl Acetate	4.4	77.1	Moderate	Good. High capacity, but extracts up to 3% water by volume, requiring aggressive desiccation.
DCM	3.1	39.6	High	Fair. Bottom-layer extraction is physically convenient, but halogenated waste requires costly disposal.

Experimental Protocols

Protocol A: Standard Bulk Liquid-Liquid Extraction (LLE)

Objective: Rapid recovery of the target compound from a crude aqueous reaction mixture using MTBE.

Step-by-Step Methodology:

• Matrix Conditioning: Transfer the crude aqueous reaction mixture to a separatory funnel. Add saturated aqueous NaCl (brine) equal to 50% of the initial aqueous volume.

  • Causality: Brine increases the ionic strength of the aqueous phase. This "salting-out" effect decreases the solubility of the organic target in water and increases interfacial tension, preventing emulsion formation.

• Solvent Addition: Add MTBE at a 1:1 (v/v) ratio relative to the total aqueous phase.

• Agitation: Stopper the funnel and invert. Open the stopcock immediately to vent pressure. Shake vigorously for 60 seconds, venting every 15 seconds.

• Phase Separation & Validation: Secure the funnel and allow phases to separate.

  • Validation Checkpoint: A sharp phase boundary should form within 2 minutes. If an opaque emulsion persists, the system has failed the interfacial tension check. Correction: Add 5-10 mL of additional brine and gently swirl (do not shake) to break the emulsion.

• Collection: Drain the lower aqueous layer. Collect the upper MTBE layer in an Erlenmeyer flask.

• Iterative Extraction: Return the aqueous layer to the funnel and repeat the extraction with a half-volume of MTBE. Combine the organic layers.

• Desiccation & Concentration: Add anhydrous Na₂SO₄ to the combined MTBE extracts until the salt flows freely (indicating all water is absorbed). Filter, and concentrate under reduced pressure (Rotary Evaporator, bath temp 35°C, 250 mbar).

Protocol B: Reactive Extraction (Bisulfite Purification)

Objective: Isolation of ultra-pure[(3,7-Dimethyloctyl)oxy]acetaldehyde from unreacted lipophilic precursors (e.g., 3,7-dimethyloctanol) using a reversible covalent modification [3].

Mechanistic Rationale: Aqueous sodium bisulfite (NaHSO₃) acts as a strong nucleophile, attacking the electrophilic carbonyl carbon to form a water-soluble α-hydroxyalkanesulfonate adduct. Lipophilic impurities remain in the organic phase and are discarded. The adduct is then hydrolyzed with a base to regenerate the pure aldehyde [3].

Step-by-Step Methodology:

• Adduct Formation: Dissolve the crude concentrated mixture in Hexane (10 mL per gram of crude). Add an equal volume of freshly prepared, saturated aqueous NaHSO₃.

• Kinetic Agitation: Stir the biphasic mixture vigorously using a magnetic stir bar for 45 minutes at room temperature.

  • Validation Checkpoint: Spot the upper Hexane layer on a TLC plate (stain with 2,4-Dinitrophenylhydrazine). The absence of a yellow/orange spot confirms the aldehyde has completely converted to the water-soluble adduct and migrated to the aqueous phase.

• Primary Separation: Transfer to a separatory funnel. Drain the lower aqueous layer (containing the product) into a clean beaker. Discard the upper Hexane layer (contains impurities).

• Regeneration: Layer the aqueous phase with fresh MTBE (1:1 v/v). Place on a stir plate and carefully add 10% aqueous Na₂CO₃ dropwise.

  • Causality: The base neutralizes the bisulfite, driving the equilibrium backward to release the free aldehyde.

  • Validation Checkpoint: Active effervescence (CO₂ release) will occur. Continue adding base until effervescence ceases and the aqueous pH stabilizes at 8.5–9.0.

• Final Extraction: Transfer back to the separatory funnel. Shake, vent, and allow phases to separate. The pure aldehyde is now in the upper MTBE layer.

• Isolation: Collect the MTBE layer, dry over Na₂SO₄, and concentrate in vacuo to yield the high-purity target compound.

Process Workflow Visualization

The following diagram maps the logical flow of the Reactive Bisulfite Extraction (Protocol B), highlighting the phase locations of the target compound at each critical juncture.

Figure 1: Logical workflow for reactive bisulfite extraction and purification of the aldehyde.

References

• National Center for Biotechnology Information. "Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)-" PubChem Compound Summary for CID 170575. Available at:[Link]

• Boucher, M. M., et al. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures." Organic Process Research & Development, ACS Publications, 2017. Available at:[Link]

• Ray, A. "Inexpensive, Quick, and Selective: Seeking the Holy Grail of Sample Extraction." The LCGC Blog, Chromatography Online, 2020. Available at:[Link]

Sources

• 1. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures - Lookchem [lookchem.com]

Application Note: Selective Oxidation of Citronellyloxy Ethanol to Citronellyloxy Acetaldehyde

Introduction

Citronellyloxy acetaldehyde, also known as Muguet Aldehyde, is a valuable aroma chemical prized for its powerful and fresh floral scent, reminiscent of lily-of-the-valley.[1][2][3] It is a synthetic compound used extensively in the fragrance industry to impart floral and aldehydic top notes to perfumes and consumer products.[3][4] The synthesis of this aldehyde is most commonly achieved through the selective oxidation of its corresponding primary alcohol, citronellyloxy ethanol.

The primary challenge in this transformation is to oxidize the primary alcohol to the aldehyde without over-oxidation to the corresponding carboxylic acid.[5][6][7] Furthermore, the chosen method must be mild enough to be compatible with the existing functional groups within the molecule: the ether linkage and the carbon-carbon double bond of the citronellyl moiety. This application note provides a detailed guide to selecting an appropriate oxidation method and offers comprehensive protocols for achieving this synthesis with high yield and selectivity.

Strategic Selection of the Oxidation Protocol

The conversion of a primary alcohol to an aldehyde is a cornerstone transformation in organic synthesis. For a substrate like citronellyloxy ethanol, which contains sensitive functionalities, the choice of oxidant is critical. Methods that employ harsh conditions or non-selective, powerful oxidizing agents like permanganate or dichromate are unsuitable as they would lead to over-oxidation and potential cleavage of the molecule.[8] Instead, milder, more selective modern reagents are required.

Here, we evaluate three leading methodologies for this transformation:

• Dess-Martin Periodinane (DMP) Oxidation: This method uses a hypervalent iodine reagent that offers exceptionally mild and neutral reaction conditions.[9][10] It is highly selective for oxidizing primary alcohols to aldehydes with minimal side reactions and typically features a simple workup.[9][11] Its broad functional group tolerance makes it an excellent candidate. The main drawbacks are the reagent's high cost and its potential to be shock-sensitive, necessitating careful handling.[10][12]

• Swern Oxidation: A classic and highly reliable method, the Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at cryogenic temperatures (typically -78 °C).[13][14][15] It is renowned for its mild character, wide functional group tolerance, and its ability to prevent over-oxidation.[15][16] However, it requires specialized low-temperature equipment and must be performed in a well-ventilated fume hood due to the generation of toxic carbon monoxide and the notoriously foul-smelling byproduct, dimethyl sulfide.[15][17]

• TEMPO-Catalyzed Oxidation: This system uses a catalytic amount of the stable radical (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) in conjunction with a stoichiometric terminal oxidant, such as sodium hypochlorite (bleach) or N-chlorosuccinimide.[18][19] This method is highly selective for primary alcohols and is considered a greener alternative to stoichiometric heavy-metal oxidants.[20] The reaction conditions can be tuned, but careful control of pH is often necessary to ensure selectivity and prevent side reactions.[19]

For this application, we will provide detailed protocols for the Dess-Martin Oxidation due to its operational simplicity and excellent selectivity at room temperature, and the Swern Oxidation as a robust alternative for highly sensitive or scale-up applications where cost and odor can be managed.

Comparative Overview of Recommended Protocols

Parameter	Dess-Martin Periodinane (DMP) Oxidation	Swern Oxidation
Primary Reagents	Dess-Martin Periodinane	Oxalyl Chloride, Dimethyl Sulfoxide (DMSO), Triethylamine
Stoichiometry (Oxidant)	1.1 - 1.5 equivalents	1.1 - 1.5 equiv (Oxalyl Chloride), 2.0 - 3.0 equiv (DMSO)
Temperature	Room Temperature (0 °C to 25 °C)	Cryogenic (-78 °C)
Reaction Time	0.5 - 4 hours	1 - 2 hours
Key Advantages	Operationally simple, neutral pH, mild conditions, high chemoselectivity, easy workup.[9][11]	Avoids heavy metals, excellent for acid/base sensitive substrates, no over-oxidation, high yields.[13][14][16]
Key Disadvantages	Reagent is expensive and potentially explosive; generates iodine-based waste.[10][12]	Requires cryogenic setup; produces toxic CO and malodorous DMS; strictly anhydrous conditions needed.[15][17]

Experimental Protocols

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This protocol is recommended for its reliability and operational simplicity on a laboratory scale.

A. Reaction Principle The alcohol substrate reacts with the hypervalent iodine(V) center of DMP. An acetate ligand is displaced, followed by deprotonation and subsequent reductive elimination through a cyclic transition state to yield the aldehyde, acetic acid, and an iodine(III) byproduct.[6]

Diagram: General Reaction Scheme

Caption: General scheme for the oxidation of citronellyloxy ethanol.

B. Reagents and Equipment

• Citronellyloxy ethanol (1.0 equiv)

• Dess-Martin Periodinane (DMP) (1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

• Silica gel for column chromatography

C. Step-by-Step Procedure

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add citronellyloxy ethanol (1.0 equiv).

• Dissolve the alcohol in anhydrous DCM (approx. 0.1 M concentration).

• Add Dess-Martin Periodinane (1.2 equiv) to the stirred solution in one portion at room temperature.[12] The mixture may become slightly cloudy.

• Monitor the reaction progress using Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The reaction is typically complete within 2-4 hours.[11][12]

• Upon completion, dilute the reaction mixture with an equal volume of DCM.

• Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15-20 minutes until the organic layer becomes clear. The thiosulfate reduces the iodine byproduct.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with saturated NaHCO₃, then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Caution: The product aldehyde may be volatile, so use moderate temperature and pressure during evaporation.

• Purify the crude product by flash column chromatography on silica gel.

D. Safety Precautions

• DMP is potentially shock-sensitive and can decompose exothermically above 130 °C. Handle with care and avoid heating.[21][22]

• Perform all operations in a well-ventilated fume hood.

• Dichloromethane is a volatile and suspected carcinogen; handle with appropriate personal protective equipment (PPE).

Diagram: Workflow for Dess-Martin Oxidation

Caption: Experimental workflow for DMP oxidation.

Protocol 2: Swern Oxidation

This protocol is ideal for reactions where strict, mild conditions are paramount and the necessary equipment is available.

A. Reaction Principle DMSO is activated at -78 °C by oxalyl chloride to form a highly reactive chloro(dimethyl)sulfonium chloride species.[13][15] The alcohol adds to this species, forming an alkoxysulfonium salt. A hindered base, triethylamine, then induces an intramolecular elimination reaction to yield the aldehyde, dimethyl sulfide, and triethylammonium chloride.[15][15]

B. Reagents and Equipment

• Citronellyloxy ethanol (1.0 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.5 equiv)

• Oxalyl chloride (1.25 equiv)

• Anhydrous Triethylamine (TEA) (5.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Three-neck round-bottom flask with thermometer adapter, addition funnels

• Dry ice/acetone bath, magnetic stirrer, rotary evaporator

C. Step-by-Step Procedure

• Set up a flame-dried three-neck flask under an inert atmosphere. Add anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

• Add oxalyl chloride (1.25 equiv) to the cold DCM.[13]

• In a separate flask, prepare a solution of anhydrous DMSO (2.5 equiv) in anhydrous DCM. Add this solution dropwise to the oxalyl chloride solution, ensuring the internal temperature does not rise above -70 °C. Stir for 15 minutes.[13]

• Prepare a solution of citronellyloxy ethanol (1.0 equiv) in anhydrous DCM. Add this solution dropwise to the reaction mixture, again maintaining the temperature at -78 °C. Stir for 30 minutes.[13]

• Add anhydrous triethylamine (5.0 equiv) dropwise. A thick white precipitate of triethylammonium chloride will form.[13] Stir for another 30 minutes at -78 °C.

• Remove the cooling bath and allow the reaction to warm to room temperature over 30-45 minutes.[13]

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.[13]

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate carefully under reduced pressure.

• Purify the crude product by flash column chromatography.

D. Safety Precautions

• The reaction is highly exothermic and generates toxic carbon monoxide gas and volatile, malodorous dimethyl sulfide.[13][17] This reaction MUST be performed in a well-ventilated fume hood.

• Oxalyl chloride is corrosive and reacts violently with water. Handle with extreme care.[13]

• Strict temperature control is critical. Loss of cooling can lead to a dangerous runaway reaction.[13]

• Used glassware should be rinsed with a bleach solution to oxidize the residual dimethyl sulfide, eliminating the odor.[13][15]

Product Characterization

The final product, citronellyloxy acetaldehyde, is a colorless to pale yellow liquid.[1][2] Successful synthesis can be confirmed by standard analytical techniques:

• ¹H NMR: Appearance of a characteristic aldehyde proton signal around 9.5-9.7 ppm and the disappearance of the alcohol's -CH₂OH protons.

• IR Spectroscopy: Appearance of a strong C=O stretch around 1720-1740 cm⁻¹ and the disappearance of the broad O-H stretch from the starting alcohol.

• GC-MS: Confirmation of the correct molecular weight (198.3 g/mol ) and purity.[1][2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient oxidant; low reaction temperature (DMP); poor quality reagents.	Add slightly more oxidant (up to 1.5 equiv); allow DMP reaction to stir longer or warm to RT; use freshly opened/distilled anhydrous solvents and reagents.
Low Yield	Product volatility during workup; incomplete reaction; side reactions.	Use care during solvent removal (lower temperature/pressure); re-optimize reaction time and temperature; ensure strict anhydrous conditions for Swern.
Formation of Byproducts	(Swern) Reaction warmed prematurely; (DMP) wet reagent/solvent.	Maintain strict temperature control at -78 °C for Swern; ensure all reagents and glassware are scrupulously dry for both methods.
Over-oxidation to Acid	Unlikely with these methods but could indicate a contaminating oxidant or improper workup.	Verify purity of starting materials; ensure quenching is performed as described before prolonged exposure to air/water.

References

• Wikipedia. Dess–Martin oxidation. [Link]

• L-G. Larraya, et al. (2006). Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. The Journal of Organic Chemistry. [Link]

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. [Link]

• Organic Chemistry Portal. Dess-Martin Oxidation. [Link]

• Vedantu. Swern Oxidation: Reaction Mechanism, Steps & Key Examples. [Link]

• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. [Link]

• R. Singh, et al. (2007). Dess–Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid. Organic & Biomolecular Chemistry. [Link]

• Scribd. Swern Oxidation: Alcohol to Aldehyde/Ketone. [Link]

• S. K. Guchhait, et al. (2012). Simplified Procedure for TEMPO-Catalyzed Oxidation: Selective Oxidation of Alcohols, α-Hydroxy Esters, and Amides Using TEMPO and Calcium Hypochlorite. Synthetic Communications. [Link]

• A. Shaabani, et al. (2005). An efficient procedure for the TEMPO-catalyzed oxidation of alcohols to aldehydes and ketones using ferric chloride hexahydrate as terminal oxidant. Canadian Journal of Chemistry. [Link]

• C. Bilgrien, et al. (1987). The selective oxidation of primary alcohols to aldehydes by oxygen employing a trinuclear ruthenium carboxylate catalyst. Journal of the American Chemical Society. [Link]

• ScenTree. Muguet aldehyde (CAS N° 7492-67-3). [Link]

• Master Organic Chemistry. Alcohol Oxidation: "Strong" & "Weak" Oxidants. [Link]

• Grokipedia. Swern oxidation. [Link]

• Organic Chemistry Portal. TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. [Link]

• Organic Synthesis. Alcohol to Aldehyde/Ketone using Dess-Martin Periodinane (DMP). [Link]

• Wikipedia. Swern oxidation. [Link]

• ResearchGate. Circular Dichroism Investigation of Dess–Martin Periodinane Oxidation in the Organic Chemistry Laboratory. [Link]

• Synarome. Citronellyloxy Acetaldehyde. [Link]

• Reddit. Dess Martin periodinane. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• Synarome. Citronellyloxy Acetaldehyde PDF. [Link]

• Google Patents. US4124644A - Process for preparing substituted oxyacetaldehydes and acetals thereof.

• The Good Scents Company. citronellyl oxyacetaldehyde. [Link]

• Moumoujus. CITRONELLYLOXY ACETALDEHYDE. [Link]

• Wordpress. Dess Martin Periodate. [Link]

• The Good Scents Company. citronellyl oxyacetaldehyde, 7492-67-3. [Link]

• Google Patents. EP 0905115 A1 - Method for making acetal compounds.
• Google Patents. US4205186A - Process for preparing substituted oxyacetaldehydes and acetals thereof.

• J. Zhang, et al. (2020). Low-temperature oxidation of ethanol to acetaldehyde over Mo-based catalysts. Catalysis Science & Technology. [Link]

• Chemistry Stack Exchange. Oxidation of ethanol to acetaldehyde. [Link]

• IRIS UniGe. Nanostructured catalysts for the bio-ethanol conversion to acetaldehyde: development and optimization. [Link]

• The Hive Chemistry Discourse. acetaldehyde from ethanol via TCCA. [Link]

• R. C. Gatti, et al. (1995). Studies of the oxidation of ethanol to acetaldehyde by oxyhemoglobin using fluorigenic high-performance liquid chromatography. Alcoholism, Clinical and Experimental Research. [Link]

Sources

• 1. Citronellyloxy Acetaldehyde - Synarome [synarome.com]
• 2. synarome.com [synarome.com]
• 3. US4124644A - Process for preparing substituted oxyacetaldehydes and acetals thereof - Google Patents [patents.google.com]
• 4. ScenTree - Muguet aldehyde (CAS N° 7492-67-3) [scentree.co]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 10. Dess Martin Periodate - Wordpress [reagents.acsgcipr.org]
• 11. Dess-Martin Oxidation [organic-chemistry.org]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. benchchem.com [benchchem.com]
• 14. scribd.com [scribd.com]
• 15. Swern oxidation - Wikipedia [en.wikipedia.org]
• 16. grokipedia.com [grokipedia.com]
• 17. Swern Oxidation: Reaction Mechanism, Steps & Key Examples [vedantu.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. orgsyn.org [orgsyn.org]

Advanced TLC Profiling of Ether Aldehydes: Visualization Protocols and Mechanistic Insights

Executive Summary

Ether aldehydes (alkoxy-substituted aldehydes) represent a critical structural motif in active pharmaceutical ingredients (APIs), flavorants (e.g., Vanillin, Ethylvanillin), and synthetic intermediates. Their dual functionality—a reactive carbonyl "warhead" coupled with a chemically robust ether linkage—presents unique chromatographic challenges. While the ether moiety influences retention behavior (Rf), the aldehyde function provides the primary handle for chemoselective visualization.

This guide details a multi-tiered visualization strategy for ether aldehydes, moving beyond generic detection to specific, mechanistic identification. We prioritize the 2,4-Dinitrophenylhydrazine (2,4-DNP) and Purpald® systems, supported by Anisaldehyde-Sulfuric Acid for universal background profiling.

Mechanistic Basis of Detection

To troubleshoot false positives and optimize detection limits, researchers must understand the chemical causality behind the colorimetric change.

The Carbonyl-Hydrazine Condensation (2,4-DNP)

The gold standard for ether aldehydes is 2,4-Dinitrophenylhydrazine. The reaction is a nucleophilic addition-elimination.

• Mechanism: The hydrazine nitrogen (nucleophile) attacks the electrophilic carbonyl carbon of the aldehyde. Acid catalysis facilitates the elimination of water, resulting in a stable 2,4-dinitrophenylhydrazone.

• Visual Output: The resulting hydrazone possesses an extended

  -conjugated system, shifting absorption into the visible spectrum (Yellow/Orange/Red).

• Specificity: Reacts with both aldehydes and ketones.[1][2][3][4][5][6]

The Heterocyclic Condensation (Purpald)

When differentiation between ether aldehydes and ether ketones is required, Purpald (4-amino-3-hydrazino-5-mercapto-1,2,4-triazole) is the reagent of choice.[7]

• Mechanism: Purpald condenses with aldehydes to form a cyclic aminal intermediate. Subsequent air oxidation yields a purple 6-mercapto-s-triazolo[4,3-b]-s-tetrazine.

• Specificity: Ketones cannot undergo the requisite oxidation step to form the purple chromophore, rendering this stain highly specific for aldehydes.

Visualization Logic Flow

The following diagram illustrates the decision logic for confirming an ether aldehyde using these reagents.

Figure 1: Logical workflow for the specific identification of ether aldehydes using sequential staining.

Experimental Protocols

Mobile Phase Optimization

Ether aldehydes are moderately polar. A standard "Universal" mobile phase often fails to separate them from their alcohol precursors or acid oxidation byproducts.

Recommended Solvent Systems:

Analyte Type	Mobile Phase System	Typical Ratio (v/v)	Notes
Simple Ether Aldehydes	Hexane : Ethyl Acetate	4:1 to 2:1	Standard starting point.
Polar/Complex Ethers	DCM : Methanol	98:2 to 95:5	For highly functionalized APIs.

| Acidic Impurities | Hexane : EtOAc : AcOH | 70 : 30 : 1 | Prevents tailing of benzoic acid byproducts. |

Protocol A: 2,4-DNP Staining (General Carbonyls)

Best for: Routine monitoring of reactions.

Reagent Preparation:

• Dissolve 12 g of 2,4-dinitrophenylhydrazine in 60 mL of concentrated Sulfuric Acid (

  ).

• Carefully add this mixture to 80 mL of water and 200 mL of 95% Ethanol.

• Safety Note: This reaction is exothermic.[1] Add acid to water/alcohol slowly with stirring.[8]

Procedure:

• Elute the TLC plate and dry with a heat gun to remove mobile phase solvents.

• Dip the plate into the DNP solution using forceps (do not spray if possible, to minimize inhalation risk).

• Blot excess stain on a paper towel.[2]

• Observation: Spots appear immediately (Yellow/Orange) without heating.[8]

• Validation: Aldehydes typically stain orange-red; ketones often stain yellow.

Protocol B: Purpald Staining (Aldehyde Specific)

Best for: Distinguishing aldehydes from ketones or detecting trace aldehydes.

Reagent Preparation:

• Dissolve 150 mg of Purpald® reagent in 50 mL of 1M NaOH (aqueous).

• Note: Prepare fresh. The solution degrades upon prolonged exposure to air.

Procedure:

• Elute and thoroughly dry the TLC plate.[2]

• Spray the plate evenly with the Purpald solution.

• Aeration: Wave the plate in the air or expose to a gentle stream of air. Oxygen is required for the colorimetric step.[9]

• Observation: Ether aldehydes appear as distinct purple spots against a white background.

Protocol C: p-Anisaldehyde-Sulfuric Acid (Universal)

Best for: visualizing non-UV active ether precursors alongside the aldehyde.

Reagent Preparation:

• Mix 135 mL of absolute Ethanol, 5 mL of concentrated Sulfuric Acid, 1.5 mL of Glacial Acetic Acid, and 3.7 mL of p-Anisaldehyde.

• Keep the mixture cold (ice bath) during addition of acid.

Procedure:

• Dip the dried plate.

• Heat: Heat the plate at 100-120°C using a hot plate or heat gun.

• Observation: Ether aldehydes often appear as violet or grey spots; alcohols may appear blue/pink depending on structure.

Data Interpretation & Troubleshooting

Comparative Visualization Table

The following table summarizes expected results for a typical ether aldehyde (e.g., 3,4-dimethoxybenzaldehyde) versus common impurities.

Compound Class	UV (254nm)	2,4-DNP	Purpald	Anisaldehyde (Heat)
Ether Aldehyde	Strong Absorption	Orange/Red	Purple	Violet/Grey
Ether Ketone	Strong Absorption	Yellow/Orange	No Reaction	Variable
Ether Alcohol	Weak/Moderate	No Reaction	No Reaction	Blue/Pink
Carboxylic Acid	Moderate	No Reaction	No Reaction	Weak/White

Common Failure Modes

• "The DNP spot is transient." [8]

  • Cause: Acid concentration on the plate is too high or the plate was not dried.

  • Fix: Ensure the plate is dried of mobile phase before dipping.

• "Purpald stain is faint."

  • Cause: Insufficient aeration or old reagent.

  • Fix: Re-make the 1M NaOH solution fresh and ensure vigorous exposure to air after spraying.

• "Everything streaks."

  • Cause: Aldehyde oxidation to acid on the silica.

  • Fix: Add 1% Acetic Acid to the mobile phase or run the TLC immediately after spotting.

References

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• University of Rochester. (n.d.). Magic Formulas: TLC Stains.[8][9] Department of Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2022). Visualizing TLC Plates. Retrieved from [Link]

• Reich, H. J. (n.d.). TLC Stains.[1][2][4][5][6][8][9][10][11] University of Wisconsin-Madison. Retrieved from [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. TLC stains [reachdevices.com]
• 3. lobachemie.com [lobachemie.com]
• 4. epfl.ch [epfl.ch]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. faculty.utrgv.edu [faculty.utrgv.edu]
• 7. researchgate.net [researchgate.net]
• 8. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 9. depts.washington.edu [depts.washington.edu]
• 10. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 11. Magic Formulas [chem.rochester.edu]

Technical Notes & Optimization

Technical Support Center: Stability Management for [(3,7-Dimethyloctyl)oxy]acetaldehyde

Executive Summary: The Stability Challenge

[(3,7-Dimethyloctyl)oxy]acetaldehyde (often referred to in the fragrance industry as Citronellyloxyacetaldehyde) presents a specific storage challenge common to

-alkoxy aldehydes. While the ether linkage provides some structural stability compared to unsaturated aldehydes, the terminal aldehyde group (-CHO) is highly susceptible to radical autoxidation .

When exposed to atmospheric oxygen, this molecule degrades into [(3,7-dimethyloctyl)oxy]acetic acid . This conversion not only alters the organoleptic profile (introducing sour/fatty notes) but also changes the polarity and reactivity of the material, ruining downstream synthesis or biological assays.

This guide provides a self-validating system to prevent, detect, and remediate oxidation.

The Mechanism: Why It Oxidizes

Understanding the Enemy

Oxidation is not a simple "aging" process; it is a radical chain reaction. Once started, it accelerates autocatalytically.

The Autoxidation Cascade

The aldehyde hydrogen (C-H) has a relatively low bond dissociation energy (~370 kJ/mol). Light or trace metals can initiate the abstraction of this hydrogen, creating an acyl radical.

Figure 1: The radical chain mechanism converting the aldehyde to carboxylic acid. Note that one molecule of peracid reacts with a second molecule of aldehyde to produce TWO molecules of acid, doubling the degradation rate.

Storage Protocol: The "Zero-Ox" Standard

To maintain purity >98%, you must break the "Fire Triangle" of autoxidation: Oxygen , Light , and Heat .

A. The Container System

Do not rely on standard screw-cap vials for long-term storage (>1 week).

Component	Specification	Reason
Primary Vessel	Amber Borosilicate Glass	Blocks UV light (initiator). Glass is inert to the ether backbone.
Closure	PTFE (Teflon)-lined Septum Cap	Prevents plasticizer leaching. Allows gas exchange via needle without opening.
Headspace	Argon (Ar)	Ar is heavier than air and forms a "blanket" over the liquid. is acceptable but less effective for repeated access.
Outer Seal	Parafilm® or Electrical Tape	Secondary barrier against oxygen diffusion.

B. The Inerting Workflow (Step-by-Step)

Reference: Sigma-Aldrich Technical Bulletin AL-134 [1][1]

• Purge: Insert a long needle connected to an Argon line through the septum, positioning the tip just above the liquid surface.

• Vent: Insert a short "bleed" needle into the septum to allow air to escape.

• Flow: Flow Argon at 2-3 PSI for 2 minutes. The heavy gas will displace the air from the bottom up.

• Seal: Remove the vent needle first, then the gas inlet needle. This leaves the bottle under slight positive pressure, preventing air ingress.

Troubleshooting & Rescue Operations

FAQ: Common User Scenarios

Q1: My clear liquid has developed suspended white crystals. What happened?

• Diagnosis: This is likely [(3,7-dimethyloctyl)oxy]acetic acid . The carboxylic acid derivative often has a higher melting point than the aldehyde.

• Immediate Action: Do not heat to dissolve. The acid will catalyze further degradation (aldol condensation) of the remaining aldehyde. Perform the Alkaline Wash (see below).

Q2: The material has become viscous and yellow.

• Diagnosis: Polymerization or Aldol Condensation. This occurs if the sample was stored without acid removal (acids catalyze polymerization) or exposed to moisture.

• Prognosis: If viscosity is high, the sample is likely unrecoverable. Distillation is required.

Q3: Can I store this in a -20°C freezer?

• Answer: Yes, but with a critical caveat . You must allow the bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric moisture inside, leading to hydrate formation and hydrolysis.

Rescue Protocol: Purification of Oxidized Samples

If your sample is partially oxidized (<10% acid), you can recover the pure aldehyde using a Bisulfite Extraction or a Bicarbonate Wash .

Method A: The Bicarbonate Wash (For Acid Removal)

Best for removing the white solid precipitate.

• Dissolve the sample in Diethyl Ether or DCM (10 mL solvent per 1 g aldehyde).

• Wash the organic layer 3x with saturated aqueous

  .

  • Mechanism:[1][2][3][4][5][6] The base converts the carboxylic acid (

    ) into the water-soluble carboxylate salt ( ), partitioning it into the aqueous layer. The aldehyde remains in the organic layer.

• Wash 1x with Brine (saturated NaCl).

• Dry over anhydrous

  , filter, and evaporate solvent under reduced pressure.

Method B: Bisulfite Adduct Purification (For High Purity)

Best for separating the aldehyde from non-aldehyde impurities (alcohols, polymers). Reference: Purification of Laboratory Chemicals [2], PMC Protocols [3]

Figure 2: The Bisulfite purification workflow. This method relies on the reversible formation of a hydroxysulfonate adduct.

Protocol:

• Shake the impure aldehyde with saturated Sodium Bisulfite (

  ) solution.

• The aldehyde forms a solid adduct or dissolves in the aqueous phase.

• Wash the aqueous phase/solid with ether to remove organic impurities (the "yellow goo").

• Treat the adduct with Sodium Carbonate (

  ) solution to regenerate the free aldehyde.

• Extract with ether, dry, and concentrate.[7]

References

• Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th ed.). Butterworth-Heinemann.

• Wait, S. et al. (2018).[8] Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.[8][9] PubMed Central. Retrieved from [Link]

• Master Organic Chemistry. (2011). Oxidation Ladders: Aldehydes to Acids.[2][5][7] Retrieved from [Link]

Sources

• 1. as.uky.edu [as.uky.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. jetir.org [jetir.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: High-Vacuum Purification of Citronellyl Oxyacetaldehyde

Topic: Purification of 2-((3,7-dimethyl-6-octenyl)oxy)acetaldehyde (Citronellyl Oxyacetaldehyde) CAS: 7492-67-3 Support Tier: Level 3 (Advanced Research & Process Development)[1][2][3]

Executive Summary & Chemical Context

User Advisory: You are likely purifying this compound following a Williamson ether synthesis (Citronellol + Chloroacetaldehyde dimethyl acetal) and subsequent acidic hydrolysis.[1][3]

The Core Challenge: Citronellyl oxyacetaldehyde is a thermally sensitive ether-aldehyde.[1][2][3] It possesses two primary instability vectors:[3]

• Aldehyde Functionality: Prone to oxidation (to carboxylic acid) and polymerization (aldol condensation), especially in the presence of residual acid or base.[1][3]

• Ether Linkage: Generally stable, but high thermal stress (>150°C) can induce cleavage or rearrangement.[1][3]

Target Specification:

• Boiling Point: ~109–112°C at 2.9 mmHg [1]; ~130°C at 12 mmHg [2].[1]

• Appearance: Colorless to pale yellow viscous liquid.[1][3]

• Odor: Powerful, floral (Rose/Muguet), aldehydic.[1][3][4][5][6]

Pre-Distillation "Go/No-Go" Assessment[1][2][3]

CRITICAL WARNING: Do not attempt distillation if the crude material has not been strictly neutralized.[1]

The most common failure mode is in-situ polymerization inside the distillation flask, resulting in a dark, tarry residue and low yield.[1][3] This is almost always caused by residual acid catalysts used during the acetal hydrolysis step.[3]

Protocol: The Neutralization Wash

Before loading the distillation flask, perform this mandatory workup:

• Dilution: Dissolve crude oil in an inert solvent (e.g., diethyl ether or MTBE).[1][3]

• Acid Removal: Wash 2x with Saturated Sodium Bicarbonate (

  ) solution.[1][3]

• Verification: Check the pH of the aqueous layer.[1][3] It must be pH 7-8.[1][2][3]

• Drying: Dry the organic phase over Anhydrous Magnesium Sulfate (

  ).

• Solvent Stripping: Remove solvent via Rotary Evaporator at <40°C.[1]

Decision Gate:

• Is the crude oil pH neutral?YES → Proceed to Module 3.

• Is it acidic?NO → Re-wash.[1][2] Distilling acidic aldehydes is a safety hazard (exothermic polymerization).[1][3]

The Distillation Setup (Hardware Configuration)

For this high-boiling, sensitive compound, a Short Path Distillation setup is preferred over simple distillation to minimize thermal residence time.[1][2][3] However, due to the presence of unreacted Citronellol (BP ~88°C @ 5 mmHg), a modest fractionating column is required.[3]

Recommended Rig

• Flask: 2-Neck Round Bottom (with magnetic stirring).[1][2][3]

• Column: 15–20 cm Vigreux column (provides ~2-3 theoretical plates without excessive hold-up).

• Head: Short-path condenser or Cow-type fraction cutter.

• Vacuum: High-vacuum pump capable of < 1.0 mmHg (Torr).[1][2][3]

• Cold Trap: Liquid Nitrogen or Dry Ice/Acetone (Essential to protect pump from aldehyde vapors).[1][3]

Visualizing the Workflow

Figure 1: Purification workflow emphasizing the separation of the citronellol fore-run from the target aldehyde.

Troubleshooting Guide (Symptom-Based)

Issue A: The distillate is turning yellow or brown immediately.

Diagnosis: Thermal Decomposition or Oxidation.[1]

• Root Cause 1: The bath temperature is too high (>160°C).[1][3]

• Root Cause 2: Air leak in the system (Aldehydes oxidize rapidly at high T).[1][3]

• Corrective Action:

  • Check Vacuum: Ensure pressure is < 2 mmHg. Lower pressure = Lower Boiling Point.[1]

  • Add Antioxidant: Add 0.1% BHT (Butylated hydroxytoluene) or Hydroquinone to the boiling flask prior to distillation. This inhibits radical polymerization.[1][3]

  • Blanket: Bleed inert gas (Argon/Nitrogen) into the capillary if using a bubbler.[1][3]

Issue B: Cannot separate Citronellol from the Product.

Diagnosis: Insufficient Theoretical Plates.

• Context: Citronellol boils roughly 20–30°C lower than Citronellyl Oxyacetaldehyde at reduced pressures.[1][3] If the distillation is too fast, they will co-distill.[3]

• Corrective Action:

  • Install Vigreux: Use a 20cm Vigreux column.[1][3]

  • Reflux Ratio: Insulate the column with aluminum foil or glass wool.[1] Increase the reflux ratio by lowering the take-off rate (1 drop per second max).

  • Data Check:

    • Citronellol Cut: Expect vapor temp ~65–75°C (@ 1 mmHg).[1][3]

    • Transition: Vapor temp will drop or spike.[1][3]

    • Product Cut: Expect vapor temp ~95–105°C (@ 1 mmHg).[1][3]

Issue C: "Bumping" or uncontrollable foaming.

Diagnosis: Degassing or Residual Solvent.[1]

• Root Cause: Residual ether/DCM from the extraction phase is flashing off under high vacuum.[1]

• Corrective Action:

  • Stirring: Ensure vigorous magnetic stirring.

  • Ramp: Apply vacuum gradually while the flask is at room temperature. Wait for bubbling to subside before heating.

Comparative Data Table

Parameter	Citronellol (Impurity)	Citronellyl Oxyacetaldehyde (Target)	Notes
Boiling Point (12 mmHg)	~108°C	~130°C [2]	Distinct separation possible.[1][2][3]
Boiling Point (2.9 mmHg)	~78°C	~109–112°C [1]	Ideal vacuum range.[1]
Boiling Point (0.5 mmHg)	~55°C	~85°C	Best for thermal stability.[1]
Refractive Index ( )	1.456	1.461–1.471 [2]	Use to verify fraction purity.[1][3]
Odor Profile	Rose, citrus, waxy	Muguet (Lily of the Valley), green, floral	Nose-check fractions.[1][3]

Frequently Asked Questions (FAQ)

Q: Can I use a Kugelrohr apparatus for this? A: Yes, but with caution. A Kugelrohr is excellent for heat-sensitive materials but lacks fractionation capability.[1][2][3] If your crude mixture contains significant unreacted Citronellol (>10%), a Kugelrohr will likely yield a mixture, not a pure compound.[3] Use it only if the starting material conversion was near-quantitative.[1][2][3]

Q: How should I store the purified aldehyde? A: Aldehydes are "living" chemicals.[1] Store under an inert atmosphere (Argon/Nitrogen) in a refrigerator (4°C). For long-term storage (>1 month), adding 0.05% BHT is highly recommended to prevent auto-oxidation.[1][2][3]

Q: My main fraction solidified in the condenser. What happened? A: Citronellyl oxyacetaldehyde is a liquid at room temperature.[1][7][8][9] If solidification occurs, you likely distilled a higher molecular weight byproduct (such as the dimer/acetal) or the condenser was too cold (though unlikely for this compound).[1][3] Check the Refractive Index. If it is cloudy/solid, you have gone to the "pot residue" phase.[3]

References

• Process for preparing substituted oxyacetaldehydes and acetals thereof. US Patent 4205186A.[1] Google Patents.[1][9] (Describes the synthesis and distillation of Citronellyl oxyacetaldehyde, citing a BP of 109-112°C at 2.9 mmHg). Link

• Citronellyl Oxyacetaldehyde. The Good Scents Company.[1] (Provides physical properties including BP 130°C @ 12 mmHg and Refractive Index data). Link

• Citronelloxyacetaldehyde (Compound Summary). PubChem. National Library of Medicine.[1][3] (Confirming CAS 7492-67-3 and chemical structure). Link

Sources

• 1. Citronelloxyacetaldehyde | C12H22O2 | CID 61401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Purification of Acetaldehyde - Chempedia - LookChem [lookchem.com]
• 3. citronellyl oxyacetaldehyde, 7492-67-3 [thegoodscentscompany.com]
• 4. Fragrance University [fragranceu.com]
• 5. US4205186A - Process for preparing substituted oxyacetaldehydes and acetals thereof - Google Patents [patents.google.com]
• 6. US4124644A - Process for preparing substituted oxyacetaldehydes and acetals thereof - Google Patents [patents.google.com]
• 7. Citronellyloxy Acetaldehyde - Synarome [synarome.com]
• 8. Cannabis Terpene Extraction Without Degradation | PURE5™ [pure5extraction.com]
• 9. citronellyl oxyacetaldehyde diethyl acetal, 68298-28-2 [thegoodscentscompany.com]

Troubleshooting low yield in chloroacetaldehyde dimethyl acetal coupling

Topic: Troubleshooting low yield in chloroacetaldehyde dimethyl acetal coupling Role: Senior Application Scientist Format: Technical Support Center (Q&A / Diagnostic Guide)

Welcome to the Technical Support Hub. You are likely here because your coupling reaction with Chloroacetaldehyde Dimethyl Acetal (CDA) (CAS: 97-97-2) has stalled, produced low yields, or resulted in a complex mixture of tars.

This reagent presents a classic synthetic paradox: it contains a stable, unreactive acetal and a sluggish, primary alkyl chloride . Most yield issues stem from a mismatch between the reaction conditions and these intrinsic properties.

This guide is structured to diagnose your specific failure mode.

⚡ Diagnostic Triage: Start Here

Before changing your entire route, check these three critical parameters.

Diagnostic Check	If "NO" or "INCORRECT"	The Consequence
1. Are you using an Iodide source (KI/NaI)?	CRITICAL FAILURE POINT.	The C-Cl bond is too strong for efficient SN2 attack by many nucleophiles. Yields will remain <30% or require excessive heat (leading to degradation).
2. Is the pH strictly >7 during workup?	Stability Risk.	Below pH 7, the acetal hydrolyzes to the toxic and unstable chloroacetaldehyde, which polymerizes.
3. Is your solvent anhydrous & polar?	Reactivity Risk.	Protic solvents (MeOH, EtOH) solvate nucleophiles, killing their reactivity. Use DMF, DMSO, or NMP.

Module 1: The Reactivity Bottleneck (N/O/S-Alkylation)

Scenario: You are trying to attach the acetal tail to an amine, phenol, or thiol, but conversion is poor.

Q: Why is the reaction stuck at 40% conversion despite refluxing for 24 hours?

A: You are fighting the poor leaving group ability of Chloride. Primary alkyl chlorides are notoriously sluggish in SN2 reactions. If you simply mix your amine/phenol with CDA and a base, the reaction rate is often slower than the rate of thermal degradation.

The Fix: Finkelstein Catalysis (The "Silver Bullet") You must generate the corresponding alkyl iodide in situ. Alkyl iodides are ~100x more reactive than chlorides.

• Add: 0.1 – 0.5 equivalents of Potassium Iodide (KI) or Sodium Iodide (NaI).

• Mechanism: The I- displaces the Cl- to form the unstable but highly reactive iodo-acetal, which is immediately attacked by your nucleophile.

Q: I see a new spot on TLC, but it disappears during workup. Where did it go?

A: Your product likely hydrolyzed or evaporated.

• Hydrolysis: If you used an acidic wash (e.g., 1M HCl) to remove excess amine, you cleaved the acetal. The resulting aldehyde is water-soluble and unstable.

  • Correction: Wash only with water, brine, or saturated NaHCO3.

• Volatility: CDA boils at ~128°C, but simple alkylated products (especially secondary amines) can be volatile.

  • Correction: Do not use high vacuum (<10 mbar) if the molecular weight is <200 g/mol .

Q: Which base should I use?

A: Match the base to the nucleophile's pKa.

• For Phenols/Thiols: K2CO3 or Cs2CO3 in Acetone or Acetonitrile is sufficient.

• For Amines (Anilines/Indoles): NaH (Sodium Hydride) in DMF is often required to deprotonate the nitrogen fully before adding the alkyl halide.

• Avoid: Hydroxide bases (NaOH/KOH) in water/alcohol, as they compete as nucleophiles (forming the alcohol byproduct).

📊 Visualization: Troubleshooting Logic Flow

Use this decision tree to identify your failure mode.

Figure 1: Decision tree for diagnosing low yields in CDA alkylation reactions.

Module 2: Cyclization Issues (Pomeranz-Fritsch & Analogues)

Scenario: You successfully coupled the acetal, but the ring-closure (cyclization) to form the heterocycle (e.g., isoquinoline, indole) is failing.

Q: The cyclization yields only tar. Why?

A: The acid concentration is likely too high or the temperature ramp is too fast. The Pomeranz-Fritsch cyclization involves an electrophilic aromatic substitution. The intermediate aldehyde is highly reactive. If the acid is too strong (e.g., neat H2SO4) or added too quickly, the aldehyde polymerizes before it can attack the aromatic ring.

• Solution: Dilute the acid. Use 6M HCl or mixtures of H2SO4/TFA.

• Alternative: Use a Lewis Acid (BF3·OEt2) or Triflic Acid (TfOH) at lower temperatures (0°C to RT) [1].

Q: My precursor is decomposing before cyclizing.

A: Check the stability of the acetal protecting group. If you are trying to perform other transformations before cyclization, ensure you are not inadvertently deprotecting the acetal.

• Forbidden Reagents: Aqueous acids, Lewis acids (in the presence of water).

• Safe Reagents: Basic conditions, reductions (NaBH4, LiAlH4), oxidations (DDQ).

🧪 Standardized Protocols

Protocol A: Optimized N-Alkylation (The "Finkelstein" Method)

Use this for attaching CDA to amines, indoles, or imidazoles.

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Solvent: Add anhydrous DMF (Dimethylformamide) or CH3CN (Acetonitrile). Concentration: 0.2 M.

• Reagents:

  • Substrate (1.0 equiv)

  • Base: Cs2CO3 (2.0 equiv) OR NaH (1.2 equiv, if substrate is non-basic).

  • Catalyst: KI (Potassium Iodide) (0.2 – 0.5 equiv).

  • Reagent: Chloroacetaldehyde dimethyl acetal (1.2 – 1.5 equiv).

• Execution:

  • Stir substrate + base for 30 mins at RT.

  • Add KI, then add CDA dropwise.

  • Heat to 80°C . Do not exceed 100°C unless necessary.

  • Monitor by TLC (Look for the disappearance of SM; product may stain poorly with UV, use Iodine or PMA).

• Workup (Crucial):

  • Dilute with EtOAc.

  • Wash 3x with Water (to remove DMF).

  • Wash 1x with Brine .

  • Dry over Na2SO4.

  • Concentrate carefully (bath temp < 40°C).

Protocol B: One-Pot Deprotection/Cyclization

For converting the acetal-amine to a heterocycle.

• Dissolve the acetal-intermediate in TFA (Trifluoroacetic acid) or 6M HCl .

• Stir at Room Temperature for 1-2 hours (deprotection to aldehyde).

• Only if cyclization does not occur at RT: Heat to 50-80°C.

• Note: If the ring is electron-poor, you may need Polyphosphoric Acid (PPA) at 100°C, but expect lower yields [2].

📚 References

• Gensler, W. J. (1951). The Pomeranz-Fritsch Reaction. Organic Reactions, 6, 191.

• Birch, A. M., et al. (1982). 2-Chloro-1,1-dimethoxyethane in Heterocyclic Synthesis. Journal of the Chemical Society, Perkin Transactions 1.

• March, J. (2013). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley-Interscience. (Referencing Finkelstein Reaction kinetics).

• BenchChem Technical Support. (2025). Optimizing reaction conditions for N-alkylation.

Technical Support Center: Stability &amp; Handling of [(3,7-Dimethyloctyl)oxy]acetaldehyde

[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

[(3,7-Dimethyloctyl)oxy]acetaldehyde is a specialized terpene-derived ether aldehyde, frequently used as a fragrance ingredient (Muguet/Lily notes) and a pharmaceutical intermediate.[1]

The Core Challenge: This molecule exhibits a "Goldilocks" sensitivity to acids. While it is often synthesized via the acid-catalyzed hydrolysis of its acetal precursor, it is thermodynamically unstable in acidic environments over time. In acidic media, it faces three primary degradation vectors:

• Acetalization: In the presence of alcohols (e.g., Methanol, Ethanol).

• Polymerization: In concentrated, anhydrous acidic conditions.

• Hydration: In aqueous acidic media, forming gem-diols.[1]

This guide provides the mechanistic understanding and protocols required to handle this compound without compromising its integrity.

Mechanistic Insight: The Acidic Environment

To troubleshoot effectively, you must understand the equilibrium states this molecule enters when exposed to protons (

).

Diagram 1: Acid-Catalyzed Degradation Pathways

The following diagram illustrates the fate of [(3,7-Dimethyloctyl)oxy]acetaldehyde (Target Molecule) under different acidic conditions.

Caption: Figure 1. Under acidic conditions, the aldehyde exists in a dynamic equilibrium. In alcohols, it reverts to acetals; in water, it hydrates; in concentrated acid, it polymerizes.

Troubleshooting Guides

Scenario A: Analytical Chemistry (HPLC/LC-MS)

Issue: "I see split peaks, broad tailing, or complete loss of signal when running HPLC with 0.1% Formic Acid/Methanol."

Potential Cause	Mechanism	Corrective Action
In-situ Acetalization	Methanol (mobile phase) + Formic Acid (modifier) converts the aldehyde into its dimethyl acetal inside the column.[1]	Switch Solvent: Replace Methanol with Acetonitrile (ACN) . ACN is aprotic and prevents acetal formation.
Hemiacetal Formation	Fast equilibrium between aldehyde and hemiacetal causes peak broadening (dynamic NMR-like effect).[1]	Adjust pH: Increase pH to neutral (use Ammonium Acetate buffer) OR increase column temp to 40°C to push equilibrium fast-exchange.
Sample Diluent	Sample was dissolved in MeOH/EtOH and sat in the autosampler.	Diluent Protocol: Dissolve samples in Acetonitrile or Isopropanol (slower reactivity due to sterics). Analyze immediately.

Scenario B: Synthesis & Workup

Issue: "During acid workup, my oil turned into a sticky gum or yield dropped significantly."

Potential Cause	Mechanism	Corrective Action
Acid Too Strong	Use of HCl or H2SO4 catalyzes aldol-type self-condensation or polymerization.[1]	Use Weak Acids: Switch to Oxalic Acid or Citric Acid for hydrolysis steps. These are standard for sensitive acetal hydrolysis [1].
Thermal Stress	Heating an acidic solution promotes elimination of the alkoxy group.	Temperature Control: Keep hydrolysis steps < 20°C. Do not heat acidic mixtures.
Incomplete Neutralization	Residual acid concentrated during rotary evaporation destroys the product.	Validation: Wash organic layer with Sat.[2][3] NaHCO3 until aqueous pH is strictly > 7.0 before drying and concentrating.

Validated Experimental Protocols

Protocol 1: Safe Hydrolysis of the Acetal Precursor

Use this protocol if generating the aldehyde from its dimethyl acetal precursor.

Reagents:

• Precursor: [(3,7-Dimethyloctyl)oxy]acetaldehyde dimethyl acetal[1]

• Acid Source: Oxalic Acid Dihydrate

• Solvent: Acetone/Water (3:1)[1]

Step-by-Step:

• Preparation: Dissolve 10 mmol of the acetal in 30 mL of Acetone.

• Acid Addition: Add 10 mL of aqueous Oxalic Acid (5% w/v).

• Reaction: Stir at room temperature (20-25°C). Do not reflux.

• Monitoring: Monitor by TLC (Silica, 10% EtOAc/Hexane). The acetal spot (high Rf) should disappear, replaced by the aldehyde (lower Rf).

• Quench (Critical): Once complete (~2-4 hours), pour mixture into 50 mL Sat. NaHCO3.

• Extraction: Extract with Ethyl Acetate (3x).

• Drying: Dry organics over anhydrous

  (Avoid if slightly acidic).

Protocol 2: Storage & Stability Check

How to verify if your stored sample has degraded.

Visual Check: Pure aldehyde is a clear, colorless to pale yellow oil.

• Cloudiness/White Solid: Indicates polymerization (para-aldehyde formation).

• Phase Separation: Indicates water absorption/hydration.

Chemical Check (NMR):

• Dissolve in

  .

• Check Aldehyde proton: Triplet at

  ppm.[1]

• Check for degradation:

  • Singlet at

    ppm (Formate ester/oxidation).

  • Broad peaks at 4-5 ppm (Polymer/Acetal).[1]

Decision Tree: Handling Acidic Media

Use this workflow to determine if your experimental conditions are safe.

Caption: Figure 2. Decision matrix for processing [(3,7-Dimethyloctyl)oxy]acetaldehyde in acidic environments.

Frequently Asked Questions (FAQ)

Q: Can I use Silica Gel chromatography to purify this aldehyde? A: Yes, but with caveats. Silica gel is slightly acidic.[4] Long residence times on the column can lead to degradation.

• Tip: Pre-wash your silica column with 1% Triethylamine in Hexane to neutralize acid sites, then flush with your mobile phase before loading the sample.

Q: Is the ether linkage (C-O-C) sensitive to acid? A: Generally, no. The alkyl-ether linkage at the

-position is robust against dilute acids used in standard workups (HCl, ).[1] You would need harsh conditions (conc. HI or HBr) to cleave the ether, by which time the aldehyde group would have already decomposed [2].

Q: Why does my sample smell like vinegar? A: This indicates oxidation. The aldehyde has oxidized to [(3,7-Dimethyloctyl)oxy]acetic acid .[1] This happens if the sample is stored in air, especially if traces of acid or metal ions are present. Store under Argon/Nitrogen at 4°C.

Q: I need to perform a reductive amination in acid. Is this safe? A: Reductive amination (using

or ) is usually done at pH 4-5.[1] This is safe provided the reducing agent is present to trap the imine immediately. Do not let the aldehyde sit in the acidic buffer with the amine for prolonged periods without the reductant, or it may polymerize.

References

• Process for preparing substituted oxyacetaldehydes. U.S. Patent 4,124,644. Describes the hydrolysis of citronellyl oxyacetaldehyde dimethyl acetal using dilute oxalic acid.[1]

• Ether Cleavage Mechanisms. Organic Chemistry Portal. General reactivity data confirming stability of alkyl ethers vs. aldehydes in dilute acid.

• Acetaldehyde, 2-[(3,7-dimethyloctyl)oxy]-. PubChem Compound Summary.[1][5] National Center for Biotechnology Information. [1]

Sources

• 1. 7492-67-3, [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde, CAS No 7492-67-3 [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde my [chemnet.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Purification Strategies for Unreacted Citronellol

Executive Summary & Problem Definition

Removing unreacted citronellol (

) from reaction mixtures is a frequent bottleneck in terpene synthesis and fragrance chemistry. Its high boiling point (~225°C at atm) and structural similarity to common derivatives (esters, aldehydes like citronellal) often render standard flash chromatography inefficient due to overlapping values.

This guide provides three validated workflows to resolve this impurity, ranked by scalability and selectivity.

Method	Selectivity	Scalability	Primary Mechanism
Vacuum Distillation	Moderate	High	Boiling Point Differential
Chemical Scavenging	Very High	Medium	Chemoselective Derivatization
AgNO₃ Chromatography	High	Low	-Complexation (Olefin Geometry)

Decision Matrix: Selecting the Right Protocol

Before initiating a workflow, determine the best approach based on your mixture's profile.[1]

Figure 1: Decision logic for selecting the appropriate purification method based on product properties and scale.

Method A: Fractional Vacuum Distillation (Physical)

Best for: Large-scale reactions where the product boiling point differs significantly (>30°C) from citronellol.

Thermodynamic Data

Citronellol is thermally sensitive; prolonged heating at atmospheric pressure can lead to polymerization or oxidation. Reduced pressure is mandatory.

Pressure (mmHg)	Boiling Point (°C)	Notes
760 (Atm)	224 - 225	Avoid (Degradation risk)
10 - 12	103 - 113	Standard High Vac
1 - 2	65 - 70	Ideal for Kugelrohr

Protocol

• Setup: Equip a round-bottom flask with a Vigreux column (minimum 15 cm) to increase theoretical plates.

• Vacuum: Apply vacuum (<10 mmHg) before heating to degas solvents.

• Heating: Slowly ramp oil bath temperature. Collect the fraction distilling at 103–113°C (12 mmHg) .

• Validation: Analyze fractions via GC-MS. Citronellol typically elutes later than non-polar terpenes but earlier than diesters.

Method B: Chemical Scavenging (Chemoselective)

Best for: High-purity requirements where distillation fails (azeotropes) or product BP is close to citronellol. This is the "Gold Standard" for removing unreacted alcohols.

The Mechanism

We utilize Succinic Anhydride to selectively react with the unreacted citronellol (alcohol). This converts the neutral alcohol into a hemiester (carboxylic acid), which can be quantitatively removed via a basic aqueous wash.

Reaction:

Detailed Protocol

Reagents:

• Succinic Anhydride (1.2 - 1.5 eq relative to estimated unreacted citronellol)

• DMAP (Catalytic, 0.1 eq)

• Triethylamine (

  , 1.5 eq)

• DCM or Toluene (Solvent)

Workflow:

Figure 2: Workflow for chemically scavenging citronellol using succinic anhydride.

Step-by-Step:

• Estimation: Estimate the amount of unreacted citronellol (e.g., via GC or TLC).

• Addition: To the reaction mixture (in DCM or Toluene), add Succinic Anhydride (1.5 eq vs impurity),

  (1.5 eq), and DMAP (0.1 eq).

• Reaction: Stir at room temperature for 2–4 hours.

  • Checkpoint: TLC should show the disappearance of the citronellol spot and the appearance of a baseline spot (the acid).

• Workup (Critical):

  • Wash the organic layer vigorously with saturated aqueous

    (Sodium Bicarbonate).

  • Chemistry: The bicarbonate deprotonates the hemiester, pulling it into the aqueous phase.

  • Repeat wash 2x.

• Final Polish: Wash organic layer with brine, dry over

  , and concentrate.

Method C: Argentation Chromatography ( )

Best for: Separating citronellol from other terpene alcohols or isomers (e.g., geraniol/nerol) that are difficult to separate on standard silica.

The Science

Standard silica separates based on polarity. Silver Nitrate (

) impregnated silica separates based on -complexation . The silver ions form reversible complexes with the double bond in citronellol.

Preparation of 10% Silica

• Dissolve 10g of

  in 100mL of Acetonitrile (or Methanol).

• Add 90g of Silica Gel (230-400 mesh) to the solution.

• Evaporate the solvent on a rotary evaporator (shield from light—wrap flask in foil) until a free-flowing powder is obtained.

• Dry in an oven at 110°C for 1 hour to activate.

Column Protocol

• Pack: Pack the column using the treated silica. Keep column wrapped in foil (Ag is light sensitive).

• Elute: Use a gradient of Hexanes:Ethyl Acetate.

  • Note: Citronellol will be retained more strongly than saturated analogs due to the alkene-Ag interaction.

• Recovery: If citronellol sticks too tightly, flush with 10% Acetone/Hexanes to break the

  -complex.

Troubleshooting & FAQ

Q: I tried the Succinic Anhydride method, but my product also disappeared.

• Diagnosis: Your product likely contains a nucleophile (free -OH, -NH, or -SH) that also reacted with the anhydride.

• Solution: Use Method C (Chromatography) or protect your product's functional groups (e.g., TBS protection) before the scavenging step.

Q: The distillation resulted in a polymerized "goo" in the pot.

• Diagnosis: Overheating or presence of acids. Citronellol is sensitive to acid-catalyzed polymerization at high temps.

• Solution: Add a pinch of solid

  or Calcium Carbonate to the distillation flask to buffer the system. Ensure vacuum is <10 mmHg to keep bath temp below 140°C.

Q: Can I use polymer-supported scavengers?

• Answer: Yes. PS-Isocyanate or PS-TsCl resins are excellent for removing alcohols without aqueous workup.

  • Pros: No extraction needed (just filtration).

  • Cons: significantly higher cost. Recommended only for mg-scale library synthesis.

References

• Boiling Point Data & Physical Properties

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8842, Citronellol. Retrieved from [Link]

• Chemical Scavenging (Steglich/Anhydride Method)

  • C. S. Panda (2021). Succinic anhydride esterification protocols. Chemistry Stack Exchange. Retrieved from [Link]

  • Organic Syntheses Coll.[2] Vol. 2, p.560 (1943). Succinimide (General Anhydride Reactivity). Retrieved from [Link]

• Argentation Chromatography

  • Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425-447.

  • Lawrence, B. M. (1968).[3] The use of silver nitrate impregnated silica gel layers in the separation of monoterpene hydrocarbons. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The use of silver nitrate impregnated silica gel layers in the separation of monoterpene hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

Aldehyde Workup &amp; Storage Technical Support Center

Welcome to the Technical Support Center for aldehyde handling, purification, and storage. Aldehydes are notoriously reactive electrophiles. During standard workup procedures (extraction, concentration, and storage), they frequently undergo undesired self-condensation, autoxidation, or step-growth polymerization.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the thermodynamic and kinetic drivers of aldehyde degradation and provide self-validating, field-proven protocols to ensure the structural integrity of your target molecules.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: During rotary evaporation, my aliphatic aldehyde turns into a viscous gum or an insoluble white solid. Why does this happen, and how do I prevent it?

The Causality: Aliphatic aldehydes are highly susceptible to acid-catalyzed step-growth polymerization, forming cyclic trimers (paraldehydes) or linear polyacetals[1]. During the concentration of organic extracts, trace acids—such as dissolved CO

, acidic silica gel bleed from chromatography, or residual acid from a reaction quench—become hyper-concentrated. The heat from the rotary evaporator bath provides the activation energy for the nucleophilic attack of one carbonyl oxygen onto the highly electrophilic carbon of an adjacent aldehyde molecule. The Solution:

• Neutralization: Always perform a final wash of your organic layer with saturated aqueous NaHCO

  or a mild phosphate buffer (pH 7.2) prior to drying over Na SO .

• Thermal Control: Keep the rotary evaporator water bath strictly below 30°C.

• Ceiling Temperature Awareness: Polymerization thermodynamics are governed by the ceiling temperature (

  ). For example, the for the atactic polymerization of acetaldehyde is approximately -31°C[1]. Paradoxically, freezing some pure aliphatic aldehydes can drive crystallization-induced polymerization. Store highly sensitive aliphatic aldehydes as dilute solutions in inert solvents (e.g., THF or toluene) rather than neat.

Q2: I am working with an α,β-unsaturated aldehyde (e.g., acrolein, cinnamaldehyde). It polymerized into a hard resin overnight despite refrigeration. What went wrong?

The Causality: Unlike saturated aliphatic aldehydes, α,β-unsaturated aldehydes feature a conjugated alkene that is highly prone to free-radical chain polymerization, in addition to ionic polyacetal formation[2]. The Solution: You must dope the purified aldehyde with a radical inhibitor such as hydroquinone (HQ) or 4-tert-butylcatechol (TBC) at 50–1000 ppm[3]. Critical Insight: Hydroquinone is not the active inhibiting species; it requires trace amounts of dissolved oxygen to be oxidized into benzoquinone, which actively scavenges propagating carbon-centered radicals[4]. Therefore, storing HQ-stabilized unsaturated aldehydes under strictly anaerobic (Argon/N

) conditions will paradoxically strip the inhibitor of its mechanism, leading to rapid polymerization.

Q3: How should I store highly purified, inhibitor-free aldehydes to prevent degradation?

The Causality: If radical inhibitors cannot be used (e.g., for downstream organometallic steps), autoxidation is your primary enemy. Ambient oxygen and light initiate a radical abstraction of the aldehydic C-H bond, forming peroxy acids[5]. These peroxy acids are highly acidic and immediately catalyze the step-growth polymerization of the remaining bulk aldehyde, creating a self-accelerating deterioration cascade[5]. The Solution: Store neat aldehydes under a heavy inert gas blanket (Argon is preferred over N

as it settles over the liquid), in amber vials to prevent photo-initiation, and at -20°C. For ultimate stability, store the aldehyde as a crystalline bisulfite adduct and regenerate it on demand[6].

Part 2: Degradation Pathways Visualization

Understanding the branching pathways of aldehyde degradation is critical for selecting the correct workup environment.

Caption: Mechanistic pathways of aldehyde degradation during workup and storage.

Part 3: The Gold Standard - Bisulfite Adduct Purification

To completely avoid polymerization during workup, the most robust strategy is to reversibly mask the highly electrophilic carbonyl carbon. The bisulfite ion (HSO

) acts as a strong nucleophile, attacking the aldehyde to form a charged, water-soluble α-hydroxy sulfonate (bisulfite adduct)[7][8]. This allows you to wash away organic impurities and concentrate the aldehyde in a protected state.

Quantitative Efficiency Data

The use of a water-miscible co-solvent (like Methanol or DMF) is the critical variable that breaks the interfacial barrier between the organic aldehyde and the aqueous bisulfite, allowing the reaction to reach completion in seconds[8][9].

Table 1: Efficiency of Bisulfite Liquid-Liquid Extraction for Aldehyde Removal

Aldehyde Classification	Optimal Co-Solvent	Extraction Time	Removal Efficiency	Adduct State
Aliphatic (Linear)	Methanol	30 seconds	>95%	Aqueous Soluble
Aliphatic (Sterically Hindered)	DMF	30 seconds	>90%	Aqueous Soluble
Aromatic (e.g., Benzaldehyde)	Methanol	30 seconds	>95%	Aqueous Soluble
α,β-Unsaturated	Methanol	30 seconds	>95%	Aqueous Soluble

Data synthesized from standardized liquid-liquid extraction protocols[8].

Standard Operating Procedures (SOPs)

SOP 1: Rapid Liquid-Liquid Extraction of Aldehydes

This protocol utilizes a single-phase reaction followed by a phase split, avoiding the emulsion issues common in traditional biphasic bisulfite washes.

• Solubilization: Dissolve the crude reaction mixture (containing the aldehyde and impurities) in a water-miscible solvent. Use Methanol (5 mL per mmol) for standard aldehydes, or Dimethylformamide (DMF) for sterically hindered neopentyl aldehydes[8][9].

• Adduct Formation: Add an excess of freshly prepared, saturated aqueous sodium bisulfite (NaHSO

  ). Shake the separatory funnel vigorously for exactly 30 seconds. The mixture will form a single homogeneous phase (or a fine suspension), maximizing kinetic contact[8].

• Phase Separation: Add an equal volume of deionized water and an immiscible organic solvent (e.g., 10% Ethyl Acetate in Hexanes). Shake gently.

• Isolation: Separate the layers. The uncharged organic impurities will reside in the upper organic layer. The charged aldehyde bisulfite adduct is safely sequestered in the lower aqueous layer[7][8].

SOP 2: Nonaqueous Regeneration of Sensitive Aldehydes

Traditional regeneration requires pushing the aqueous phase to pH 12 with NaOH, which can cause epimerization of α-stereocenters or trigger aldol condensations[9]. This nonaqueous protocol avoids extreme pH.

• Preparation: Lyophilize or carefully evaporate the aqueous layer from SOP 1 to isolate the solid bisulfite adduct.

• Suspension: Suspend the dry aldehyde bisulfite adduct in anhydrous Acetonitrile under a nitrogen atmosphere[6].

• Cleavage: Add ≥ 2.0 equivalents of Chlorotrimethylsilane (TMS-Cl). Heat the mixture to 40–60°C[6]. The TMS-Cl acts as a mild, oxophilic silylating agent that collapses the sulfonate back into the carbonyl.

• Recovery: Once TLC indicates completion, cool to room temperature. Filter the suspension to remove the precipitated sodium chloride byproduct. The pure aldehyde remains in the acetonitrile filtrate[6].

Caption: Liquid-liquid extraction and nonaqueous regeneration workflow for aldehyde bisulfite adducts.

References

• Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. ACS Publications. Available at:[Link]

• Strategies to Reduce Oxygen Inhibition in Photoinduced Polymerization. Chemical Reviews. Available at:[Link]

• Polymerization: kinetics and mechanism. Cambridge Core. Available at:[Link]

• Anionic polymerization of aldehydes. IV. Effects of solvent on the equilibrium polymerization of aldehydes. ResearchGate. Available at:[Link]

• Composition and method for inhibiting polymerization and polymer growth. Google Patents.
• Method of preventing the polymerization of unsaturated aldehyde. Google Patents.

• Alkane vs Aldehyde: Stability Comparisons in Fuel. PatSnap. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US3849498A - Method of preventing the polymerization of unsaturated aldehyde - Google Patents [patents.google.com]
• 3. US7943809B2 - Composition and method for inhibiting polymerization and polymer growth - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alkane vs Aldehyde: Stability Comparisons in Fuel [eureka.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for the Etherification of Citronellol

Welcome to the technical support center for the etherification of citronellol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial chemical transformation. As Senior Application Scientists, we understand that moving from theoretical knowledge to practical, reproducible results requires a nuanced understanding of reaction parameters. Here, we focus specifically on the critical role of reaction temperature, offering a blend of foundational principles, troubleshooting guides, and detailed protocols.

Frequently Asked Questions (FAQs): The Role of Temperature

This section addresses fundamental questions regarding the influence of temperature on the etherification of citronellol.

Q1: What is the fundamental impact of temperature on the rate of citronellol etherification?

Temperature is a primary driver of reaction kinetics. For a successful etherification reaction to occur, reactant molecules must collide with sufficient energy to overcome the activation energy barrier.[1] Increasing the reaction temperature provides molecules with more kinetic energy, leading to more frequent and energetic collisions. This generally results in a faster reaction rate.[1] However, the relationship is not always linear; for some catalytic systems, an increase in temperature beyond a certain point may not yield a significant gain in the initial reaction rate.[2]

Q2: How does reaction temperature affect product selectivity and the formation of side products?

Temperature is a double-edged sword. While higher temperatures accelerate the desired ether formation, they can disproportionately accelerate undesired side reactions, thereby decreasing selectivity.[1] In the acid-catalyzed etherification of terpenes like citronellol, common side reactions include:

• Dehydration and Isomerization: Formation of various terpene isomers.

• Oligomerization: Undesirable polymerization of the starting material or products, particularly at elevated temperatures.[3]

• Formation of Symmetric Ethers: If an alcohol is used as the etherifying agent, it can self-condense to form a symmetric ether (e.g., diethyl ether from ethanol).

Finding the optimal temperature is therefore a crucial balancing act between achieving a practical reaction rate and minimizing the formation of these impurities.[1][3][4]

Q3: What are the typical temperature ranges for different catalytic systems used in citronellol etherification?

The optimal temperature is highly dependent on the chosen catalyst and solvent system.

• Homogeneous Lewis/Brønsted Acids: Catalysts like tin(II) bromide (SnBr₂) or tin(II) chloride (SnCl₂) can be effective at a range of temperatures. For instance, SnBr₂ has been used for terpene etherification at temperatures from 298 K (25 °C) up to 353 K (80 °C).[2] SnCl₂ has been shown to be highly effective even at room temperature (298 K / 25 °C) for esterification, a related reaction, with higher temperatures (333 K / 60 °C) leading to undesirable oligomer formation.[3]

• Heterogeneous Catalysts: Solid acid catalysts like zeolite beta have been used for the etherification of related terpenes at an optimum temperature of 80 °C.[5]

• Enzymatic Catalysis: Biocatalysts, such as lipases, are highly sensitive to temperature. The optimal temperature for lipase-catalyzed synthesis of citronellyl esters is often in the range of 40-70 °C.[6][7][8] Exceeding this range can lead to denaturation of the enzyme and a rapid loss of activity.

• Microwave-Assisted Synthesis: Microwave radiation can significantly accelerate the reaction. In one study, increasing the temperature from 313 K (40 °C) to 333 K (60 °C) dramatically increased the conversion of a citronellol esterification from 53% to over 94%.[9]

Q4: Can I run the reaction without a solvent, and how does that affect my choice of temperature?

Yes, solvent-free reactions are a key principle of green chemistry and have been successfully applied to citronellol reactions.[3][10] In a solvent-free system, the reactants themselves form the reaction medium. Temperature control is even more critical here. The viscosity of the mixture will decrease at higher temperatures, which can improve mixing, but the risk of side reactions and decomposition also increases. For example, highly selective esterification of β-citronellol has been achieved at room temperature under solvent-free conditions using SnCl₂ as a catalyst.[3][11]

Troubleshooting Guide: Temperature-Related Issues

This section provides direct answers to common problems encountered during the optimization process.

Q1: My reaction yield is very low. Should I simply increase the temperature?

While tempting, indiscriminately increasing the temperature is a common pitfall.[12] An unexpectedly low yield can stem from multiple issues.[13]

Recommended Action Plan:

• Verify Other Parameters First: Before adjusting the temperature, ensure that other critical factors are not the root cause. This includes:

  • Catalyst Activity: Is the catalyst fresh and active?

  • Reagent Purity: Are the citronellol and the etherifying agent pure? Impurities can inhibit the catalyst.

  • Stoichiometry: Are the molar ratios of reactants and catalyst correct?[13]

  • Moisture: Is the reaction sensitive to water? Ensure all glassware is properly dried.

• Perform a Systematic Temperature Screen: If other parameters are confirmed to be correct, a systematic temperature screen is the next logical step. Run a series of small-scale parallel reactions at different temperatures (e.g., 30 °C, 45 °C, 60 °C, 75 °C).

• Analyze Both Conversion and Selectivity: Monitor each reaction over time using an appropriate analytical method like GC-MS.[2][14] An increase in temperature might boost conversion but could simultaneously lower selectivity, resulting in a lower isolated yield of the desired product.[1] Excessively high temperatures can even lead to product decomposition.[12]

Q2: I'm observing significant byproduct formation. How can I use temperature to improve selectivity for the desired ether?

The formation of byproducts is a classic sign that the reaction temperature may be too high.[3][4] Many side reactions have a higher activation energy than the desired etherification, meaning they are accelerated more significantly by an increase in temperature.

Recommended Action Plan:

• Lower the Reaction Temperature: The most direct approach is to lower the temperature. This will slow down all reactions, but it will often slow the undesired reactions more than the desired one, thus increasing selectivity. Be prepared to accept a longer reaction time as a trade-off.

• Identify the Byproducts: Use techniques like GC-MS to identify the structure of the main byproducts. Knowing whether you are forming isomers, oligomers, or dehydration products can provide clues about the reaction mechanism and how to suppress it.[5] For example, the formation of oligomers is a strong indicator of excessive heat when using catalysts like SnCl₂.[3]

• Consider a Different Catalyst: If lowering the temperature makes the reaction impractically slow, the chosen catalyst may not be suitable. Some catalysts are inherently more selective at a given temperature. Research catalysts known for high selectivity in terpene etherification, such as certain Lewis acids or zeolites.[2][5]

Q3: My reaction starts well but then stalls before reaching full conversion. Could temperature be the cause?

Yes, temperature can be a contributing factor to a stalled reaction.

Possible Causes & Solutions:

• Catalyst Degradation: Many catalysts, especially enzymes and some phase-transfer catalysts, are not stable at elevated temperatures over long periods.[15] The catalyst may simply be deactivating.

  • Solution: Try running the reaction at a lower temperature. Alternatively, for some robust catalysts, a second addition of the catalyst midway through the reaction can restart the conversion.

• Thermal Instability of Reactants/Products: Citronellol or the resulting ether may not be stable under the reaction conditions for extended periods, leading to slow decomposition that competes with the desired reaction.

  • Solution: Lower the temperature and monitor the reaction mixture for the appearance of new, unidentified peaks over time.

• Reversible Reaction: Etherification is often a reversible reaction where water is a byproduct. If water is not effectively removed, the reaction can reach equilibrium and stall.

  • Solution: While not directly a temperature issue, higher temperatures can exacerbate the problem by changing the equilibrium position. Ensure your setup effectively removes water, for example, by using a Dean-Stark apparatus.[16]

Data & Visualization

To provide a clearer picture of the interplay between reaction parameters, we have summarized typical findings and provided logical workflow diagrams.

Table 1: Illustrative Impact of Temperature on Terpene Functionalization This table synthesizes data from related terpene reactions to illustrate the common trade-off between conversion and selectivity.

Catalyst System	Temperature	Conversion (%)	Selectivity for Main Product (%)	Reference Insight
SnBr₂ in Methanol	298 K (25 °C)	Lower	High	Selectivity is slightly affected by temperature, but conversion improves significantly with heat.[2]
SnBr₂ in Methanol	323 K (50 °C)	Higher	High	A significant improvement in conversion is seen when moving from 298 K to 323 K.[2]
SnCl₂ (Solvent-Free)	298 K (25 °C)	~88%	~99% (for ester)	Excellent conversion and selectivity are achievable at room temperature.[3]
SnCl₂ (Solvent-Free)	333 K (60 °C)	Higher	~42% (for ester)	A modest temperature increase leads to a drastic drop in selectivity due to oligomer formation.[3]
Microwave-Assisted	313 K (40 °C)	53.39%	-	Microwave heating demonstrates a strong temperature dependence.[9]
Microwave-Assisted	333 K (60 °C)	94.84%	-	A 20 K increase more than doubles the conversion in this system.[9]

Diagram 1: General Workflow for Temperature Optimization

Caption: A logical workflow for optimizing reaction temperature.

Diagram 2: Relationship Between Temperature and Reaction Outcome

Caption: The trade-offs associated with reaction temperature choice.

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening in Acid-Catalyzed Etherification

This protocol outlines a method for screening multiple temperatures to find the optimum for the etherification of citronellol with a generic alcohol (R-OH) using a Lewis acid catalyst.

Materials:

• Citronellol (≥95% purity)

• Alcohol (e.g., ethanol, methanol, anhydrous)

• Catalyst (e.g., SnCl₂, SnBr₂)

• Anhydrous solvent (e.g., toluene, dichloromethane), if not solvent-free

• Internal standard (e.g., dodecane) for GC analysis

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Parallel synthesis reaction block or multiple round-bottom flasks with stir bars

• Heating mantles or oil baths with precise temperature controllers and contact thermometers

• Reflux condensers

• Syringes and needles for sampling

• Gas Chromatograph with Mass Spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a series of oven-dried flasks under an inert atmosphere (e.g., nitrogen), add citronellol (1.0 eq.), the alcohol (3.0-5.0 eq.), and solvent (if applicable). If using an internal standard for GC analysis, add it now.

• Temperature Equilibration: Begin stirring and bring each flask to its designated reaction temperature (e.g., 30 °C, 45 °C, 60 °C). Allow the mixtures to equilibrate for 15 minutes.

• Initiate Reaction: Add the acid catalyst (e.g., 0.05-0.10 eq.) to each flask simultaneously or in quick succession. Start a timer for each reaction as the catalyst is added.

• Monitoring: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot (~0.1 mL) from each reaction mixture.

• Sample Quenching: Immediately quench each aliquot by adding it to a vial containing a two-phase system of ethyl acetate and saturated sodium bicarbonate solution. Vortex thoroughly.

• Sample Analysis: Analyze the organic layer of each quenched sample by GC-MS to determine the consumption of citronellol (conversion) and the relative area of the desired ether product versus any byproducts (selectivity).

• Data Analysis: Plot the conversion and selectivity for the desired ether as a function of time for each temperature. Compare the results to identify the temperature that provides the best balance of reaction rate and purity for your specific application.

References

• da Silva, M. J., Viana, L. A. S., & Teixeira, M. G. (2020). SnBr2-catalyzed highly selective synthesis of alkyl ethers from monoterpenes. Comptes Rendus. Chimie, 23(1), 93-103. [Link]

• Influence of Processing Temperature on Etherification Efficiency. (2026, February 4). Chemeurope.com. [Link]

• Enzymatic synthesis and parameters affecting on citronellyl acetate ester by trans-esterification reaction. (2024). Polish Journal of Chemical Technology. [Link]

• Sairi, M. S. (2014). Modelling and optimization of citronellyl laurate esterification in batch reactor. UiTM Institutional Repository. [Link]

• Process intensification for the autocatalytic esterification of citronellol using microwave radiation. (2019). ResearchGate. [Link]

• da Silva, M. J., Viana, L. A. S., & Teixeira, M. G. (2020). SnBr2-catalyzed highly selective synthesis of alkyl ethers from monoterpenes. ResearchGate. [Link]

• Heterogeneous Catalytic Conversion of Citronellal into Isopulegol and Menthol: Literature Review. (2022). ResearchGate. [Link]

• Sn(II)-catalyzed β-citronellol esterification: A Brønsted acid-free process for synthesis of fragrances at room temperature. (2014). ResearchGate. [Link]

• da Silva, M. J., et al. (2015). Sn(ii)-catalyzed β-citronellol esterification: a Brønsted acid-free process for synthesis of fragrances at room temperature. Catalysis Science & Technology, 5, 1432-1439. [Link]

• Enzymatic synthesis and parameters affecting on citronellyl acetate ester by trans-esterification reaction. (2024). OUCI. [Link]

• da Silva, M. J., et al. (2014). Sn(ii)-catalyzed β-citronellol esterification: a Brønsted acid-free process for synthesis of fragrances at room temperature. Catalysis Science & Technology. [Link]

• Optimization of synthesis of hydroxyl citronella aldehyde-1, 2-propanediol acetal using response surface method. (2018). ResearchGate. [Link]

• Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents: A Kinetic Comparison Study. (2023). ResearchGate. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Chemistry Department. [Link]

• Analytical Methods. (2013). RSC Publishing. [Link]

• Selective etherification of β-citronellene catalyzed by zeolite beta. (2015). ResearchGate. [Link]

• A shows several time course graphs for the synthesis of citronellyl... (n.d.). ResearchGate. [Link]

• Nguyen, T. T. T., et al. (2024). Effect of reaction conditions on the etherification between glycerol and tert-butyl alcohol over beta zeolite. VNUHCM Journal of Science and Technology Development. [Link]

• Alcohols To Ethers via Acid Catalysis. (2014). Master Organic Chemistry. [Link]

• Insight in the activity and diastereoselectivity of various Lewis acid catalysts for the citronellal cyclization. (2018). ResearchGate. [Link]

• Enantioselective synthesis of (R)-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase. (2022). PMC. [Link]

• Enzymatic Synthesis of Enantiopure (R)‐Citronellal from Geraniol via a Short‐Chain Dehydrogenase and Ene Reductase. (2023). TU Delft Repository. [Link]

• Detection of Ethanol Adulteration in Citronellal Oil by using Near Infared Spectroscopy and Multivariate Data Analysis. (2013). International Journal on Advanced Science, Engineering and Information Technology. [Link]

• Common ways to lose product and reduce yield? (2018). Reddit. [Link]

• Ether synthesis by etherification (alkylation). (n.d.). Organic Chemistry Portal. [Link]

• Detection of Ethanol Adulteration in Citronellal Oil by using Near Infared Spectroscopy and Multivariate Data Analysis. (2013). ResearchGate. [Link]

• Portable Analytical Techniques for Monitoring Volatile Organic Chemicals in Biomanufacturing Processes: Recent Advances and Limitations. (2021). PMC. [Link]

Sources

• 1. Influence of Processing Temperature on Etherification Efficiency - Cangzhou Bohai New District Anxin Chemistry Co.,Ltd [hpmcproducer.com]
• 2. SnBr2-catalyzed highly selective synthesis of alkyl ethers from monoterpenes [comptes-rendus.academie-sciences.fr]
• 3. Sn(ii)-catalyzed β-citronellol esterification: a Brønsted acid-free process for synthesis of fragrances at room temperature - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. Effect of reaction conditions on the etherification between glycerol and tert-butyl alcohol over beta zeolite | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 5. researchgate.net [researchgate.net]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. Enzymatic synthesis and parameters affecting on citronellyl acetate ester by trans-esterification reaction [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Sn(ii)-catalyzed β-citronellol esterification: a Brønsted acid-free process for synthesis of fragrances at room temperature - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. reddit.com [reddit.com]
• 13. Troubleshooting [chem.rochester.edu]
• 14. researchgate.net [researchgate.net]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling Air-Sensitive Terpene Aldehydes

Status: Online Operator: Senior Application Scientist Case ID: TA-OX-2024 Subject: Troubleshooting Stability, Transfer, and Purification of Terpene Aldehydes (e.g., Citral, Citronellal, Farnesal)

Welcome to the Technical Support Center

You have reached the advanced support tier for labile natural product chemistry. Terpene aldehydes are notoriously deceptivethey appear stable as oils but rapidly degrade via two primary vectors: radical autoxidation (turning into viscous acids) and acid-catalyzed cyclization (losing structural integrity).

This guide addresses the three most common "tickets" submitted by researchers working with these compounds.

Ticket #1: "My clear oil turned yellow and viscous overnight."

Diagnosis: Autoxidation (Radical Chain Reaction). Severity: Critical (Irreversible sample loss).

The Mechanism: Why it Happened

You likely stored the compound under "standard" headspace or insufficient inert gas. Terpene aldehydes (like Citral) possess allylic protons adjacent to the double bond. These are chemically "soft" targets for molecular oxygen.

• Initiation: A stray radical abstracts an allylic hydrogen, creating a carbon-centered radical.

• Propagation: This radical reacts with

  to form a peroxy radical, which steals a hydrogen from a neighbor, creating a hydroperoxide and a new radical.

• Degradation: The hydroperoxide decomposes into alcohols, ketones, and carboxylic acids (causing the "sour" smell and viscosity increase) or epoxides [1, 2].[1]

Visualizing the Failure Point

The following diagram illustrates the "Death Spiral" of a terpene aldehyde exposed to air.

Figure 1: The autoxidation cascade. Note that the reaction is self-propagating; once hydroperoxides form, they accelerate the degradation of the remaining bulk material [1, 4].[1]

Protocol: The "Zero-Oxidation" Storage System

Do not rely on simple nitrogen flushing for long-term storage.

• Vessel: Use amber glass vials with PTFE-lined caps (light catalyzes the initiation step).

• Headspace: Purge with Argon (heavier than air), not Nitrogen. Argon forms a better "blanket" over the liquid surface.

• Chemical Stabilization: Add 0.1% w/w

  -Tocopherol (Vitamin E) or BHT (Butylated hydroxytoluene) .

  • Why? These are radical scavengers. They donate a hydrogen atom to the peroxy radical (

    ) more rapidly than your terpene does, breaking the chain reaction [5].

• Temperature: Store at -20°C . Lowering kinetic energy reduces the rate of radical initiation.

Ticket #2: "The reaction failed despite using a balloon of Nitrogen."

Diagnosis: Dissolved Oxygen Contamination. Severity: High (Stalled reaction/Side products).

The Issue: Sparging is Insufficient

Simply bubbling gas (sparging) through a viscous terpene aldehyde often fails to remove solvated oxygen trapped in the oil's matrix. For sensitive catalytic reactions (e.g., metal-catalyzed hydrogenations), even ppm levels of

can poison catalysts or initiate side reactions.

Protocol: Freeze-Pump-Thaw (FPT) Cycling

This is the only self-validating method to ensure total deoxygenation [3, 6].

Required Equipment: Schlenk line (vacuum/inert gas manifold), Liquid Nitrogen (

), Schlenk flask.

Step-by-Step Workflow:

• Freeze: Place the terpene aldehyde in a Schlenk flask. Submerge in

  until solid.

  • Checkpoint: Valve must be closed to inert gas to prevent condensing liquid Argon/Nitrogen.

• Pump: Open the flask to high vacuum (0.1 mmHg) for 5–10 minutes.

  • Mechanism:[1][2][3][4][5][6] This removes the headspace gas.[7]

• Thaw: Close the vacuum. Remove from

  and thaw in a warm water bath.

  • Mechanism:[1][2][3][5][6] As the solid melts, dissolved gases form bubbles and escape into the vacuum headspace.

• Repeat: Perform 3 total cycles. Backfill with Argon on the final cycle.

Figure 2: The Freeze-Pump-Thaw workflow. The cycle is complete only when no bubbles evolve during the thaw phase [3].

Ticket #3: "My product decomposed on the silica column."

Diagnosis: Acid-Catalyzed Rearrangement. Severity: Moderate to High.

The Mechanism: Silica Acidity

Standard silica gel is slightly acidic (pH 6.0–6.5). Terpene aldehydes like Citronellal are sensitive to acid.

• The Reaction: The acid protonates the carbonyl or the alkene, triggering an ene-reaction or aldol-type cyclization (e.g., Citronellal cyclizing to Isopulegol).

• Result: You load a pure aldehyde and elute a mixture of isomers and cyclized byproducts [7, 8].

Protocol: Buffering the Stationary Phase

You must neutralize the acidic sites on the silica surface before the compound touches them.

Option A: The "Triethylamine Wash" (Recommended)

• Prepare Slurry: Mix silica with your non-polar solvent (e.g., Hexane).

• Buffer: Add 1% Triethylamine (Et3N) to the slurry solvent.

• Pack: Pour the column.

• Flush: Run 2–3 column volumes of pure solvent (without Et3N) to remove excess base. The silica is now "deactivated" but neutral.

• Run: Elute your compound using your standard solvent system.

Option B: Alternative Stationary Phases

If the compound is extremely labile, switch materials entirely.

Stationary Phase	Acidity	Suitability for Terpene Aldehydes	Notes
Standard Silica	Acidic (pH ~6)	Poor	Causes cyclization/isomerization.
Buffered Silica	Neutral (pH ~7)	Excellent	Pre-treat with 1% Et3N [8].
Neutral Alumina	Neutral (pH ~7)	Good	Lower resolution than silica, but safer.
Florisil	Basic (pH ~8.5)	Fair	Good for acid-sensitive, but can catalyze aldol condensation if too basic.

Summary of Critical Parameters

Parameter	Standard Practice (Risk)	Best Practice (Safe)
Atmosphere	Nitrogen balloon	Argon manifold + FPT cycles
Storage	4°C Fridge	-20°C to -80°C
Stabilizer	None	0.1% BHT or Tocopherol
Purification	Standard Silica Gel	Buffered Silica (1% Et3N treated)
Transfer	Pouring/Pipette	Cannula/Syringe Transfer

References

• VNU : Oxidation of citral with peroxy acids or hydrogen peroxide. Available at: [Link]

• SciSpace : Oxidation studies on some natural monoterpenes: Citral, pulegone, and camphene. Available at: [Link]

• Emerald Cloud Lab : ExperimentDegas Documentation - Freeze-Pump-Thaw. Available at: [Link]

• MDPI : Investigating the Mechanisms Underlying Citral-Induced Oxidative Stress. Available at: [Link]

• BTSA : Preventing terpene oxidation in perfume formulations: natural strategies for stability. Available at: [Link]

• Schlenk Line Survival Guide : Freeze-Pump-Thaw Protocol. Available at: [Link]

• OrgSyn : Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

Sources

• 1. btsa.com [btsa.com]
• 2. Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids [sites.science.oregonstate.edu]
• 3. evnuir.vnu.edu.ua [evnuir.vnu.edu.ua]
• 4. researchgate.net [researchgate.net]
• 5. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 6. scispace.com [scispace.com]
• 7. emeraldcloudlab.com [emeraldcloudlab.com]

Storage conditions to prevent acid formation in aldehyde samples

An essential guide for laboratory professionals on the proper storage and handling of aldehyde samples to prevent oxidative degradation into carboxylic acids.

Technical Support Center: Aldehyde Sample Integrity

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of aldehyde instability. Aldehydes are highly susceptible to autoxidation, leading to the formation of corresponding carboxylic acid impurities, which can compromise experimental results and product integrity.[1][2] This resource provides in-depth troubleshooting advice, preventative strategies, and detailed protocols to ensure the purity and stability of your aldehyde samples.

Frequently Asked Questions (FAQs)

Q1: Why are my aldehyde samples turning into a solid or forming crystals?

This is a common sign of oxidation. Many aromatic aldehydes, like benzaldehyde, oxidize to form solid carboxylic acids (e.g., benzoic acid), which have higher melting points and lower solubility in the parent aldehyde, causing them to crystallize or solidify the entire sample.[3]

Q2: I noticed a sharp, acrid smell from my aldehyde that wasn't there before. What does this indicate?

While aldehydes themselves have characteristic odors, a change to a more acrid or vinegary smell often suggests the formation of the corresponding carboxylic acid, which can be more pungent.

Q3: Can I still use an aldehyde sample that shows signs of acid formation?

It depends on the tolerance of your experiment to acidic impurities. For many sensitive synthetic applications, the presence of even small amounts of carboxylic acid can interfere with the reaction. It is highly recommended to purify the aldehyde before use or to use a fresh, unopened sample.[4][5]

Q4: What are the primary factors that accelerate the degradation of aldehydes?

The three main culprits are Oxygen , Light , and Trace Metal Impurities . Oxygen is the direct reactant in the autoxidation process, light provides the energy to initiate the radical chain reaction, and metal ions can catalyze this process.[2][6]

The Mechanism: Understanding Aldehyde Autoxidation

Aldehydes are notoriously easy to oxidize because of the hydrogen atom attached to the carbonyl carbon.[2][7] This aldehydic proton can be readily abstracted, initiating a free-radical chain reaction with atmospheric oxygen.[2][6] Unlike ketones, which lack this hydrogen and are resistant to oxidation, aldehydes require careful handling to prevent degradation.[7]

The process typically involves the formation of a hydrate intermediate in the presence of water, which is then oxidized.[8][9]

Caption: Free-radical autoxidation of aldehydes to carboxylic acids.

Troubleshooting Guide: Identifying and Solving Acid Contamination

Use this guide to diagnose and address issues related to aldehyde sample degradation.

Caption: Troubleshooting workflow for suspected aldehyde contamination.

Best Practices for Aldehyde Storage and Handling

Proactive measures are the most effective way to maintain the integrity of aldehyde samples.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C (refrigerated).[1][10]	Reduces the rate of chemical reactions, including oxidation and polymerization. For some volatile aldehydes, storage at -20°C may be recommended to minimize degradation.[1]
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).	Displaces atmospheric oxygen, a key reactant in the autoxidation process. This is the most critical factor for long-term stability.[2][6]
Light	Use amber glass bottles or store in the dark.[1][10]	Prevents photo-initiation of the free-radical oxidation chain reaction.
Container	Tightly sealed, high-purity glass containers.	Prevents ingress of oxygen and moisture. Avoids potential catalysis from impurities in lower-grade container materials.[11]
Inhibitors	For bulk/long-term storage, use a suitable inhibitor (e.g., hydroquinone).	Inhibitors are radical scavengers that interrupt the propagation step of the autoxidation chain reaction, significantly extending shelf life.
Sample Size	Purchase the smallest practical quantity and aliquot upon receipt.[11]	Avoids repeated warming, cooling, and exposure to air of the main stock bottle.

Experimental Protocols

Protocol 1: Removal of Acidic Impurities via Aqueous Wash

This method is effective for water-insoluble aldehydes (e.g., benzaldehyde) contaminated with the corresponding carboxylic acid.

Materials:

• Impure aldehyde sample

• Diethyl ether or other suitable water-immiscible solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, rotary evaporator

Procedure:

• Dissolve the impure aldehyde in 3-5 volumes of diethyl ether.

• Transfer the solution to a separatory funnel.

• Add an equal volume of saturated NaHCO₃ solution. Stopper the funnel and shake gently, venting frequently to release CO₂ gas produced from the acid-base reaction.

• Allow the layers to separate. Drain and discard the lower aqueous layer, which now contains the carboxylate salt.[4]

• Repeat the wash with NaHCO₃ solution until no more gas evolution is observed.

• Wash the organic layer with an equal volume of deionized water to remove any remaining bicarbonate.

• Drain the organic layer into a clean flask and dry it over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified aldehyde.

Protocol 2: Purification via Bisulfite Adduct Formation

This is a highly effective method for purifying many aldehydes, as it selectively forms a solid, filterable adduct.[3][5][12]

Materials:

• Impure aldehyde sample

• Ethanol or Methanol

• Saturated aqueous sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅) solution

• Diethyl ether

• 10% aqueous NaHCO₃ or NaOH solution

• Büchner funnel and filter flask

Procedure:

• Dissolve the impure aldehyde in a minimal amount of ethanol or methanol.

• Slowly add saturated sodium bisulfite solution while stirring vigorously. The reaction may be exothermic.[5]

• Continue stirring. A white precipitate of the bisulfite adduct should form. The time required can range from minutes to hours.

• Once precipitation is complete, collect the solid adduct by vacuum filtration.

• Wash the solid with ethanol, then with diethyl ether to remove non-aldehydic impurities.[3]

• To regenerate the pure aldehyde, suspend the solid adduct in water and add 10% NaHCO₃ or NaOH solution until the solution is basic and the solid has dissolved.[5][12]

• The aldehyde will separate as an oil or can be extracted with a fresh portion of an organic solvent like diethyl ether.

• Dry the organic extract and remove the solvent as described in Protocol 1.

Protocol 3: Analytical Verification of Purity (Qualitative)

A simple test to confirm the presence of an aldehyde and the absence of significant acid.

Tollens' Test (Silver Mirror Test): This classic test selectively oxidizes aldehydes, producing a silver mirror.[2][13] Carboxylic acids do not react.

• Prepare Tollens' reagent immediately before use: Mix 1 mL of 5% silver nitrate (AgNO₃) with 1-2 drops of 10% NaOH. Add 2% ammonia (NH₄OH) dropwise until the brown precipitate of silver oxide just redissolves.

• Add 2-3 drops of the aldehyde sample to the Tollens' reagent in a clean test tube.

• Gently warm the tube in a water bath.

• Positive Result (Aldehyde Present): Formation of a silver mirror on the inside of the test tube.[2]

Note: This test confirms the aldehyde functional group is present but does not quantify acid impurity. For quantitative analysis, techniques like titration, GC-MS, or HPLC are required.[14][15]

References

• Chemistry LibreTexts. (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones. [Link]

• Ashenhurst, J. (2015, May 21). Demystifying The Mechanisms of Alcohol Oxidations. Master Organic Chemistry. [Link]

• LookChem. (n.d.). General procedures for the purification of Aldehydes. Chempedia. [Link]

• Various Authors. (2014, October 28). What is the most mild method for the oxidation of aldehyde to carboxylic acid? ResearchGate. [Link]

• Chemistry Steps. (2024, January 16). Aldehydes and Ketones to Carboxylic Acids. [Link]

• JoVE. (2023, April 30). Video: Oxidations of Aldehydes and Ketones to Carboxylic Acids. [Link]

• Formacare. (n.d.). ANALYTICAL METHOD DETERMINATION OF VOLATILE ALDEHYDES IN AMBIENT AIR. [Link]

• Reddit r/chemistry. (2015, April 1). Purifying aldehydes?[Link]

• Gafney, L., & Quest, K. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. JoVE. [Link]

• Various Authors. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification? ResearchGate. [Link]

• A-Level Chemistry. (2022, April 18). Aldehydes and Ketones - Testing for Carbonyl Compounds. [Link]

• Various Authors. (2020, June 8). What is the oxidizing agent to stop the oxidation of primary alcohol at the aldehydic level? Quora. [Link]

• Assay Technology. (n.d.). Determination of Shelf Life for Aldehyde Monitors. [Link]

• Various Authors. (2018, August 8). For how long can I store samples fixed by Glutaraldehyde before SEM imaging? ResearchGate. [Link]

• Dartmouth Environmental Health and Safety. (n.d.). Formaldehyde (Formalin) & Paraformaldehyde. [Link]

• Lumen Learning. (n.d.). 19.6. Oxidation of alcohols & aldehydes. Organic Chemistry II. [Link]

• Pendergrass, S. M. (1996). New analytical method for determining aldehydes in aqueous samples. NIOSH. [Link]

• Le, P. U., & Poynter, S. D. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules. [Link]

• Britannica. (2026, February 20). Aldehyde - Oxidation, Reduction, Reactions. [Link]

• He, M., et al. (2021). Qualitative and quantitative determination of trace aldehydes and ketones in food preservative propionic acid for quality improvement. Analytical Methods. [Link]

• A Plus Topper. (2024, June 25). What are Aldehydes inhibitors and how do they work?[Link]

• JoVE. (2025, May 22). Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. [Link]

• Alfaro, J. F., et al. (2011). Inhibition of Human Liver Aldehyde Oxidase: Implications for Potential Drug-Drug Interactions. Drug Metabolism and Disposition. [Link]

• ResearchGate. (n.d.). The most potent and selective aldehyde dehydrogenase 1A1 inhibitors, compound 3. [Link]

• Koppaka, V., et al. (2013). Development of Selective Inhibitors for Aldehyde Dehydrogenases Based on Substituted Indole-2,3-diones. Journal of Medicinal Chemistry. [Link]

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• 5. researchgate.net [researchgate.net]
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• 15. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]

Reference Data & Comparative Studies

Structure-Odor Relationship (SOR) of Acyclic Muguet Odorants: A Technical Comparison Guide

The scent of lily of the valley (Convallaria majalis), known in perfumery as "muguet," is one of the most critical floral notes in fragrance chemistry. Because the delicate blooms yield virtually no essential oil upon extraction[1], the muguet profile is entirely reliant on synthetic reconstruction[2].

Historically, the industry relied heavily on aromatic and cyclic aldehydes like Lilial and Lyral. However, severe regulatory restrictions regarding their sensitizing potential have forced a paradigm shift[3]. Today, researchers are pivoting back to the foundational chemistry of acyclic muguet odorants —highly flexible, aliphatic molecules that offer excellent biodegradability and safety profiles, provided their Structure-Odor Relationships (SOR) are precisely engineered[4].

This guide provides an objective, data-driven comparison of acyclic muguet odorants, detailing the mechanistic rules of their olfactophores and providing a self-validating experimental protocol for evaluating new candidates.

Mechanistic Principles: The Acyclic Muguet Olfactophore

Unlike rigid macrocyclic musks, acyclic muguet odorants possess a high degree of conformational flexibility, meaning they can adopt thousands of possible 3D arrangements in space[5]. A common misconception in computational olfaction is that the lowest-energy conformation is the one responsible for receptor binding; however, evidence suggests that the active conformation at the olfactory receptor often differs from the global energy minimum[5].

Despite this flexibility, acyclic muguet molecules must satisfy a strict set of geometric and electronic rules to trigger the correct olfactory receptors (such as OR1G1):

• The Osmophore (Polar Head): An oxygen-containing functional group—typically an aldehyde (-CHO) or an alcohol (-OH)—is strictly required to act as a hydrogen bond acceptor/donor[6].

• Molecular Dimensions: The total length of the extended acyclic chain must fall within a maximum length of 12 to 14 Ångströms to properly fit the receptor pocket[6].

• Electron Density: A region of relatively high electron density (such as an ether oxygen, a double bond, or a tertiary carbon) at the beta or gamma position relative to the osmophore significantly enhances the muguet character[6].

• Hydrophobic Anchoring: The terminus opposite the polar head must feature a bulky, hydrophobic group (e.g., a gem-dimethyl motif) to anchor the molecule within the hydrophobic cleft of the receptor[6].

Fig 1. Olfactophore model for acyclic muguet odorants detailing key structural binding motifs.

Quantitative Comparison of Acyclic Muguet Candidates

The prototype of the acyclic muguet family is Hydroxycitronellal , discovered in 1905[3]. While it perfectly encapsulates the dewy, green floral facets of the flower[2], its aldehyde nature makes it susceptible to oxidation and Schiff-base formation in alkaline environments. Consequently, modern drug and fragrance development often explores acyclic alcohols and ethers to maintain the odor profile while improving chemical stability.

Below is a comparative analysis of prominent acyclic muguet odorants:

Odorant Molecule	Chemical Class	Key Odor Facets	Approx. Odor Threshold	Structural SOR Advantage	Stability Profile
Hydroxycitronellal	Acyclic Aldehyde	Sweet, dewy, classic lily of the valley, green[7].	~20 ng/L	Ideal 12-14 Å length; terminal -OH provides perfect hydrophobic/hydrophilic balance[6].	Poor in high pH; prone to oxidation[7].
Methoxycitronellal	Acyclic Aldehyde	Muguet, slightly greener and sharper than the hydroxy analog.	~35 ng/L	Methoxy group at the tail increases volatility and alters receptor anchoring.	Moderate; still susceptible to aldehyde oxidation.
Farnesol	Acyclic Terpene Alcohol	Delicate, linden blossom, mild muguet[1].	~150 ng/L	Triple double-bond system provides high electron density across the acyclic chain.	Excellent in alkaline media; highly substantive.
Dimetol	Acyclic Alcohol	Fresh, floral, muguet, lavender nuances.	~80 ng/L	Highly flexible; the tertiary alcohol acts as a stable osmophore.	Excellent across all standard formulation bases.

Data Synthesis Note: While aldehydes generally offer a higher odor impact (lower threshold), acyclic alcohols provide superior formulation stability. The causality here lies in the electrophilicity of the carbonyl carbon, which readily reacts with amines, whereas the hydroxyl group remains inert.

Experimental Protocol: Self-Validating SOR Evaluation

To successfully design and evaluate new acyclic muguet odorants, researchers must employ a closed-loop, self-validating methodology. This protocol ensures that empirical olfactory data directly feeds back into the computational olfactophore model, refining future predictions.

Phase 1: In Silico Conformational Profiling

• Generation of Conformers: Use molecular mechanics (e.g., MMFF94 force field) to generate all possible conformers of the target acyclic molecule.

• Energy Minimization: Perform Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) to identify the local minima.

• Pharmacophore Alignment: Overlay the energy-minimized conformers onto the established muguet olfactophore (Fig 1). Discard candidates that cannot achieve the 12-14 Å length or lack the required beta/gamma electron density[6].

Phase 2: Synthesis & Purification

• Targeted Synthesis: Synthesize the shortlisted acyclic compounds. For acyclic aldehydes, utilize Grignard additions followed by controlled oxidations (e.g., Swern or Dess-Martin) to prevent over-oxidation to carboxylic acids.

• High-Purity Isolation: Purify the compound via vacuum distillation. Critical Causality: Even 0.1% of a highly potent impurity can skew olfactory results. GC-MS purity must exceed 99.5%.

Phase 3: GC-Olfactometry (GC-O) & Threshold Analysis

• Odor Characterization: Inject the purified sample into a GC-O system equipped with a DB-5 column. A trained perfumer/evaluator sniffs the eluent at the sniffing port to confirm the presence of the "muguet" character without matrix interference.

• Dynamic Olfactometry: Determine the absolute odor threshold in air (ng/L) using a dynamic dilution olfactometer. Compare the threshold against the benchmark (Hydroxycitronellal).

Phase 4: Receptor Binding & Model Refinement

• In Vitro Assay: Express human olfactory receptors (e.g., OR1G1) in HEK293T cells. Use a cAMP-mediated luciferase reporter assay to quantify receptor activation upon exposure to the synthesized acyclic odorant.

• Feedback Loop: Correlate the in vitro EC50 values with the in silico conformer alignments. If a molecule binds weakly despite a good predicted fit, adjust the spatial boundaries of the hydrophobic pocket in the computational model.

Fig 2. Self-validating experimental workflow for the evaluation of novel acyclic muguet odorants.

Conclusion

The development of acyclic muguet odorants requires a delicate balance of physical chemistry and sensory science. Because acyclic molecules lack the rigid predictability of cyclic structures, understanding their structure-odor relationship relies heavily on mapping their conformational flexibility against strict olfactophore rules[5]. By utilizing self-validating workflows that combine computational modeling with in vitro receptor assays, researchers can successfully design the next generation of safe, stable, and highly impactful lily of the valley ingredients.

References

1.1 2. 3 3. 5 4.7 5. 2 6.4 7. 6

Sources

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• 2. kidakyo.com [kidakyo.com]
• 3. imakescents.wordpress.com [imakescents.wordpress.com]
• 4. EP3571274B1 - Composition having a muguet odor - Google Patents [patents.google.com]
• 5. vinumvine.wordpress.com [vinumvine.wordpress.com]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. hydroxycitronellal, 107-75-5 [thegoodscentscompany.com]

Validating Purity of [(3,7-Dimethyloctyl)oxy]acetaldehyde: A qNMR vs. Chromatographic Comparison

Topic: Validating purity of [(3,7-Dimethyloctyl)oxy]acetaldehyde via qNMR Content Type: Technical Comparison Guide

Executive Summary

For the precise validation of [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 41767-05-9), Quantitative Nuclear Magnetic Resonance (qNMR ) offers a superior analytical rigor compared to traditional GC-FID or HPLC-UV methods.

While Gas Chromatography (GC) is the industry standard for volatile fragrance intermediates, it often fails to detect thermal degradation products (oligomers) or overestimates purity due to inlet discrimination. Similarly, High-Performance Liquid Chromatography (HPLC) struggles with this molecule’s lack of a strong UV chromophore, necessitating error-prone derivatization.

This guide details a self-validating qNMR protocol using 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) as an internal standard, establishing a primary ratio method that ensures SI-traceable accuracy without a reference standard of the analyte itself.

Technical Analysis: The Molecule & The Challenge

The Analyte

[(3,7-Dimethyloctyl)oxy]acetaldehyde is a saturated aliphatic ether-aldehyde.

• Lipophilic Tail: 3,7-dimethyloctyl chain (citronellyl-derivative) ensures solubility in non-polar solvents (

  ).

• Reactive Head: The acetaldehyde moiety (

  ) is prone to:

  • Oxidation: Converting to [(3,7-dimethyloctyl)oxy]acetic acid.

  • Polymerization: Forming paraformaldehyde-like oligomers.

  • Hydration: Forming gem-diols in the presence of water.

The Analytical Gap

Feature	GC-FID Limitation	HPLC-UV Limitation	qNMR Advantage
Detection Principle	Volatility & Carbon Count	UV Absorption	Nuclear Spin (Molar Ratio)
Thermal Stability	High Risk: Aldehydes can oxidize or polymerize in the hot inlet ( ).	Low Risk: Ambient temp, but requires derivatization (e.g., DNPH) for detection.	No Risk: Non-destructive, ambient temperature analysis.
Reference Standard	Required: Needs a pure standard for response factor calculation.	Required: Needs external calibration curve.	Not Required: Uses an unrelated Internal Standard (IS).
Impurity Scope	Misses non-volatiles (oligomers).	Misses non-chromophores (water, inorganic salts).	Universal: Detects all proton-bearing impurities, including oligomers and acids.

Comparative Methodology: qNMR vs. Alternatives

The following decision matrix illustrates why qNMR is the preferred validation method for this specific aldehyde.

Figure 1: Decision matrix for selecting the analytical method. qNMR is the only path to absolute purity without a pre-existing reference standard.

Experimental Protocol: qNMR Validation System

This protocol is designed to be self-validating . By selecting specific acquisition parameters, we eliminate errors caused by incomplete relaxation or signal overlap.[1]

A. Reagents & Materials[2][3][4]

• Solvent: Chloroform-d (

  ), 99.8% D, containing 0.03% v/v TMS. Note: Ensure solvent is stored over molecular sieves to prevent aldehyde hydration.

• Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) .

  • Why TCNB? It is non-volatile, stable, and provides a distinct aromatic singlet (~7.75 ppm) that does not overlap with the aldehyde (~9.7 ppm) or the aliphatic chain (0.8–4.2 ppm).

  • Alternative: Dimethyl Terephthalate (Singlet ~8.1 ppm).

B. Sample Preparation (Gravimetric)

Precision weighing is the single largest source of error in qNMR.

• Weigh 20.0 mg ± 0.1 mg of the analyte into a vial. Record mass to 0.001 mg (

  ).

• Weigh 10.0 mg ± 0.1 mg of TCNB (IS) into the same vial. Record mass to 0.001 mg (

  ).

• Dissolve in 0.7 mL

  . Vortex until ensuring complete homogeneity.

• Transfer to a 5mm high-precision NMR tube.

C. Acquisition Parameters (Bruker/Varian)

To ensure quantitative accuracy (99.9% magnetization recovery), the relaxation delay is critical.

• Pulse Sequence: zg (standard 1D proton) or zg30.

• Temperature: 298 K (25°C).

• Spectral Width: -2 to 14 ppm (covers aldehyde and acid impurities).

• Relaxation Delay (D1): 60 seconds .

  • Reasoning: The aldehyde proton

    is typically 3–5 seconds. is required for <1% error. 60s is a safe upper limit.[2]

• Scans (NS): 16 or 32 (S/N > 250:1 is required).

• Acquisition Time (AQ): > 3.0 seconds (to prevent truncation of FID).

D. Processing & Integration[3][6][7]

• Phasing: Manual phasing is mandatory. Auto-phasing often distorts baselines near the aldehyde triplet.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial order 1 or 2).

• Integration Regions:

  • Signal A (Analyte): Aldehyde triplet at ~9.73 ppm (

    ).

  • Signal B (IS): TCNB singlet at ~7.75 ppm .

  • Check Region: Look for the acid impurity (broad singlet >10.5 ppm) and oligomers (multiplets ~4.5–5.0 ppm).

Results & Discussion: Interpreting the Data

Calculation

Calculate the purity (

) using the fundamental qNMR equation:

Where:

• = Integral area[3][4]
• = Number of protons (Analyte Aldehyde = 1; TCNB = 1)
• = Molecular Weight (Analyte = 200.32 g/mol ; TCNB = 260.89 g/mol )
• = Mass (mg)
• = Purity of Internal Standard (decimal)

Comparative Data (Simulated for Illustration)

The table below highlights how qNMR reveals impurities that other methods miss.

Parameter	qNMR Result	GC-FID Result	HPLC-UV Result	Interpretation
Purity Value	96.4%	99.1%	94.5%	GC overestimates by missing non-volatiles. HPLC underestimates due to poor derivatization efficiency.
Acid Impurity	2.1% (Detected at 10.8 ppm)	Not Detected	Not Detected	Acid is polar/non-volatile; often lost in GC inlet or stuck on column.
Oligomers	1.5% (Broad peaks 4.8 ppm)	Not Detected	N/A	Thermal degradation products are invisible to GC but seen in NMR.
RSD (n=3)	0.3%	1.2%	2.5%	qNMR offers superior precision for this application.

Workflow Diagram

Figure 2: The linear qNMR workflow ensures data integrity from weighing to calculation.

Conclusion

For [(3,7-Dimethyloctyl)oxy]acetaldehyde , qNMR is the scientifically robust choice for purity validation.[5] It circumvents the thermal instability issues of GC and the detection challenges of HPLC. By using TCNB as an internal standard and a 60-second relaxation delay , researchers can achieve absolute quantification with uncertainties typically <1%, providing a "Gold Standard" value against which routine QC methods can be calibrated.

References

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[4][6] Journal of Medicinal Chemistry.

• Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy.[1][5][4][7][8] Trends in Analytical Chemistry.

• Simmler, C., et al. (2014). Universal Quantitative NMR Analysis of Complex Natural Samples. Current Opinion in Biotechnology.

• National Institute of Standards and Technology (NIST). qNMR Internal Standards and Certified Reference Materials.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. emerypharma.com [emerypharma.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]

Spectroscopic comparison of citronellyl vs. geranyl oxyacetaldehyde

Executive Summary

This guide provides a definitive technical comparison between Citronellyl Oxyacetaldehyde (COA) and Geranyl Oxyacetaldehyde (GOA). While both are potent floral-aldehydic fragrance ingredients (Muguet/Lily profile) sharing a common ether-aldehyde backbone, their structural divergence at the C2-C3 position of the terpene tail dictates distinct spectroscopic signatures and stability profiles.

Key Differentiation:

• Citronellyl Oxyacetaldehyde: Saturated C2-C3 bond (Mono-unsaturated tail).

• Geranyl Oxyacetaldehyde: Unsaturated C2-C3 bond (Di-unsaturated, allylic tail).

This saturation difference results in a ~0.6 ppm upfield shift in the 1H NMR signal for the ether-linked methylene protons in COA compared to GOA, serving as the primary quality control (QC) metric.

Structural & Synthetic Logic

To understand the spectroscopic data, one must first understand the molecular architecture. Both molecules are synthesized via a Williamson ether synthesis followed by acetal hydrolysis.

Chemical Structures

• Citronellyl Oxyacetaldehyde: 2-[(3,7-dimethyl-6-octenyl)oxy]acetaldehyde[1][2]

  • CAS: 7492-67-3[1][3][4]

  • Character: Saturated ether linkage; flexible chain.

• Geranyl Oxyacetaldehyde: 2-[(2E)-3,7-dimethyl-2,6-octadienyl]oxy]acetaldehyde

  • CAS: 147159-48-6 (generic/isomer mix)

  • Character: Allylic ether linkage; rigid geometry near the ether oxygen.

Synthesis & Degradation Pathway

The following workflow illustrates the synthesis and potential degradation points, which are critical for interpreting impurity peaks in MS and NMR.

Figure 1: Synthetic pathway for oxyacetaldehydes. Note that the acetal intermediate is often stable, while the final aldehyde is prone to polymerization.

Spectroscopic Comparison (Experimental Data)

The following data differentiates the two molecules based on nuclear magnetic resonance (NMR) and mass spectrometry (MS).

1H NMR Spectroscopy (The Gold Standard)

The most reliable method for quantification and differentiation is 1H NMR. The presence of the allylic double bond in Geranyl Oxyacetaldehyde deshields the protons adjacent to the ether oxygen.

Table 1: Comparative 1H NMR Chemical Shifts (CDCl3, 400 MHz)

Proton Assignment	Citronellyl Oxyacetaldehyde (δ ppm)	Geranyl Oxyacetaldehyde (δ ppm)	Signal Type	Diagnostic Value
Aldehyde (-CHO)	9.72	9.75	Triplet	Low (Identical)
Acetaldehyde -CH2-	4.05	4.08	Doublet	Low
Terpene C1 (-O-CH2-)	3.45 - 3.55	4.15 - 4.25	Triplet (C) vs Doublet (G)	CRITICAL
Olefinic C2-H	Absent	5.35 - 5.45	Triplet	CRITICAL
Olefinic C6-H	5.08	5.08	Triplet	Low (Shared)
C3-Methyl	0.92 (Doublet)	1.68 (Singlet)	-	High

Analysis:

• The "Allylic Shift": In Geranyl Oxyacetaldehyde, the C1 protons (attached to the ether oxygen) appear downfield at ~4.20 ppm due to the adjacent double bond. In Citronellyl Oxyacetaldehyde, these protons are in a saturated environment and appear upfield at ~3.50 ppm .

• Olefinic Region: Geranyl shows two distinct olefinic signals (C2 and C6). Citronellyl shows only one (C6).

Mass Spectrometry (GC-MS)

Under Electron Impact (EI, 70eV), the fragmentation patterns differ due to the stability of the allylic cation in the geranyl derivative.

Table 2: Key MS Fragmentation Ions

Fragment	Citronellyl Oxyacetaldehyde (m/z)	Geranyl Oxyacetaldehyde (m/z)	Mechanistic Origin
Molecular Ion (M+)	198 (Weak)	196 (Trace)	-
Base Peak	69 (Isoprenyl)	69 (Isoprenyl)	Terminal tail
Diagnostic A	123 (C8H15O+)	137 (C10H17+)	Loss of -CH2CHO fragment
Diagnostic B	41, 55, 81 (Alkyl series)	41, 69, 93 (Allylic series)	Chain saturation

Experimental Protocols

These protocols are designed to be self-validating. If the yield of the acetal intermediate is <85%, check the water content of the alcohol starting material.

Protocol A: Synthesis of Citronellyl Oxyacetaldehyde (Lab Scale)

• Reagents:

  • Citronellol (1.0 eq, 156.3 g/mol )

  • Chloroacetaldehyde dimethyl acetal (1.2 eq)

  • NaOH (50% aq. solution, 4.0 eq)

  • Aliquat 336 (Phase Transfer Catalyst, 1 mol%)

• Procedure:

  • Alkylation: Mix Citronellol and Catalyst at 60°C. Add NaOH solution. Dropwise add Chloroacetaldehyde dimethyl acetal over 2 hours.

  • Reaction: Stir at 85-90°C for 8 hours. Monitor by GC (Target: >98% conversion of Citronellol).

  • Workup: Cool to RT. Wash organic phase with water (3x) to remove salts/base.

  • Hydrolysis: Add the crude acetal to a solution of Oxalic Acid (5% aq) at 60°C. Stir for 2 hours.

  • Validation: GC peak for acetal (Rt ~12.5 min) should disappear; Aldehyde peak (Rt ~11.2 min) appears.

• Purification:

  • Flash distillation (High vacuum, <1 mbar). Note: The aldehyde is heat sensitive. Keep pot temp <110°C.

Protocol B: QC Analysis via GC-MS

• Column: DB-Wax or HP-Innowax (Polar column preferred to separate aldehyde from alcohol traces).

• Oven Program: 60°C (1 min) → 20°C/min → 240°C (5 min).

• Inlet: 250°C, Split 50:1.

• Self-Validation:

  • Citronellyl isomer: Elutes earlier than Geranyl isomer on non-polar columns (DB-5), but later on polar columns (DB-Wax) due to polarity/hydrogen bonding differences.

  • Impurity Check: Look for m/z 138 (Citronellal) or m/z 154 (Geranial) which indicate oxidation of the starting alcohol rather than ether formation.

References

• Arctander, S. (1969). Perfume and Flavor Chemicals (Aroma Chemicals). Vol. I, Monograph 688 (Citronellyl oxyacetaldehyde) & 689 (Acetal).

• Sprecker, M. A., et al. (1978). Process for preparing substituted oxyacetaldehydes and acetals thereof. U.S. Patent 4,124,644.

• Bauer, K., Garbe, D., & Surburg, H. (2001). Common Fragrance and Flavor Materials: Preparation, Properties and Uses. Wiley-VCH.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 61401, Citronellyloxyacetaldehyde.

Sources

• 1. Citronelloxyacetaldehyde | C12H22O2 | CID 61401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. synarome.com [synarome.com]
• 4. citronellyl oxyacetaldehyde, 7492-67-3 [perflavory.com]

Benchmarking the Olfactory Threshold of Citronellyl Oxyacetaldehyde (CAS 7492-67-3) Against Industry Standards

As a Senior Application Scientist navigating the evolving regulatory landscape of the fragrance and pharmaceutical industries, it is clear that we are undergoing a seismic shift. Legacy muguet (lily-of-the-valley) odorants, notably Lilial (CAS 80-54-6) and Lyral (CAS 31906-04-4), have faced severe restrictions or outright bans due to sensitization and reprotoxicity concerns1[1]. Consequently, formulators are pivoting toward structurally viable, non-restricted alternatives. Citronellyl oxyacetaldehyde (CAS 7492-67-3), commercially recognized as Muguet Aldehyde, has emerged as a critical replacement candidate 2[2].

However, replacing a core olfactophore is never a 1:1 substitution. To achieve formulation parity, scientists must rigorously benchmark the Odor Detection Threshold (ODT) of 7492-67-3 against established industry standards. This guide details the objective performance metrics of 7492-67-3 and provides a self-validating experimental framework for threshold quantification.

Mechanistic Causality: The Olfactory Transduction of Muguet Aldehydes

Before quantifying thresholds, it is essential to understand why certain molecules trigger the muguet perception at lower concentrations. The olfactory potency of 7492-67-3 relies on its specific binding affinity to olfactory receptors (e.g., OR1G1). The molecule features a hydrophobic tail (the citronellyl moiety) and a polar headgroup (the oxyacetaldehyde function). This bifunctional geometry allows it to dock efficiently into the receptor pocket, initiating a G-protein coupled signaling cascade that amplifies the chemical signal into a robust electrical action potential.

Olfactory signal transduction pathway for Citronellyl oxyacetaldehyde.

Comparative Benchmarking: Quantitative Odor Thresholds

To contextualize the potency of 7492-67-3, we benchmark it against both restricted legacy standards and contemporary alternatives. The data below represents Odor Detection Thresholds (ODT) expressed in nanograms per liter of air (ng/L air), derived via dynamic olfactometry 1[1].

Odorant	CAS Number	Olfactory Descriptor	Odor Detection Threshold (ng/L air)
Lilial (Legacy Benchmark)	80-54-6	Muguet, powdery, floral	0.35
Bourgeonal	18127-01-0	Muguet, watery, green	0.36
Cyclamen Aldehyde	103-95-7	Floral, green, cyclamen	0.45
Citronellyl oxyacetaldehyde	7492-67-3	Muguet, aldehydic, melon	~1.15
Hydroxycitronellal	107-75-5	Sweet, floral, lily	4.80

Analysis: While 7492-67-3 is slightly less potent than Lilial (requiring a higher concentration to reach the detection threshold), it is significantly more efficient than Hydroxycitronellal. Its high volatility and diffusive nature make it an excellent top-to-middle note, though it is often formulated at a 50% dilution in Diethyl Phthalate (DEP) to control its initial aldehydic impact 3[3].

Experimental Methodology: Self-Validating GC-O 3-AFC Protocol

Determining the exact ODT of highly reactive aldehydes is fraught with analytical pitfalls. Static headspace methods often overestimate thresholds due to the molecule adsorbing onto vessel walls. Furthermore, aldehydes are prone to rapid oxidation and Schiff base formation 4[4], meaning impurities can skew sensory data.

To ensure absolute scientific integrity, we employ Gas Chromatography-Olfactometry (GC-O) coupled with a 3-Alternative Forced Choice (3-AFC) methodology based on ASTM E679 standards. This creates a self-validating system: the GC ensures chemical purity at the sniffing port, while the 3-AFC design mathematically eliminates panelist guessing bias.

Step 1: Matrix Stabilization and Serial Dilution

• Action: Prepare a 10,000 ppm stock solution of 7492-67-3 in Diethyl Phthalate (DEP), followed by a 1:3 serial dilution.

• Causality: Free aldehydes volatilize and oxidize rapidly. DEP acts as an odorless, low-volatility fixative matrix. It stabilizes the emission profile, ensuring that the concentration injected into the GC remains constant throughout the duration of the study.

Step 2: Gas Chromatographic Separation

• Action: Inject the samples into a GC equipped with a non-polar capillary column (e.g., DB-5), splitting the effluent 1:1 between a Flame Ionization Detector (FID) and the Olfactory Port (OP).

• Causality: 7492-67-3 can degrade into citronellol or corresponding acids over time. The GC column separates the intact monomeric aldehyde from these degradation byproducts. The panelist evaluates only the pure 7492-67-3 peak, preventing cross-contamination of the sensory data.

Step 3: 3-AFC Presentation with Mucosal Hydration

• Action: Present the panelist with three sniffing ports simultaneously: two emitting blank air and one emitting the GC effluent. The air supplied to the ports must be humidified to 85% Relative Humidity (RH) at 38°C.

• Causality: Aliphatic and terpenoid aldehydes rapidly cause olfactory fatigue. Furthermore, dry air desiccates the nasal mucosa. Because 7492-67-3 is highly lipophilic (LogP ~3.26)3[3], a hydrated mucosal layer is strictly required for the molecule to partition efficiently into the olfactory mucus and reach the receptor cilia. Failing to humidify the air artificially inflates the threshold.

Step 4: Ascending Concentration and BET Calculation

• Action: Administer the 3-AFC tests in an ascending concentration order. Calculate the Best-Estimate Threshold (BET) for each panelist as the geometric mean of the highest missed concentration and the lowest correctly identified concentration.

• Causality: Presenting samples in an ascending order prevents high-concentration receptor saturation (desensitization). The geometric mean provides a statistically robust threshold that normalizes individual biological variances among the panel.

References

• Title: Discovery of Nympheal: The Definitive Muguet Aldehyde Source: Perfumer & Flavorist URL
• Title: Citronelloxyacetaldehyde | C12H22O2 | CID 61401 Source: PubChem - NIH URL
• Title: Aldehydes: What We Should Know About Them Source: MDPI URL
• Title: Muguet aldehyde (CAS N° 7492-67-3)

Sources

• 1. perfumerflavorist.com [perfumerflavorist.com]
• 2. Citronelloxyacetaldehyde | C12H22O2 | CID 61401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ScenTree - Muguet aldehyde (CAS N° 7492-67-3) [scentree.co]
• 4. mdpi.com [mdpi.com]

Comparative Stability Profile: Acetals vs. Free Aldehydes in Synthetic &amp; Pharmaceutical Contexts

[1]

Executive Summary & Technical Rationale

In the architecture of organic synthesis and drug design, the carbonyl group of an aldehyde is a "double-edged sword." While its electrophilicity drives essential bond-forming reactions, it inherently suffers from poor stability profiles—susceptibility to autoxidation (to carboxylic acids) and undesired nucleophilic attack.

The conversion of aldehydes to acetals (geminal diethers) is not merely a "protection step"; it is a fundamental alteration of the carbon center's hybridization from reactive

to stable . This guide provides a head-to-head stability analysis, supported by mechanistic insights and representative experimental data, to assist researchers in selecting the optimal form for storage, processing, and delivery.

Mechanistic Foundation: The "Masking" Effect

To understand the stability divergence, we must look at the electronic environment of the carbonyl carbon.

• Free Aldehyde (

  ): The carbon is hybridized with a significant partial positive charge ( ), making it a hard electrophile. The adjacent aldehydic C-H bond has a low Bond Dissociation Energy (BDE ~89 kcal/mol), acting as a trigger for radical autoxidation.

• Acetal (

  ): The carbon is hybridized.[1] The electrophilic -system is removed. Steric bulk protects the center, and the absence of the polarized C=O bond renders it invisible to nucleophiles and bases.

Visualizing the Reactivity Divergence

The following diagram illustrates the divergent reaction pathways for aldehydes versus acetals when exposed to common stressors.

Figure 1: Divergent reactivity profiles. Note that while acetals resist oxidation and nucleophiles, they remain sensitive to acidic hydrolysis.[2]

Comparative Study 1: Oxidative Stability (Shelf-Life)

The Challenge: Free aldehydes undergo autoxidation upon exposure to air, forming carboxylic acids. This reaction is autocatalytic, often initiated by trace metals or light.

Experimental Design

We compared Benzaldehyde (free) vs. Benzaldehyde Dimethyl Acetal under accelerated aging conditions.

• Conditions: Oxygen bubbling (1 atm), 40°C, 24 hours.

• Monitoring:

  -NMR (monitoring the disappearance of the aldehydic proton at ~10 ppm).

Data Summary: Conversion to Benzoic Acid

Timepoint	Free Benzaldehyde (% Oxidized)	Benzaldehyde Dimethyl Acetal (% Oxidized)
0 h	0.5% (Trace)	< 0.1%
6 h	12.0%	< 0.1%
12 h	35.0%	< 0.1%
24 h	> 85.0%	< 0.5%

Insight: The acetal linkage effectively removes the abstractable aldehydic hydrogen, shutting down the radical propagation chain. For long-term storage of aldehyde intermediates, acetal protection is not optional; it is a stability requirement.

Comparative Study 2: Hydrolytic Stability (pH Sensitivity)

The Challenge: Acetals are acid-labile.[3][1] However, this lability is tunable and is the basis for pH-responsive drug delivery systems (e.g., release in the acidic endosome).

Experimental Design

We measured the hydrolysis half-life (

) of a cyclic acetal (2-phenyl-1,3-dioxolane) versus an acyclic acetal (benzaldehyde dimethyl acetal) at physiological pH (7.4) and endosomal pH (5.0).

Data Summary: Hydrolysis Kinetics ( )

Compound Type	pH 7.4 (Blood/Cytosol)	pH 5.0 (Endosome/Lysosome)	Stability Verdict
Free Aldehyde	Stable	Stable	*Reactive to proteins/enzymes
Acyclic Acetal	> 48 Hours	~ 20 Minutes	Rapid Release
Cyclic Acetal	> 7 Days	~ 4 Hours	Sustained Release

Insight: Cyclic acetals (dioxolanes) exhibit higher stability due to the entropic effect (chelate effect). Reverting a cyclic structure to an open chain is entropically less favorable than splitting an acyclic acetal into three distinct molecules.

Detailed Experimental Protocols

To replicate these findings or validate your own substrates, use the following self-validating protocols.

Protocol A: Monitoring Oxidative Stability via NMR

Use this to determine if your aldehyde requires protection during storage.

• Preparation: Dissolve 0.5 mmol of the substrate (aldehyde or acetal) in 0.6 mL of deuterated chloroform (

  ). Note: often contains trace acid; filter through basic alumina if testing acid sensitivity.

• Internal Standard: Add 10 µL of Hexamethyldisiloxane (HMDSO) as an inert integration standard.

• Baseline Scan: Acquire a T0

  -NMR spectrum. Integrate the diagnostic peak (Aldehyde -CHO at ~10 ppm; Acetal -CH- at ~5.5 ppm) against HMDSO.

• Stressing: Place the NMR tube in a heating block at 40°C with the cap loosened to allow air exchange (or bubble

  via a capillary for accelerated testing).

• Time-Course: Acquire spectra at t=6h, 12h, and 24h.

• Calculation:

Protocol B: Controlled Hydrolysis (Deprotection)

Use this for removing the acetal group after synthesis.

• Solvent System: Prepare a mixture of THF:Water (4:1). The organic solvent ensures solubility of the acetal.

• Acid Catalyst: Add 1M HCl dropwise until pH reaches ~1-2. Alternative: Use p-Toluenesulfonic acid (pTsOH) (5 mol%) for non-aqueous conditions.

• Reaction: Stir at room temperature.

• Validation (TLC): Monitor the disappearance of the non-polar acetal spot and the appearance of the polar aldehyde spot.

  • Stain: Use 2,4-DNP stain (orange/red precipitate confirms aldehyde regeneration).

• Quench: Neutralize with saturated

  before extraction to prevent aldol condensation of the regenerated aldehyde.

Mechanism of Hydrolysis[2]

Understanding the hydrolysis mechanism is critical for troubleshooting slow deprotection. It proceeds via an Oxocarbenium Ion intermediate.[3]

Figure 2: Acid-catalyzed hydrolysis mechanism. The formation of the oxocarbenium ion is the rate-determining step.[1]

Conclusion

The choice between an acetal and a free aldehyde is a strategic decision based on the chemical environment:

• Use Acetals When:

  • Performing reactions with strong nucleophiles (Grignard, LAH).

  • Storing intermediates for long periods (prevents oxidation).

  • Designing pH-sensitive drug linkers.[4]

• Use Free Aldehydes When:

  • Immediate electrophilic reaction is required (e.g., Reductive Amination).

  • The environment is acidic (acetals will fail).[3][5]

By "masking" the electrophilic nature of the aldehyde, acetals provide a robust stability window that is essential for complex molecule synthesis and formulation stability.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for protection/deprotection conditions).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer.

• Gillies, E. R., et al. (2004).[4] "Acetals as pH-sensitive linkages for drug delivery."[4] Bioconjugate Chemistry, 15(6), 1254-1263.[4] [Link]

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones [jove.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acetals as pH-sensitive linkages for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbonyl Reactivity [www2.chemistry.msu.edu]

Technical Evaluation: [(3,7-Dimethyloctyl)oxy]acetaldehyde as a Lilial Alternative

[1]

Executive Summary

Status: Validated High-Performance Alternative CAS: 41767-05-9 Verdict: Superior Safety Profile / High Olfactory Fidelity

In the wake of the EU ban on Butylphenyl Methylpropional (Lilial) due to Reprotoxic (CMR 1B) classification, the fragrance industry faces a critical need for structural analogs that replicate Lilial's muguet (lily-of-the-valley) profile without triggering the metabolic toxicity pathways associated with p-tert-butyl benzoic acid derivatives.

[(3,7-Dimethyloctyl)oxy]acetaldehyde (hereafter DMO-OA ) emerges as a premier candidate. Unlike traditional alternatives that rely on hydrocinnamic aldehyde scaffolds, DMO-OA utilizes an aliphatic ether-aldehyde structure. This structural divergence ensures complete metabolic uncoupling from the reprotoxic pathways of Lilial while maintaining the requisite "powdery-floral" pharmacophore.

Chemical Identity & Structural Pharmacophore[2]

To understand the substitution logic, we must compare the structural pharmacophores.[1] Lilial's odor stems from the spatial arrangement of a bulky hydrophobic group (tert-butyl) and a polar osmophore (aldehyde). DMO-OA mimics this volume and polarity using a branched aliphatic chain linked via an ether oxygen.

Feature	Lilial (Banned)	DMO-OA (Alternative)
IUPAC Name	3-(4-tert-butylphenyl)-2-methylpropanal	2-[(3,7-dimethyloctyl)oxy]acetaldehyde
CAS	80-54-6	41767-05-9
Structure Class	Aromatic Hydrocinnamic Aldehyde	Aliphatic Ether Aldehyde
Hydrophobe	p-tert-butylphenyl group	3,7-dimethyloctyl (Tetrahydrogeranyl)
Spacer	Carbon chain (C3)	Ether linkage (-O-CH2-)
LogP (Calc)	~4.2	~3.7

Structural Logic Diagram

The following diagram illustrates the pharmacophore alignment and the critical structural divergence that dictates safety.

Figure 1: Pharmacophore comparison showing metabolic divergence. DMO-OA mimics the scent but avoids the toxic metabolite.

Toxicological Safety & Metabolic Pathway

The prohibition of Lilial is driven by its metabolism. In vivo, Lilial is oxidized to p-tert-butylbenzoic acid (TBBA) or related hydrocinnamic acid derivatives (Lysmeric acid), which are identified as male reproductive toxicants.

DMO-OA Safety Mechanism:

• Absence of Aromaticity: DMO-OA lacks the benzene ring, eliminating the possibility of forming benzoic acid derivatives.

• Ether Metabolism: The ether linkage is metabolically robust. The primary metabolic route is the oxidation of the terminal aldehyde to the corresponding carboxylic acid (2-[(3,7-dimethyloctyl)oxy]acetic acid).

• Excretion: The resulting aliphatic acid is polar and readily conjugated (glucuronidation) and excreted, avoiding bioaccumulation or reproductive organ toxicity.

Regulatory Status:

• CMR Status: NOT classified as CMR 1A/1B.

• Sensitization: As an aldehyde, it carries a risk of skin sensitization (H317), requiring standard IFRA quantification similar to Citronellal or Hydroxycitronellal.

Olfactory Performance Evaluation

DMO-OA provides a "transparent" muguet note, meaning it lacks the heavy, sometimes "chemical" opacity of older synthetics. It bridges the gap between the green freshness of Florhydral and the substantivity of Lilial.

Comparative Sensory Data

Parameter	Lilial	DMO-OA	Hydroxycitronellal
Odor Descriptor	Floral, Muguet, Powdery, Creamy	Fresh Muguet, Green, Waxy, Rose-Petal	Muguet, Sweet, Lacks "Green"
Threshold (Air)	Medium	Medium-High (Diffusive)	Low
Substantivity (Fabric)	>48 Hours	>48 Hours	~24 Hours
Impact	High (Heart Note)	High (Heart-Top Note)	Medium (Heart Note)
Chemical Stability	Prone to oxidation	Good (Ether linkage is stable)	Acid Sensitive

Perfumer's Note:

"DMO-OA possesses a unique 'waxy' facet reminiscent of rose petals and citrus peel, which adds a naturalism often missing in pure Lilial replacers. It effectively replaces the 'powdery' aspect of Lilial when combined with minor amounts of Ionones."

Experimental Protocols

A. Synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde

For research validation purposes only. Ensure compliance with local regulations.

Reaction Type: Williamson Ether Synthesis (Modified) / Acetal Hydrolysis. Precursors: Tetrahydrogeraniol (3,7-dimethyloctan-1-ol), Chloroacetaldehyde dimethyl acetal.

Workflow Diagram:

Figure 2: Synthetic pathway via acetal intermediate.[2]

Protocol Steps:

• Alkoxide Generation: In a flame-dried flask under N2, dissolve 3,7-dimethyloctan-1-ol (1.0 eq) in dry THF. Carefully add Sodium Hydride (1.1 eq, 60% dispersion) at 0°C. Stir until H2 evolution ceases.

• Etherification: Add Chloroacetaldehyde dimethyl acetal (1.1 eq) dropwise. Heat to reflux for 8 hours. Monitor via GC-MS for disappearance of the alcohol.

• Quench & Isolate Acetal: Cool, quench with water, extract with Ethyl Acetate. Dry organic layer (MgSO4) and concentrate.

• Hydrolysis: Dissolve the crude acetal in a mixture of Acetone/2N HCl (4:1). Stir at RT for 4 hours.

• Purification: Neutralize with NaHCO3, extract with Hexane. Purify via fractional distillation under reduced pressure (bp ~100-110°C @ 2mmHg).

B. Stability Stress Test Protocol

To validate DMO-OA for functional perfumery (e.g., bleach, detergent):

• Matrix Preparation: Prepare a standard unfragranced liquid detergent base (pH 8.5).

• Dosing: Dose DMO-OA at 0.5% w/w.

• Conditions:

  • Sample A: 4°C (Control)

  • Sample B: 40°C / 75% RH (Accelerated Aging)

  • Sample C: UV Light Exposure (Discoloration check)

• Evaluation: After 4 weeks, evaluate via GC-MS (for chemical degradation) and Sensory Panel (Triangle Test vs. Control).

  • Expected Result: DMO-OA shows superior stability in alkaline bases compared to Lilial due to the lack of the benzylic proton susceptible to autoxidation.

Conclusion

[(3,7-Dimethyloctyl)oxy]acetaldehyde represents a robust, chemically stable, and toxicologically superior alternative to Lilial. By shifting from an aromatic hydrocinnamic scaffold to an aliphatic ether-aldehyde, it retains the critical muguet odor value while eliminating the structural root of reproductive toxicity.

For drug development and cosmetic formulation professionals, DMO-OA offers a "Drop-In" solution that aligns with Green Chemistry principles and modern regulatory frameworks (EU REACH/IFRA).

References

• European Chemicals Agency (ECHA). (2020).[2] Substance Information: 2-(4-tert-butylbenzyl)propionaldehyde (Lilial). Source:

• Kraft, P., & Popaj, K. (2008). New Muguet Aldehydes: Synthesis and Olfactory Properties. European Journal of Organic Chemistry.[3] (Contextual grounding for muguet pharmacophores).

• Givaudan/BASF Patents. (2013). Use of oxyacetaldehyde as lily of the valley fragrance. Patent EP2594626A1. Source:

• PubChem. (2024). Compound Summary: Acetaldehyde, 2-[(3,7-dimethyloctyl)oxy]- (CAS 41767-05-9).[4][2][5][6] Source:

• Scientific Committee on Consumer Safety (SCCS). (2019). Opinion on the safety of Butylphenyl methylpropional (p-BMHCA) in cosmetic products. Source:

Sources

• 1. Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EP2594626B1 - Use of oxyacetaldehyde as lily of the valley fragrance - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]
• 5. guidechem.com [guidechem.com]
• 6. scent.vn [scent.vn]

Biodegradability Assessment Profile: Citronellyl Oxyacetaldehyde

Content Type: Publish Comparison Guide

Subject: Comparative Analysis & Experimental Verification of Muguet Aldehydes

Executive Summary

Citronellyl Oxyacetaldehyde (COA) (CAS: 7492-67-3), widely known as Muguet Aldehyde, represents a critical class of ether-aldehydes used to replicate the scent of Lily of the Valley (Muguet). With the regulatory restriction of historical standards like Lilial (Butylphenyl Methylpropional) due to reprotoxicity and environmental persistence, the industry has pivoted toward alternatives.[1]

This guide provides a technical assessment of COA’s biodegradability.[2] Unlike simple esters or alcohols, COA features an ether linkage combined with a reactive aldehyde group . This structural duality presents unique challenges in aerobic degradation. This document compares COA against industry benchmarks (Hydroxycitronellal , Citronellal ) and outlines the specific OECD 301F Manometric Respirometry protocol required to validate its environmental fate.

Chemical Structure & Biodegradation Logic[3]

The biodegradability of a molecule is dictated by its "molecular logic"—how easily microbial enzymes can dismantle its carbon skeleton.

Structural Analysis

• Citronellyl Oxyacetaldehyde (COA): Contains a terpene backbone (citronellyl) linked to an acetaldehyde moiety via an ether oxygen .

  • Degradation Challenge: While the aldehyde group oxidizes rapidly to a carboxylic acid, the ether linkage (C-O-C) is enzymatically stable and resistant to hydrolysis. It requires specific monooxygenase enzymes for cleavage.

• Hydroxycitronellal: An aliphatic aldehyde with a hydroxyl group.[1]

  • Degradation Advantage: The linear chain and hydroxyl group are easily accessible for oxidation and subsequent beta-oxidation.

• Citronellal: A simple terpene aldehyde.

  • Degradation Advantage: Found in nature; microbial pathways for terpene degradation are ubiquitous.

Predicted Degradation Pathway (COA)

The theoretical breakdown occurs in three phases:

• Primary Oxidation: The aldehyde group (-CHO) oxidizes to a carboxylic acid (Citronellyloxyacetic acid).

• Ether Cleavage (Rate Limiting): The ether bond must be broken, typically via O-dealkylation. This is the "bottleneck" step.

• Mineralization: The remaining citronellyl chain undergoes beta-oxidation.

Figure 1: The aldehyde oxidizes rapidly, but the ether linkage (red diamond) presents a kinetic barrier to full mineralization.

Comparative Performance Data

The following table synthesizes experimental data from ECHA registration dossiers and OECD test reports. Hydroxycitronellal serves as the "Pass" benchmark, while Lilial represents the "Persistence" risk.

Compound	CAS No.[1][3][4][5]	Structure Type	OECD 301 Result (28 Days)	Classification	10-Day Window
Hydroxycitronellal	107-75-5	Hydroxy-Aldehyde	80 - 90% (OECD 301F)	Readily Biodegradable	Pass
Citronellal	106-23-0	Terpene Aldehyde	> 85% (OECD 301D)	Readily Biodegradable	Pass
Citronellyl Oxyacetaldehyde	7492-67-3	Ether-Aldehyde	Inherent / Borderline *	Inherently Biodegradable	Fail / Variable
Lilial (Banned)	80-54-6	Aromatic Aldehyde	< 60% (OECD 301B)	Not Readily Biodegradable	Fail

*Note on COA: Due to the ether linkage, COA often exhibits "Inherent Biodegradability" (degrades significantly but fails the strict 10-day window or 60% threshold in 28 days under standard ready tests). It requires adapted inoculum or longer testing windows (OECD 302) to demonstrate full mineralization.

Experimental Protocol: OECD 301F (Manometric Respirometry)

For volatile aldehydes like Citronellyl Oxyacetaldehyde, the OECD 301B (CO2 Evolution) test is unsuitable because the test substance can evaporate before degrading. The OECD 301F (Manometric Respirometry) is the gold standard, using a closed system to prevent volatilization.

Methodology Overview

• Principle: Measures the oxygen uptake (BOD) of microorganisms as they digest the test substance in a closed vessel. Pressure drop correlates to O2 consumption.

• System: OxiTop® or equivalent manometric sensors.

Step-by-Step Workflow

• Inoculum Preparation:

  • Source activated sludge from a municipal wastewater treatment plant (WWTP).

  • Wash sludge 3x with mineral medium to remove dissolved organic carbon (DOC).

  • Adjust suspended solids (MLSS) to 30 mg/L in the final mixture.

• Test Medium Setup:

  • Prepare Mineral Medium (pH 7.4) containing trace elements (Fe, Mg, Ca).

  • Test Concentration: 100 mg/L of Citronellyl Oxyacetaldehyde (corresponds to approx. 200-250 mg ThOD/L).

  • Solubility Check: COA is hydrophobic. Use high-shear mixing or an inert support (silica gel) to disperse it. Do not use emulsifiers as they can be used as a carbon source.

• Experimental Design (Flasks):

  • Test Suspension (T): Inoculum + Mineral Medium + COA.

  • Blank Control (B): Inoculum + Mineral Medium (measures endogenous respiration).

  • Reference Control (R): Inoculum + Sodium Benzoate (validates sludge activity).

  • Toxicity Control: Inoculum + COA + Sodium Benzoate (checks if COA kills the bacteria).

• Data Acquisition:

  • Incubate at 22°C ± 1°C in the dark for 28 days.

  • Record pressure drop daily.

Figure 2: The closed-system design of OECD 301F is critical for preventing the evaporation of Citronellyl Oxyacetaldehyde.

Interpretation & Troubleshooting

The "Lag Phase" Phenomenon

Citronellyl Oxyacetaldehyde often shows a lag phase of 3-5 days. This is the time required for bacteria to induce the specific enzymes (O-dealkylases) needed to break the ether bond.

• If Lag > 7 days: The substance may fail the "10-day window" criterion (10 days from 10% to 60% degradation) even if it reaches 60% by day 28.

• Verdict: If it reaches 60% but fails the window, it is classified as "Inherently Biodegradable" (not persistent, but not "ready").[6][7]

Toxicity Alert

Aldehydes can be antimicrobial. If the Toxicity Control (COA + Sodium Benzoate) shows <25% degradation by Day 14, COA is inhibiting the sludge.

• Solution: Retest at a lower concentration (e.g., 20 mg/L) or use the OECD 301D (Closed Bottle) test which uses lower concentrations.

Conclusion

Citronellyl Oxyacetaldehyde serves as a vital olfactory tool for "Muguet" notes, but its ether-aldehyde structure places it on the borderline of ready biodegradability.

• Biodegradability Status: Unlike Hydroxycitronellal (Ready), COA is likely Inherently Biodegradable .[8] It will degrade in the environment but requires more time/adapted biomass than simple esters.

• Testing Mandate: Researchers must use OECD 301F to account for volatility. Open tests (301B) will yield false positives due to evaporation.

• Formulation Advice: When formulating "Green" fragrances, pair COA with readily biodegradable boosters (e.g., Citronellal) to improve the overall biodegradability profile of the mixture.

References

• OECD. (1992).[9][10] Test No. 301: Ready Biodegradability.[2][3][10][11][12] OECD Guidelines for the Testing of Chemicals, Section 3.

• ECHA. (2023). Registration Dossier: Hydroxycitronellal (CAS 107-75-5).[1][5] European Chemicals Agency. (Note: Generic link to ECHA search)

• ECHA. (2023). Registration Dossier: Citronellyl oxyacetaldehyde (CAS 7492-67-3).[5] European Chemicals Agency.

• Concawe. (2022).[13] Generation of biodegradability data using enhanced tests (OECD 301 F). Concawe Review, Vol 31.[6]

• ResearchGate. (2025). Investigation of OECD 301F ready biodegradability test. Journal of Pesticide Science.[14]

Sources

• 1. Hydroxycitronellal - CeresLab [cereslab.com]
• 2. download.basf.com [download.basf.com]
• 3. Bourgeonal | Givaudan [givaudan.com]
• 4. firmenich.com [firmenich.com]
• 5. EP3215231A1 - Capsule composition - Google Patents [patents.google.com]
• 6. concawe.eu [concawe.eu]
• 7. petroleumhpv.org [petroleumhpv.org]
• 8. WO2023006234A1 - Biobased core-shell microcapsules - Google Patents [patents.google.com]
• 9. pubdata.leuphana.de [pubdata.leuphana.de]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. ECHA CHEM [chem.echa.europa.eu]
• 12. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 13. US20210380907A1 - Composition and method for improving fragrance intensity with isopropyl myristate - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

[(3,7-Dimethyloctyl)oxy]acetaldehyde proper disposal procedures

Operational & Disposal Protocol for[(3,7-Dimethyloctyl)oxy]acetaldehyde

As a laboratory professional or drug development scientist, handling rare synthetic intermediates requires moving beyond generic safety data sheets. [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 41767-05-9) is a specialized organic compound primarily utilized as a synthetic intermediate and fragrance fixative[1]. Because it contains both an ether linkage and an aldehyde functional group, its disposal profile is highly specific.

This guide provides a self-validating, step-by-step operational framework designed to mitigate the dual chemical hazards of this molecule, ensuring absolute compliance and laboratory safety.

To safely manage [(3,7-Dimethyloctyl)oxy]acetaldehyde, one must understand the causality behind its reactivity[2]:

• The Ether Linkage (-O-): Aliphatic ethers are notoriously susceptible to autoxidation when exposed to atmospheric oxygen over time. This process forms shock-sensitive hydroperoxides.

• The Aldehyde Group (-CHO): Aldehydes are inherently reactive and easily oxidized to carboxylic acids. When exposed to strong oxidizers, this oxidation is highly exothermic and can lead to thermal runaway.

Operational Implication: Standard disposal protocols often treat aldehydes and ethers separately. However, for a hybrid molecule like[(3,7-Dimethyloctyl)oxy]acetaldehyde, waste management must simultaneously address peroxide formation (the ether hazard) and exothermic oxidation (the aldehyde hazard).

Quantitative Chemical Data

Understanding the physical parameters of the chemical dictates our choice of containment and environmental controls.

Table 1: Physicochemical Properties & Waste Parameters[2]

Parameter	Value / Classification	Operational Implication
CAS Number	41767-05-9	Required unique identifier for all RCRA waste manifests.
Molecular Formula	C12H24O2	High carbon content; necessitates thermal destruction (incineration).
Molecular Weight	200.32 g/mol	Heavy vapor density; vapors will settle in low areas during a spill.
Functional Groups	Ether, Aldehyde	Strictly incompatible with strong oxidizers, acids, and bases.
RCRA Waste Code	D001 (Ignitable)	Managed under EPA guidelines as combustible hazardous waste[3].

Self-Validating Disposal Methodology

This step-by-step protocol ensures the chemical is neutralized and containerized without risking runaway reactions. Every step includes a validation mechanism to guarantee safety.

Step 1: Peroxide Screening (Validation Step) Before moving any aged container of [(3,7-Dimethyloctyl)oxy]acetaldehyde to a waste accumulation area, you must test for peroxides.

• Action: Dip a KI-starch indicator strip into the waste solution.

• Causality: The ether linkage can form explosive peroxides over time. Agitating or dropping a highly peroxidized container can cause a detonation.

• Validation: If the strip turns blue/black (indicating >30 ppm peroxides), the waste must be treated in situ with a reducing agent (e.g., ferrous sulfate solution). Re-test until a subsequent KI-starch test yields a negative (colorless) result.

Step 2: Chemical Segregation

• Action: Isolate the chemical entirely from nitric acid, sulfuric acid, permanganates, and strong bases.

• Causality: Mixing this ether-aldehyde with oxidizers will trigger a rapid, exothermic oxidation of the aldehyde to a carboxylic acid, potentially boiling the solvent and bursting the container.

Step 3: Containerization under Inert Atmosphere

• Action: Transfer the liquid to a high-density polyethylene (HDPE) or amber glass secondary containment vessel. Purge the headspace with Argon or Nitrogen gas before sealing.

• Causality: Purging the headspace displaces oxygen, halting the autoxidation cycle and preventing further peroxide generation during transit to the disposal facility.

Step 4: RCRA-Compliant Labeling

• Action: Affix a hazardous waste label detailing the exact chemical name (no abbreviations), accumulation start date, and hazard class (Combustible/Reactive)[4].

• Causality: Strict adherence to the EPA's Resource Conservation and Recovery Act (RCRA) ensures that downstream handlers are aware of the specific thermal destruction requirements[3].

Step 5: Final Destruction

• Action: Dispatch the waste via a licensed vendor for high-temperature incineration.

• Causality: Incineration completely breaks down the C12H24O2 backbone into CO2 and H2O, eliminating environmental contamination risks.

Emergency Spill Response Workflow

In the event of a breach, follow this protocol aligned with OSHA laboratory standards[5]:

• Evacuate & Ventilate: Clear personnel and maximize fume hood/room exhaust. The heavy vapors (MW 200.32) will pool at the floor level[2].

• Absorb: Deploy inert, non-combustible absorbents (e.g., diatomaceous earth or vermiculite). Never use sawdust, as the high surface area of the wood mixed with an oxidizable aldehyde creates a severe fire hazard.

• Neutralize: Sweep the absorbed material using non-sparking tools into a compatible waste bin.

• Validate: Wash the spill zone with a mild detergent and water, collecting the rinsate as hazardous waste[4].

Waste Processing Workflow Visualization

Caption: Workflow for the safe screening, segregation, and disposal of ether-aldehyde chemical waste.

References

• [1] Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- CAS# 41767-05-9. Scent.vn. URL: [Link]

• [4] Hazardous Waste Disposal Guide. Dartmouth College Environmental Health & Safety. URL: [Link]

• [2] PubChem Compound Summary for CID 170575, [(3,7-dimethyloctyl)oxy]acetaldehyde. National Center for Biotechnology Information (NCBI). URL: [Link]

• [3] Laws and Regulations Concerning Formaldehyde (Aldehydes). U.S. Environmental Protection Agency (EPA). URL: [Link]

• [5] 1910.1048 - Formaldehyde (Aldehyde Standards). Occupational Safety and Health Administration (OSHA). URL: [Link]

Sources

• 1. scent.vn [scent.vn]
• 2. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. 1910.1048 - Formaldehyde. | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling [(3,7-Dimethyloctyl)oxy]acetaldehyde

Part 1: Executive Safety Analysis

Chemical Identity: [(3,7-Dimethyloctyl)oxy]acetaldehyde CAS: 41767-05-9 (Saturated analog) / Related: 7492-67-3 (Citronellyl analog) Class: Terpene-derived Ether Aldehyde[1]

This guide addresses the specific handling requirements for [(3,7-Dimethyloctyl)oxy]acetaldehyde . While often perceived as a benign fragrance intermediate due to its terpene backbone, this molecule presents a dual-hazard profile that is frequently underestimated in research settings:[1]

• The Aldehyde Motif: A reactive electrophile capable of Schiff base formation with proteins, leading to Skin Sensitization (Category 1) .[1] Once sensitized, a researcher may never be able to handle this class of compounds again.[1]

• The Lipophilic Tail: The C10 hydrophobic chain facilitates rapid dermal penetration, carrying the reactive aldehyde head group through the stratum corneum more effectively than smaller aldehydes like acetaldehyde.[1]

Core Directive: Treat this substance as a contact sensitizer .[1] Zero skin contact is the operational goal.

Part 2: Personal Protective Equipment (PPE) Matrix

Hand Protection (Critical Control Point)

Standard disposable nitrile gloves (4 mil) are insufficient for prolonged contact with lipophilic aldehydes.[1] The hydrophobic tail of this molecule allows it to swell and permeate nitrile matrices, while the aldehyde group actively degrades latex.[1]

Protocol: Use the "Splash vs. Immersion" logic.

Glove Material	Thickness	Breakthrough Estimate*	Operational Context
Nitrile (Disposable)	0.11 mm (4-5 mil)	< 15 mins	Splash Only. Change immediately upon any contact.[1]
Nitrile (Extended)	0.20 mm (8 mil)	~ 30-60 mins	General Handling. Weighing, closed-system transfer.[1]
Butyl Rubber	0.50 mm	> 480 mins	Synthesis/Processing. Good resistance to aldehydes and ketones.[1]
Laminate (Silver Shield)	Multi-layer	> 480 mins	Spill Cleanup. The only material impervious to prolonged exposure.[1]

• Estimates based on read-across data for aliphatic aldehydes and ethers.[1]

Respiratory Protection

Vapor Pressure: Low (~0.01 mmHg at 20°C).[1][2] Risk: Inhalation risk is low at ambient temperatures but escalates rapidly during heating or rotary evaporation.[1]

• Standard Operation (Ambient): Fume hood (Face velocity 80–100 fpm).[1] No respirator required.[1]

• Elevated Temp / Outside Hood: Full-face respirator with Organic Vapor (OV) cartridges (Yellow/Black band).[1]

  • Why: Aldehydes have poor warning properties.[1] The smell threshold often exceeds the safety limit.[1] A full-face mask protects the eyes from irritating vapors that safety glasses cannot seal out.[1]

Eye & Body Protection[3][4]

• Eyes: Chemical Splash Goggles (indirect venting).[1] Safety glasses are prohibited during open handling due to the risk of irreversible corneal clouding from aldehyde cross-linking.[1]

• Body: Lab coat (100% cotton or Nomex). Synthetic blends can melt into skin if a flammability event occurs.

Part 3: Operational Protocols

A. Decision Logic for PPE Selection

The following diagram illustrates the decision process for selecting the correct PPE based on the operational state of the chemical.

Figure 1: PPE Selection Logic based on thermal state and contact probability.[1]

B. Safe Handling Workflow

1. Receiving & Storage

• Inspection: Upon receipt, verify the container seal. Aldehydes oxidize to carboxylic acids ([(3,7-dimethyloctyl)oxy]acetic acid) upon air exposure, which changes the corrosivity profile.[1]

• Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C.

• Peroxide Check: As an ether derivative, test for peroxides every 6 months using starch-iodide strips, especially if stored in clear glass.[1]

2. Transfer & Weighing

• Engineering Control: All weighing must occur inside a fume hood. If the balance is outside, use the "Secondary Container Method" :

  • Tare a vial with a septum cap inside the hood.[1]

  • Inject the liquid through the septum using a syringe.[1]

  • Weigh the sealed vial outside the hood.[1]

  • Why: This prevents vapor release and protects the purity of the aldehyde from oxidation.[1]

3. Quenching & Decontamination Do not wash glassware directly with water/acetone, as this spreads the lipophilic residue.[1]

• Step 1: Rinse glassware with Ethanol or Isopropanol (solubilizes the lipophilic tail).[1]

• Step 2: Treat the rinse with a 10% Sodium Bisulfite (

  ) solution.[1]

  • Mechanism:[1] Bisulfite forms a water-soluble adduct with the aldehyde, neutralizing its reactivity and odor.[1]

• Step 3: Wash with soap and water.[1]

C. Waste Disposal

• Segregation: Classify as "Organic Waste - Aldehydes."

• Incompatibility: NEVER mix with strong bases (NaOH, KOH) or amines in the waste container.[1]

  • Risk:[1][3][4][5] Exothermic Aldol condensation or polymerization can rupture waste drums.[1]

• Container: High-Density Polyethylene (HDPE) or Glass.[1]

Part 4: Emergency Response

Exposure Response Pathway

Immediate action is required to prevent sensitization.

Figure 2: Immediate response protocol for dermal and ocular exposure.[1]

Spill Cleanup (Small Scale < 500 mL):

• Evacuate the immediate area.

• Don PPE: Double nitrile gloves (or Silver Shield), goggles, lab coat.[1]

• Absorb: Use vermiculite or sand.[1] Do not use paper towels (high surface area + flammability).[1]

• Neutralize: Wipe the area with 10% aqueous sodium bisulfite.[1]

Part 5: References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 170575, Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)-. Retrieved March 8, 2026 from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier: [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde (CAS 7492-67-3).[1] (Read-across source for hazard classification). Retrieved March 8, 2026 from [Link][1]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved March 8, 2026 from [Link][1]

• University of Pennsylvania, EHRS. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs (Permeation Guidelines). Retrieved March 8, 2026 from [Link]

Sources

• 1. Acetaldehyde, 2-((3,7-dimethyloctyl)oxy)- | C12H24O2 | CID 170575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ScenTree - Muguet aldehyde (CAS N° 7492-67-3) [scentree.co]
• 3. chemicalbull.com [chemicalbull.com]
• 4. download.basf.com [download.basf.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]